1,2-Propanediamine, N,N,N',N',2-pentamethyl-

• CAS: 68367-53-3

Core Science & Biosynthesis

"synthesis and characterization of 1,2-Propanediamine, N,N,N',N',2-pentamethyl-"

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Synthesis and Characterization of 1,2-Propanediamine, N,N,N',N',2-pentamethyl-

Abstract: This guide provides a comprehensive technical overview of 1,2-Propanediamine, N,N,N',N',2-pentamethyl- (CAS No. 68367-53-3), a sterically hindered diamine with significant potential in coordination chemistry, catalysis, and as a synthetic building block in drug development. We present a proposed, high-yield synthetic pathway, detailed experimental protocols for its preparation, and a full suite of characterization methodologies essential for structural verification and purity assessment. This document is intended to serve as a practical resource for researchers engaged in the synthesis of novel ligands and the development of new chemical entities.

Introduction to the Target Compound

1,2-Propanediamine, N,N,N',N',2-pentamethyl-, also known by its IUPAC name 1-N,1-N,2-N,2-N,2-pentamethylpropane-1,2-diamine, is a unique aliphatic amine featuring two tertiary amine functionalities.[1] Its structure is characterized by a propane backbone with one amine at the C1 position and a second, gem-dimethyl substituted amine at the C2 position. This arrangement results in a chiral center at C2, although the compound is typically used as a racemic mixture.

The key feature of this molecule is the combination of two electron-donating tertiary amine groups within close proximity, making it an excellent bidentate chelating ligand. The significant steric bulk provided by the five methyl groups can influence the coordination geometry and reactivity of metal centers, a property highly sought after in the design of specialized catalysts. In the context of drug development, polyamine structures are known to interact with biological targets, and hindered diamines can serve as unique scaffolds for building complex molecules with tailored pharmacological profiles.[2][3]

Proposed Synthetic Pathway

While various methods exist for the synthesis of diamines, such as the ammonolysis of dichloropropanes or the reductive amination of amino alcohols, a robust and high-yield approach for the exhaustive methylation of a primary diamine precursor is often preferred for its efficiency and control.[4][5]

We propose a two-step synthesis starting from the commercially available precursor, 2-methyl-1,2-propanediamine. The selected method is the Eschweiler-Clarke reaction , a well-established protocol for the methylation of primary and secondary amines.

Causality of Method Selection:

• Expertise: The Eschweiler-Clarke reaction utilizes an excess of formic acid and formaldehyde to reductively methylate amines. This method is particularly advantageous as it is a one-pot reaction, proceeds with high yields, and avoids the use of alkyl halides, which can lead to the formation of quaternary ammonium salts as byproducts. The reaction is driven by the in-situ formation of an iminium ion, which is subsequently reduced by formic acid.

• Trustworthiness: This protocol is a cornerstone of amine synthesis and is highly reproducible. The self-validating nature of the reaction lies in its clean conversion; the primary byproducts are carbon dioxide and water, which are easily removed during workup.

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An In-depth Technical Guide to the Physical and Chemical Properties of N,N,N',N',2-Pentamethyl-1,2-propanediamine

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Landscape of Sterically Hindered Diamines

In the realm of modern organic synthesis and drug discovery, the precise control of molecular architecture is paramount. Sterically hindered diamines, a class of organic compounds characterized by bulky substituents around their nitrogen centers, have emerged as powerful tools for chemists. Their unique conformational constraints and electronic properties offer unparalleled advantages in catalysis, the stabilization of reactive intermediates, and the construction of complex molecular frameworks. This guide focuses on a specific, yet under-documented member of this class: N,N,N',N',2-pentamethyl-1,2-propanediamine .

Our approach is rooted in scientific integrity, providing not just data, but the reasoning behind the predictions. We will delve into the expected spectroscopic signatures, potential synthetic routes, and likely reactivity patterns, all while maintaining a clear distinction between established data for analogous compounds and projected properties for our target molecule. This guide is designed to be a self-validating system, empowering the reader to critically assess the provided information and apply it to their own research endeavors.

Molecular Structure and Identification

N,N,N',N',2-pentamethyl-1,2-propanediamine is a vicinal diamine, meaning its two amino groups are attached to adjacent carbon atoms. The molecule possesses a propane backbone with significant steric congestion around the nitrogen atoms due to the presence of multiple methyl groups.

• IUPAC Name: 1-N,1-N,2-N,2-N,2-pentamethylpropane-1,2-diamine[1]

• CAS Number: 68367-53-3[1]

• Molecular Formula: C₈H₂₀N₂[1]

• Molecular Weight: 144.26 g/mol [1]

• Canonical SMILES: CC(C)(CN(C)C)N(C)C[1]

• InChIKey: IHOVNUMTDBCBAJ-UHFFFAOYSA-N[1]

The structural formula of N,N,N',N',2-pentamethyl-1,2-propanediamine is presented below:

Caption: 2D Structure of N,N,N',N',2-pentamethyl-1,2-propanediamine

Predicted Physical Properties

Direct experimental data for the physical properties of N,N,N',N',2-pentamethyl-1,2-propanediamine are scarce. However, we can predict these properties with a reasonable degree of accuracy by comparing it to the well-characterized and structurally similar compound, N,N,N',N'-tetramethylethylenediamine (TMEDA).

Table 1: Comparison of Predicted Physical Properties

Property	N,N,N',N',2-Pentamethyl-1,2-propanediamine (Predicted)	N,N,N',N'-Tetramethylethylenediamine (TMEDA) (Experimental)	Rationale for Prediction
Boiling Point	130-140 °C	120-122 °C[2][3][4][5]	The addition of a methyl group increases the molecular weight and van der Waals forces, leading to a slightly higher boiling point.
Melting Point	-40 to -50 °C	-55 °C[2][4][5][6]	The increased methyl substitution may slightly disrupt crystal packing, leading to a marginally higher melting point than TMEDA.
Density	~0.78-0.80 g/mL at 20 °C	0.775 g/mL at 20 °C[2][3]	The additional methyl group will slightly increase the mass to volume ratio.
Solubility	Soluble in water and common organic solvents.	Soluble in water.[6]	The presence of two tertiary amine groups allows for hydrogen bonding with water, and the aliphatic character ensures solubility in organic solvents.

Experimental Protocols for Physical Property Determination

Should a sample of N,N,N',N',2-pentamethyl-1,2-propanediamine become available, the following standard protocols can be employed to determine its physical properties.

• Sample Preparation: Place a small amount of the liquid sample into a small test tube. Invert a sealed capillary tube and place it into the test tube.

• Apparatus Setup: Attach the test tube to a thermometer and place the assembly in a Thiele tube filled with a high-boiling point oil.

• Heating: Gently heat the side arm of the Thiele tube.

• Observation: Observe the capillary tube. The boiling point is the temperature at which a rapid and continuous stream of bubbles emerges from the capillary tube.

• Weighing the Pycnometer: Accurately weigh a clean and dry pycnometer.

• Filling with Sample: Fill the pycnometer with the liquid sample, ensuring no air bubbles are present.

• Weighing the Filled Pycnometer: Weigh the pycnometer containing the sample.

• Calculation: The density is calculated by dividing the mass of the sample by the volume of the pycnometer.

• Solvent Selection: Choose a range of solvents (e.g., water, ethanol, diethyl ether, hexane).

• Mixing: Add a small, known amount of the diamine to a known volume of the solvent in a test tube.

• Observation: Vigorously shake the test tube and observe if the diamine dissolves completely. The formation of a single, clear phase indicates solubility.

Predicted Spectroscopic Properties

The spectroscopic properties of N,N,N',N',2-pentamethyl-1,2-propanediamine can be predicted based on its structure and by analogy to similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the different methyl groups and the methylene protons.

  • A singlet for the two equivalent methyl groups on the chiral carbon.

  • Singlets for the four equivalent methyl groups on the two nitrogen atoms.

  • A multiplet for the methylene (CH₂) protons.

• ¹³C NMR: The carbon NMR spectrum will show signals for the different carbon environments.

  • A signal for the quaternary carbon.

  • Signals for the methyl carbons attached to the quaternary carbon.

  • A signal for the methylene carbon.

  • Signals for the methyl carbons attached to the nitrogen atoms.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the absence of N-H stretching bands, as it is a tertiary diamine. Key expected absorptions include:

• C-H stretching: Around 2850-3000 cm⁻¹ for the methyl and methylene groups.

• C-N stretching: In the range of 1000-1200 cm⁻¹.

Mass Spectrometry (MS)

The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 144. Fragmentation will likely occur via alpha-cleavage, a characteristic fragmentation pathway for amines, leading to the formation of stable iminium ions.

Caption: Predicted Mass Spectrometry Fragmentation Pathway

Synthesis and Reactivity

Proposed Synthetic Pathway

While a specific documented synthesis for N,N,N',N',2-pentamethyl-1,2-propanediamine is not readily found, a plausible synthetic route can be proposed based on established methods for the synthesis of sterically hindered vicinal diamines.[7][8] A likely approach involves the reductive amination of a suitable amino ketone precursor.

Caption: Proposed Synthetic Pathway

This method offers a direct and efficient route to the target molecule from commercially available starting materials. The choice of reducing agent is critical to favor the reductive amination pathway over simple ketone reduction.

Reactivity Profile

As a sterically hindered tertiary diamine, N,N,N',N',2-pentamethyl-1,2-propanediamine is expected to exhibit several key reactivity traits:

• Lewis Base and Ligand: The lone pairs on the nitrogen atoms make it a good Lewis base and a chelating ligand for various metal ions, similar to TMEDA.[9] The steric bulk will influence the coordination geometry and stability of the resulting metal complexes.

• Proton Sponge: The steric hindrance around the nitrogen atoms may impart "proton sponge"-like properties, where it can readily accept a proton but the resulting cation is sterically protected from deprotonation.

• Catalysis: It has the potential to act as a catalyst or co-catalyst in various organic reactions, such as polymerizations and deprotonation reactions, where the coordination to a metal center can enhance reactivity.

Applications in Research and Drug Development

Sterically hindered diamines are valuable in various areas of chemical research and are of particular interest to the pharmaceutical industry.

• Asymmetric Synthesis: Chiral versions of such diamines can serve as ligands in asymmetric catalysis, enabling the synthesis of enantiomerically pure drug candidates.

• Stabilization of Reactive Species: The ability to chelate and stabilize reactive organometallic reagents is crucial in many complex synthetic transformations.

• Drug Scaffolds: The diamine motif is a common feature in many biologically active molecules. The introduction of steric bulk can influence the pharmacokinetic and pharmacodynamic properties of a drug molecule, potentially leading to improved efficacy and reduced side effects.[10]

Conclusion

N,N,N',N',2-pentamethyl-1,2-propanediamine represents a potentially valuable yet underexplored molecule in the landscape of sterically hindered diamines. While a comprehensive experimental dataset is currently lacking, this guide provides a robust, scientifically grounded framework for understanding its physical and chemical properties. By leveraging data from analogous compounds and established chemical principles, we have outlined its predicted characteristics, potential synthetic routes, and likely applications. It is our hope that this guide will stimulate further research into this and other sterically hindered diamines, ultimately unlocking their full potential in organic synthesis, catalysis, and drug discovery.

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Spectroscopic Characterization of 1,2-bis(dimethylamino)-2-methylpropane: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the predicted spectroscopic characteristics of 1,2-bis(dimethylamino)-2-methylpropane (CAS No. 68367-53-3), a diamine with applications in chemical synthesis. In the absence of fully published spectral data, this document leverages a first-principles approach, drawing upon established spectroscopic principles and comparative analysis with structurally analogous compounds. We will delve into the anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering field-proven insights into the experimental considerations and the causal relationships between the molecular structure and its spectral output. This guide is intended for researchers, scientists, and professionals in drug development and chemical manufacturing who require a deep understanding of the structural elucidation of complex amines.

Introduction

1,2-bis(dimethylamino)-2-methylpropane, also known as N,N,N',N',2-pentamethyl-1,2-propanediamine, is a vicinal diamine featuring two tertiary amino groups. The unique structural arrangement, with a quaternary carbon at the 2-position, imparts specific chemical properties that are of interest in catalysis, as a ligand in organometallic chemistry, and as a building block in the synthesis of more complex molecules. Accurate and unambiguous structural confirmation is paramount for its application, and this is primarily achieved through a combination of spectroscopic techniques.

This guide will provide a detailed prediction and interpretation of the ¹H NMR, ¹³C NMR, IR, and MS spectra of 1,2-bis(dimethylamino)-2-methylpropane. By dissecting the molecule into its constituent functional groups and comparing them with the known spectral data of analogous structures, we can construct a highly accurate and reliable spectral profile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 1,2-bis(dimethylamino)-2-methylpropane, both ¹H and ¹³C NMR will provide critical information about the electronic environment of each nucleus.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to be relatively simple, reflecting the symmetry of the molecule. We anticipate three distinct signals:

• A singlet for the two equivalent geminal methyl groups at the C2 position.

• A singlet for the methylene protons (CH₂) adjacent to the C1 dimethylamino group.

• Two singlets for the four N-methyl groups. The two dimethylamino groups are diastereotopic due to the chiral center at C2, and therefore the four methyl groups are not chemically equivalent.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
C(CH₃)₂	~1.0 - 1.2	Singlet	6H	Shielded environment of alkyl groups on a quaternary carbon.
CH₂N	~2.2 - 2.4	Singlet	2H	Adjacent to an electron-withdrawing dimethylamino group.
N(CH₃)₂ (C1)	~2.2 - 2.3	Singlet	6H	Typical chemical shift for N-methyl groups in aliphatic amines.
N(CH₃)₂ (C2)	~2.3 - 2.5	Singlet	6H	Slightly deshielded compared to the C1 N-methyls due to proximity to the quaternary center.

The prediction for the gem-dimethyl group is based on the spectrum of 2-methylpropane, where the methyl protons appear around 0.9 ppm[1]. The presence of the amino groups will cause a slight downfield shift. The methylene and N-methyl proton shifts are estimated from data for N,N,N',N'-tetramethylethylenediamine (TMEDA)[2] and 2-(dimethylamino)-2-methylpropanol[3].

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is expected to show five signals, corresponding to the five non-equivalent carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C(C H₃)₂	~25 - 30	Typical chemical shift for methyl carbons attached to a quaternary carbon, as seen in 2,2-dimethylpropane[4].
C (CH₃)₂	~50 - 55	Quaternary carbon attached to two methyl groups and a dimethylamino group. Data from 2-amino-2-methyl-1-propanol suggests a shift in this region[5].
C H₂N	~65 - 70	Methylene carbon attached to a dimethylamino group.
N(C H₃)₂ (C1)	~45 - 50	Typical chemical shift for N-methyl carbons in aliphatic amines, similar to TMEDA[6].
N(C H₃)₂ (C2)	~48 - 53	Slightly different chemical environment compared to the C1 N-methyls due to attachment to the quaternary carbon.

Experimental Protocol for NMR Data Acquisition

A robust NMR analysis requires careful sample preparation and parameter selection.

Step-by-Step Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of 1,2-bis(dimethylamino)-2-methylpropane in 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a suitable solvent as it is aprotic and dissolves a wide range of organic compounds.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer for optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H spectrum.

  • Set the spectral width to cover a range of 0-10 ppm.

  • Use a pulse angle of 30-45 degrees to ensure a short relaxation delay (typically 1-2 seconds).

  • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum using a standard pulse program.

  • Set the spectral width to 0-220 ppm.

  • Employ a sufficient number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data with Fourier transformation, phase correction, and baseline correction. Integrate the ¹H NMR signals and reference both spectra to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The IR spectrum of 1,2-bis(dimethylamino)-2-methylpropane will be characterized by absorptions corresponding to C-H and C-N bond vibrations.

Predicted IR Absorption Bands

Table 3: Predicted Major IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Rationale
2950 - 2850	C-H stretching (alkane)	Strong	Characteristic of sp³ C-H bonds in the methyl and methylene groups. Similar to spectra of 2-methylpropane[7].
2820 - 2780	C-H stretching (N-CH₃)	Medium	Diagnostic for the C-H stretch on a carbon attached to a nitrogen atom.
1470 - 1450	C-H bending (CH₂ and CH₃)	Medium	Asymmetric and symmetric bending modes of the alkyl groups.
1380 - 1365	C-H bending (gem-dimethyl)	Medium-Strong	A characteristic doublet for the gem-dimethyl group.
1250 - 1020	C-N stretching	Medium-Strong	Corresponds to the stretching vibrations of the C-N bonds of the tertiary amines.

The absence of significant absorptions in the 3300-3500 cm⁻¹ region would confirm the absence of N-H bonds, and the lack of a strong absorption around 1700 cm⁻¹ would indicate the absence of a carbonyl group.

Experimental Protocol for IR Data Acquisition

Step-by-Step Methodology:

• Sample Preparation: As 1,2-bis(dimethylamino)-2-methylpropane is likely a liquid at room temperature, the simplest method is to acquire the spectrum of a neat sample.

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition:

  • Place a small drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

  • Alternatively, use an attenuated total reflectance (ATR) accessory, which requires placing a drop of the sample directly onto the ATR crystal.

  • Acquire the spectrum over the range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

• Data Processing: Perform a background subtraction using a spectrum of the empty salt plates or ATR crystal.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its structure.

Predicted Mass Spectrum

Upon electron ionization (EI), 1,2-bis(dimethylamino)-2-methylpropane (molar mass: 144.26 g/mol ) is expected to produce a molecular ion peak ([M]⁺) at m/z 144. The fragmentation pattern will be dominated by the cleavage of C-C and C-N bonds, particularly alpha-cleavage adjacent to the nitrogen atoms, which is a highly favorable fragmentation pathway for amines.

Table 4: Predicted Key Mass Spectral Fragments

m/z	Proposed Fragment	Rationale
144	[C₈H₂₀N₂]⁺	Molecular ion peak.
129	[M - CH₃]⁺	Loss of a methyl group from the quaternary center.
86	[CH₂=N(CH₃)₂]⁺	Alpha-cleavage of the C1-C2 bond. This is expected to be a very stable and abundant ion.
58	[C₂H₅N(CH₃)]⁺	Further fragmentation.
44	[CH₂=N(CH₃)]⁺	Further fragmentation.

The base peak is likely to be at m/z 86 due to the stability of the resulting iminium ion.

Experimental Protocol for MS Data Acquisition

Step-by-Step Methodology:

• Sample Introduction: Introduce a dilute solution of the compound in a volatile solvent (e.g., methanol or dichloromethane) into the mass spectrometer via direct infusion or through a gas chromatography (GC) column if sample purity is a concern.

• Ionization: Use electron ionization (EI) at 70 eV to induce fragmentation.

• Analysis: Analyze the resulting ions using a quadrupole, time-of-flight (TOF), or magnetic sector mass analyzer.

• Data Acquisition: Scan a mass range of m/z 30-300 to capture the molecular ion and all significant fragments.

Visualization of Spectroscopic Relationships

The following diagrams illustrate the key structural features and their expected manifestation in the spectroscopic data.

Caption: Correlation of molecular structure with predicted spectroscopic data.

Conclusion

This technical guide has provided a detailed, predictive analysis of the NMR, IR, and MS spectra of 1,2-bis(dimethylamino)-2-methylpropane. By leveraging data from structurally similar molecules, we have established a robust set of expected spectral characteristics that can be used to confirm the identity and purity of this compound. The provided experimental protocols offer a starting point for the practical acquisition of this data in a laboratory setting. This predictive approach, grounded in fundamental spectroscopic principles, serves as a powerful tool for researchers in the absence of published reference spectra.

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A Comprehensive Technical Guide to the Coordination Chemistry of Sterically Demanding Diamine Ligands

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sterically demanding diamine ligands have emerged as a cornerstone in modern coordination chemistry, offering unparalleled control over the electronic and structural properties of metal complexes. Their bulky substituents create unique coordination environments that can stabilize unusual oxidation states, promote specific catalytic activities, and enforce distinct stereochemistries. This in-depth technical guide provides a comprehensive overview of the synthesis, coordination behavior, and catalytic applications of metal complexes featuring these sterically encumbered ligands. By delving into the fundamental principles that govern their reactivity, this guide equips researchers with the knowledge to rationally design and exploit these powerful molecular tools for applications ranging from fine chemical synthesis to the development of novel therapeutic agents.

Introduction: The Role of Steric Hindrance in Coordination Chemistry

In the realm of coordination chemistry, the ligand framework plays a pivotal role in dictating the properties and reactivity of the central metal ion.[1][2] While electronic effects have long been a primary focus, the strategic manipulation of steric bulk has unlocked new frontiers in the design of metal complexes with tailored functionalities.[3][4] Sterically demanding diamine ligands, characterized by the presence of bulky substituents on or near the nitrogen donor atoms, impose significant spatial constraints around the metal center.[5][6] This steric encumbrance is not merely a passive feature but an active design element that profoundly influences:

• Coordination Number and Geometry: Bulky ligands can prevent the coordination of additional solvent molecules or substrates, leading to lower coordination numbers and distorted geometries that can be crucial for catalytic activity.[7]

• Metal-Ligand Bond Strengths: Steric repulsion between bulky groups can elongate metal-ligand bonds, potentially influencing the lability and reactivity of the complex.

• Stabilization of Reactive Species: The "protective pocket" created by bulky ligands can shield the metal center from unwanted side reactions, such as dimerization or decomposition, thereby stabilizing highly reactive or low-valent metal species.[3]

• Enantioselectivity in Asymmetric Catalysis: Chiral, sterically demanding diamine ligands are instrumental in creating asymmetric coordination environments that can effectively control the stereochemical outcome of chemical transformations.[8][9]

This guide will explore the nuances of these steric effects, providing a detailed examination of the synthesis of these specialized ligands, their coordination chemistry with a range of transition metals, and their diverse applications, particularly in the field of catalysis.

Design and Synthesis of Sterically Demanding Diamine Ligands

The synthesis of sterically hindered diamine ligands is a foundational aspect of this field, with various methodologies developed to introduce bulky substituents in a controlled manner.[5] These approaches can be broadly categorized into the modification of existing diamine scaffolds and the de novo construction of the diamine motif.

N-Alkylation and N-Arylation of Diamine Scaffolds

A common and direct strategy for introducing steric bulk is the N-alkylation or N-arylation of a parent diamine, such as ethylenediamine.[5] However, controlling the degree of substitution and preventing the formation of complex product mixtures can be challenging.

Experimental Protocol: Synthesis of N,N'-Di-tert-butylethylenediamine [10][11]

This protocol describes the synthesis of a widely used sterically hindered diamine ligand.

Materials:

• Ethylenediamine

• tert-Butyl chloride

• Sodium hydroxide

• Diethyl ether

• Anhydrous sodium sulfate

• Distilled water

Procedure:

• In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, dissolve ethylenediamine in an excess of diethyl ether.

• Cool the solution in an ice bath.

• Slowly add a solution of tert-butyl chloride in diethyl ether to the cooled ethylenediamine solution via the dropping funnel with vigorous stirring.

• After the addition is complete, add a concentrated aqueous solution of sodium hydroxide to neutralize the formed hydrochloric acid.

• Allow the reaction mixture to warm to room temperature and continue stirring for 12 hours.

• Separate the ethereal layer and wash it with distilled water.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the solution and remove the solvent under reduced pressure.

• The crude product can be purified by fractional distillation to yield N,N'-di-tert-butylethylenediamine as a colorless liquid.[12]

Causality Behind Experimental Choices:

• The use of an excess of diethyl ether as a solvent helps to control the reaction temperature and maintain a homogeneous solution.

• The slow addition of tert-butyl chloride at low temperature is crucial to minimize side reactions, such as the formation of quaternary ammonium salts.

• The addition of a strong base like sodium hydroxide is necessary to drive the reaction to completion by neutralizing the HCl byproduct.

Synthesis of Diamines with Bulky Aryl Substituents

For applications requiring even greater steric hindrance and electronic tuning, diamine ligands bearing bulky aryl groups, such as 2,6-diisopropylphenyl, are often employed.[13] The synthesis of these ligands typically involves the condensation of a diketone or a related precursor with a bulky aniline derivative.[14]

Experimental Protocol: Synthesis of a Bis(imino)pyridine Ligand

This protocol outlines the synthesis of a common class of sterically demanding ligands derived from 2,6-diisopropylaniline.

Materials:

• 2,6-Diisopropylaniline[13]

• 2,6-Diacetylpyridine

• Formic acid (catalytic amount)

• Methanol

• Toluene

Procedure:

• Dissolve 2,6-diacetylpyridine in a mixture of methanol and toluene in a round-bottom flask.

• Add a catalytic amount of formic acid to the solution.

• Add 2,6-diisopropylaniline (2 equivalents) to the reaction mixture.

• Reflux the mixture for 24 hours with a Dean-Stark trap to remove water.

• Cool the reaction mixture to room temperature.

• The product will precipitate out of the solution.

• Collect the solid by filtration, wash with cold methanol, and dry under vacuum to yield the desired bis(imino)pyridine ligand.

Causality Behind Experimental Choices:

• The use of a Dean-Stark trap is essential to remove the water formed during the condensation reaction, thereby driving the equilibrium towards the product.

• Formic acid acts as a catalyst to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and facilitating the nucleophilic attack by the aniline.

• Toluene is used as a co-solvent to azeotropically remove water.

Coordination Chemistry and Structural Diversity

The coordination of sterically demanding diamine ligands to metal centers gives rise to a rich variety of complexes with diverse geometries and electronic properties.[15] The interplay between the steric requirements of the ligand and the preferred coordination geometry of the metal ion is a key determinant of the final structure.

Coordination Modes and Chelate Ring Conformations

Sterically hindered diamines typically act as bidentate ligands, forming stable five- or six-membered chelate rings with the metal center.[15] The conformation of these chelate rings is influenced by the steric bulk of the substituents. For instance, in complexes of N,N'-di-tert-butylethylenediamine, the bulky tert-butyl groups often adopt a trans-diaxial or a trans-diequatorial arrangement to minimize steric clashes.

Diagram: Coordination of a Sterically Demanding Diamine Ligand

Caption: Chelation of a metal ion (M) by a sterically hindered diamine ligand.

Structural Characterization

The precise determination of the coordination geometry and structural parameters of these complexes is crucial for understanding their reactivity. X-ray crystallography is the definitive technique for obtaining this information in the solid state.[16][17] In solution, multinuclear NMR spectroscopy provides valuable insights into the symmetry and dynamic behavior of the complexes.[16]

Table 1: Selected Bond Lengths and Angles for Metal Complexes with Sterically Demanding Diamine Ligands

Complex	M-N Bond Length (Å)	N-M-N Angle (°)	Reference
[Ni(N,N'-di-tert-butylethylenediamine)Cl₂]	2.08 - 2.10	84.5	[7]
[Cu(N,N'-di-tert-butylethylenediamine)(NO₃)₂]	2.01 - 2.03	86.2	[7]
[Fe(bis(imino)pyridine)Cl₂]	2.15 - 2.18	78.9	[18]

Note: The values presented are representative and can vary depending on the specific metal, its oxidation state, and the co-ligands.

Applications in Homogeneous Catalysis

Metal complexes of sterically demanding diamine ligands have proven to be highly effective catalysts in a wide range of organic transformations.[19][20][21] The unique steric and electronic environment enforced by these ligands can lead to significant enhancements in catalytic activity, selectivity, and stability.

Asymmetric Catalysis

The development of chiral, sterically hindered diamine ligands has been a major breakthrough in asymmetric catalysis.[8][22][23] These ligands create a chiral environment around the metal center, enabling the enantioselective synthesis of a wide variety of valuable molecules.

Example: Asymmetric Hydrogenation

Chiral diamine-ligated ruthenium complexes are highly efficient catalysts for the asymmetric hydrogenation of ketones and olefins, producing chiral alcohols and alkanes with high enantiomeric excess. The bulky substituents on the diamine ligand play a crucial role in differentiating between the two enantiotopic faces of the prochiral substrate.

Diagram: Asymmetric Hydrogenation Catalytic Cycle

Caption: Simplified catalytic cycle for asymmetric hydrogenation.

Olefin Polymerization

Late transition metal complexes, particularly those of palladium and nickel, bearing sterically hindered α-diimine ligands are highly active catalysts for olefin polymerization.[14] The steric bulk of the ligands can be systematically varied to control the molecular weight, branching, and microstructure of the resulting polymers.

Experimental Protocol: Ethylene Polymerization with a Palladium α-Diimine Catalyst [14]

Materials:

• [(α-diimine)PdMeCl] catalyst

• Methylaluminoxane (MAO) co-catalyst

• Toluene (anhydrous)

• Ethylene gas

Procedure:

• In a high-pressure reactor, charge a solution of the palladium catalyst in toluene.

• Add a solution of MAO in toluene to the reactor.

• Pressurize the reactor with ethylene gas to the desired pressure.

• Maintain the reaction at a constant temperature with vigorous stirring.

• After the desired reaction time, vent the reactor and quench the reaction by adding acidified methanol.

• Collect the polymer by filtration, wash with methanol, and dry under vacuum.

Causality Behind Experimental Choices:

• MAO acts as a co-catalyst to activate the palladium precursor by abstracting the chloride ligand and generating a cationic, catalytically active species.

• The use of a high-pressure reactor is necessary to maintain a sufficient concentration of ethylene in the reaction mixture.

• Quenching with acidified methanol protonates the active catalyst, terminating the polymerization, and helps to precipitate the polymer.

Conclusion and Future Outlook

The coordination chemistry of sterically demanding diamine ligands is a vibrant and rapidly evolving field. The ability to fine-tune the steric and electronic properties of these ligands provides a powerful platform for the rational design of metal complexes with novel properties and reactivities.[3][19] Future research in this area is likely to focus on the development of new ligand architectures with even greater control over the coordination environment, leading to the discovery of more efficient and selective catalysts for challenging chemical transformations. Furthermore, the unique properties of these complexes will continue to be exploited in emerging areas such as materials science, bioinorganic chemistry, and drug development.[24]

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A Technical Guide to the Steric Effects of Pentamethylated Propanediamine Ligands

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sterically hindered ligands are foundational to modern coordination chemistry and catalysis, enabling control over the reactivity, selectivity, and stability of metal complexes. Among these, alkylated propanediamines represent a versatile class of chelating ligands whose properties can be finely tuned through substitution. This technical guide focuses on pentamethylated propanediamine ligands, specifically N,N,N',N',2-pentamethyl-1,3-propanediamine, to explore the profound influence of steric bulk on their coordination behavior and subsequent application. We will dissect the synthetic methodologies for these ligands, analyze their structural characteristics through crystallographic data, and elucidate how their steric profile dictates coordination geometries, reaction kinetics, and catalytic outcomes. This document serves as a resource for chemists aiming to rationally design metal complexes with tailored properties for applications ranging from catalysis to materials science and drug development.

Introduction: The Role of Steric Hindrance in Ligand Design

In the architecture of metal complexes, the ligand's role extends far beyond simply satisfying the coordination number of the metal center. Ligands sculpt the electronic and steric environment, directly influencing the complex's stability, solubility, and reactivity. Steric effects, arising from the spatial arrangement and size of atoms within the ligand, are a powerful tool for catalyst design. By introducing bulky substituents, chemists can:

• Control Coordination Number and Geometry: Large ligands can prevent the coordination of additional molecules, stabilizing lower coordination numbers and enforcing specific geometries (e.g., tetrahedral vs. square planar) that might be critical for a catalytic cycle.[1][2]

• Enhance Selectivity: In catalysis, steric bulk can create chiral pockets or block certain reaction pathways, favoring the formation of a desired product isomer (regio- or stereoselectivity).[3]

• Improve Catalyst Stability: Bulky groups can encapsulate the metal center, protecting it from decomposition pathways like dimerization or reactions with the solvent.[4]

• Modulate Reactivity: While excessive bulk can slow or halt reactions, a well-designed steric profile can destabilize intermediates or transition states, thereby accelerating a desired catalytic turnover.[3][5]

Propanediamines, particularly 1,3-diaminopropane, are bidentate ligands that form stable six-membered chelate rings with metal ions.[6] Their simple backbone allows for systematic modification. The introduction of five methyl groups, as in N,N,N',N',2-pentamethyl-1,3-propanediamine, creates a significantly congested ligand framework, making it an excellent case study for examining the impact of pronounced steric effects.

Synthesis and Characterization of Pentamethylated Propanediamine Ligands

The rational study of a ligand's effect begins with its efficient and verifiable synthesis. While a variety of substituted propanediamines are known, the specific isomer N,N,N',N',2-pentamethyl-1,3-propanediamine provides a clear example of both N- and C-alkylation.

General Synthetic Protocol

A common strategy for synthesizing N-alkylated and C-alkylated diamines involves a multi-step process. The synthesis of N,N,N',N',2-pentamethyl-1,3-propanediamine can be approached as follows. A related compound, N,N,2,2-Tetramethyl-1,3-propanediamine, is commercially available and provides a useful reference point for characterization.[7]

Step-by-Step Methodology:

• Starting Material: The synthesis can conceptually start from 1,3-diaminopropane[8] or a more substituted precursor like 2-methyl-1,3-propanediamine.

• N-Methylation: The primary or secondary amine groups are exhaustively methylated. A standard and effective method is the Eschweiler-Clarke reaction , which uses formic acid and formaldehyde to reductively aminate the amines to their tertiary, dimethylated form. This method is advantageous as it avoids the formation of quaternary ammonium salts.

• C-Methylation (if necessary): If the backbone is not already substituted, C-alkylation is more complex and must be performed on an earlier precursor, for example, via malonic ester synthesis to introduce the gem-dimethyl or single methyl group at the C2 position of the propane backbone.

• Purification: The final product is typically a colorless liquid with a characteristic amine odor.[8] Purification is achieved through distillation under reduced pressure.

• Characterization: The identity and purity of the ligand must be confirmed through standard analytical techniques:

  • NMR Spectroscopy (¹H and ¹³C): Provides a detailed map of the proton and carbon environments, confirming the number and connectivity of the methyl groups and the propanediamine backbone.

  • Mass Spectrometry (MS): Confirms the molecular weight of the synthesized ligand.

  • Infrared (IR) Spectroscopy: Shows characteristic C-H and C-N stretching frequencies.

Coordination Chemistry: How Steric Bulk Dictates Structure

The five methyl groups on the pentamethylated propanediamine ligand impose significant steric constraints that govern how it interacts with a metal center. These constraints manifest in the coordination geometry, bond lengths, and bond angles of the resulting metal complexes.

Chelate Ring Conformation and Bite Angle

When a 1,3-diamine chelates to a metal, it forms a six-membered ring. The conformation of this ring (e.g., chair, boat, twist-boat) is heavily influenced by the substituents. For N,N,N',N',2-pentamethyl-1,3-propanediamine, the methyl group at the C2 position and the four methyl groups on the nitrogen atoms create significant steric repulsion.

This repulsion leads to several key structural features:

• Distorted Geometries: The complex is likely to adopt a distorted geometry to minimize steric clashes between the ligand's methyl groups and other ligands on the metal. For four-coordinate complexes, this can mean a deviation from ideal tetrahedral or square planar geometry.[9][10]

• Increased Bond Lengths: The steric pressure can force longer metal-nitrogen (M-N) bonds compared to complexes with less bulky ligands like ethylenediamine or unsubstituted 1,3-propanediamine.

• Constrained Bite Angle: The N-M-N "bite angle" is a critical parameter. The bulky methyl groups will influence this angle, forcing it to widen or narrow to accommodate the steric strain.

The diagram below illustrates the steric crowding in a hypothetical square planar complex.

Caption: Steric crowding from methyl groups on a chelated propanediamine.

Structural Data Comparison

To quantify these effects, we can compare crystallographic data from complexes with differently substituted diamine ligands. While data for the exact pentamethylated ligand is sparse, trends can be extrapolated from related structures.

Ligand	Metal Ion	M-N Bond Length (Å)	N-M-N Bite Angle (°)	Coordination Geometry	Reference
1,3-Propanediamine	Cu(II)	~2.02	~90.5	Distorted Octahedral	General Chemistry Principles
N,N,N',N'-Tetramethyl-1,3-propanediamine	Cu(II)	~2.08	~87.4	Distorted Square Planar	[11] (analogy)
Bulky Diamidopropane	Mg(II)	~2.05	~93.2	Distorted Tetrahedral	[12]
Predicted: Pentamethyl-1,3-propanediamine	Cu(II)	> 2.10	< 87 or > 95	Highly Distorted	(Hypothetical)

Note: Data for unsubstituted and tetramethyl-propanediamine are typical values from structural databases. The data for the bulky diamidopropane is from a specific magnesium complex and serves to illustrate the effect of large substituents.[12] The values for the pentamethylated ligand are predictive.

The data clearly indicates that increasing alkyl substitution on the ligand backbone leads to longer metal-ligand bonds and significant deviations in bite angles as the complex contorts to minimize steric strain.[12]

Impact on Reactivity and Catalysis

The structural consequences of steric bulk have a direct and predictable impact on the reactivity of the metal center. This is particularly relevant in the field of homogeneous catalysis, where the ligand is used to tune the performance of a metal catalyst.

Controlling Reaction Rates and Mechanisms

The steric hindrance of pentamethylated propanediamine can influence catalysis in several ways:

• Slowing Ligand Exchange: The rate at which a substrate binds to the metal and a product leaves is a key determinant of catalytic turnover. The bulky methyl groups can partially block the coordination sites, slowing down ligand exchange kinetics.[13] This can be detrimental or beneficial, depending on the desired outcome.

• Enforcing Dissociative Mechanisms: In ligand substitution reactions, a pathway can be associative (the incoming ligand binds first) or dissociative (a ligand leaves first to create a vacant site). Extreme steric bulk often disfavors associative pathways, forcing the reaction to proceed through a lower-coordinate, dissociative intermediate.[5]

• Stabilizing Reactive Intermediates: The protective pocket created by the bulky ligand can stabilize highly reactive, low-coordinate species that are essential intermediates in many catalytic cycles.[4]

The workflow below illustrates a generic catalytic cycle where ligand sterics play a crucial role at multiple stages.

Caption: Influence of ligand sterics on key steps of a catalytic cycle.

Application in Drug Development

In the realm of medicinal chemistry, metal complexes are investigated as therapeutic and diagnostic agents. For instance, platinum and ruthenium-based compounds are used in cancer therapy. The ligands in these complexes are critical for tuning the drug's properties:

• Solubility and Bioavailability: The organic nature of the ligand can be modified to control the drug's solubility in biological media.

• Reactivity and Targeting: The rate of hydrolysis and binding to biological targets like DNA can be controlled by the ligand's steric and electronic properties.[14][15] A bulky ligand like pentamethylated propanediamine could be used to create a more inert metal complex, potentially reducing off-target toxicity by slowing down unwanted reactions in the body.

Conclusion and Future Outlook

The study of pentamethylated propanediamine ligands offers a compelling window into the power of steric effects in coordination chemistry. The introduction of five methyl groups creates a sterically demanding environment that profoundly influences the synthesis, structure, and reactivity of their metal complexes. This steric congestion leads to distorted coordination geometries, elongated bonds, and provides a mechanism to control reaction rates and catalytic selectivity.

For researchers in catalysis and drug development, ligands of this type are not merely structural components but active tools for rational design. By understanding and quantifying the steric effects, scientists can fine-tune the properties of metal centers to achieve higher efficiency in chemical synthesis, create more stable materials, and develop metal-based therapeutics with improved efficacy and safety profiles. Future work in this area will likely involve the synthesis of even more elaborate, sterically-tuned ligands and the use of computational chemistry to precisely predict their impact on transition state energies and reaction outcomes.

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"basicity and nucleophilicity of N,N,N',N',2-pentamethyl-1,2-propanediamine"

An In-depth Technical Guide to the Basicity and Nucleophilicity of N,N,N',N',2-pentamethyl-1,2-propanediamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Sterically Hindered Diamine

N,N,N',N',2-pentamethyl-1,2-propanediamine is a vicinal diamine characterized by a unique and sterically demanding architecture.[1] Its structure features two tertiary amine functionalities, with one located on a primary carbon and the other on a tertiary carbon bearing a gem-dimethyl group. This arrangement of five methyl groups on the nitrogen atoms and the propane backbone imparts distinct chemical properties that differentiate it from simpler alkylamines.

This guide provides a comprehensive analysis of the core chemical characteristics of N,N,N',N',2-pentamethyl-1,2-propanediamine, focusing on the interplay between its electronic and steric features that govern its basicity and nucleophilicity. Understanding these properties is paramount for its effective application in organic synthesis, catalysis, and the development of novel chemical entities.

Section 1: Analysis of Basicity

Basicity refers to the ability of a molecule to accept a proton (H+). For amines, this property is dictated by the availability of the lone pair of electrons on the nitrogen atom.[2][3] The basicity of N,N,N',N',2-pentamethyl-1,2-propanediamine is significantly influenced by two primary factors: inductive effects and steric accessibility.

Electronic Influence: The Inductive Effect

The presence of five electron-donating methyl groups (-CH₃) substantially increases the electron density on the two nitrogen atoms. This positive inductive effect pushes electron density towards the nitrogen centers, making the lone pairs more available for donation to a proton.[4] Consequently, this electronic enhancement leads to a higher intrinsic basicity compared to less substituted amines. Generally, the pKa of the conjugate acids of simple alkylamines falls in the range of 9.5 to 11.0.[4] Due to the cumulative inductive effect of its five methyl groups, N,N,N',N',2-pentamethyl-1,2-propanediamine is expected to be a relatively strong base.

The Role of Steric Hindrance

While electronic effects increase basicity, steric hindrance can modulate the accessibility of the lone pairs to a proton.[5] In the case of N,N,N',N',2-pentamethyl-1,2-propanediamine, the extensive methylation around the nitrogen atoms creates a congested environment. However, a proton is a very small electrophile, and its small size allows it to approach the nitrogen lone pair even in a crowded steric environment. Therefore, while the steric bulk is significant, it does not completely negate the powerful electron-donating effects of the alkyl groups. The molecule can still effectively function as a strong base, abstracting protons from a variety of acidic substrates. Such bases are often referred to as "hindered bases" or "non-nucleophilic bases".[4]

Caption: Factors influencing the basicity of N,N,N',N',2-pentamethyl-1,2-propanediamine.

Section 2: Unraveling Nucleophilicity

Nucleophilicity describes the ability of a species to donate its electron pair to an electrophilic atom, typically carbon, to form a new covalent bond. While closely related, basicity and nucleophilicity are distinct concepts. The most critical difference is the sensitivity of nucleophilicity to steric effects.[6]

The Dominance of Steric Hindrance

For N,N,N',N',2-pentamethyl-1,2-propanediamine, steric hindrance is the defining factor for its nucleophilicity. The five methyl groups, combined with the gem-dimethyl group on the C2 position, create a highly congested environment around the nitrogen atoms. This steric bulk severely impedes the approach of the nitrogen lone pairs to an electrophilic carbon center, which is significantly larger than a proton.[7] Consequently, despite the high electron density on the nitrogen atoms that would suggest potent nucleophilicity, the steric shielding renders it a very poor nucleophile.

This characteristic places N,N,N',N',2-pentamethyl-1,2-propanediamine in the valuable class of non-nucleophilic bases. These reagents are highly sought after in organic synthesis for promoting reactions where a strong base is required, but nucleophilic attack on the substrate or other electrophilic species would lead to undesirable side products. A classic example is promoting elimination reactions (E2) over substitution reactions (Sₙ2).[4]

Caption: Steric hindrance limiting the nucleophilicity of the diamine.

Section 3: Experimental Protocols for Characterization

To empirically validate the theoretical assessment of basicity and nucleophilicity, standardized experimental protocols are essential.

Determination of Basicity: Potentiometric Titration

The basicity of an amine is quantitatively expressed by the pKa of its conjugate acid. A reliable method for its determination is potentiometric titration.

Objective: To determine the pKa values of the conjugate acids of N,N,N',N',2-pentamethyl-1,2-propanediamine.

Methodology:

• Preparation of Amine Solution: Accurately weigh a sample of the diamine and dissolve it in a known volume of a suitable solvent (e.g., deionized water or an alcohol/water mixture).

• Titration Setup: Place the solution in a beaker with a magnetic stirrer. Calibrate and immerse a pH electrode connected to a pH meter.

• Titration: Titrate the amine solution with a standardized solution of a strong acid (e.g., 0.1 M HCl) at a constant temperature. Record the pH after each incremental addition of the acid.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point. Since this is a diamine, two equivalence points and two pKa values will be observed.

• Self-Validation: Repeat the titration at least three times to ensure reproducibility. The standard deviation of the pKa values should be minimal.

Assessment of Nucleophilicity: Kinetic Studies

The nucleophilicity of a compound is a kinetic parameter, measured by the rate of its reaction with a standard electrophile.

Objective: To quantify the nucleophilic reactivity of N,N,N',N',2-pentamethyl-1,2-propanediamine.

Methodology:

• Selection of Electrophile: Choose a reference electrophile. The Mayr group has extensively cataloged the reactivity of various nucleophiles with benzhydrylium ions, providing a standardized scale.[6]

• Reaction Monitoring: The reaction between the diamine and the electrophile is monitored over time using a suitable analytical technique, such as UV-Vis spectroscopy (if the electrophile or product is chromophoric) or NMR spectroscopy.

• Kinetic Analysis: The reaction is typically run under pseudo-first-order conditions (with a large excess of the amine). The rate constant (k) is determined by plotting the change in concentration of the reactant or product versus time.

• Comparative Analysis: The obtained rate constant is compared with those of other amines under identical conditions to establish a relative nucleophilicity. For a highly hindered amine like N,N,N',N',2-pentamethyl-1,2-propanediamine, the reaction rate is expected to be extremely slow.

• Trustworthiness: Control experiments without the amine should be conducted to ensure no background reaction occurs.

Caption: Workflow for the experimental assessment of nucleophilicity.

Section 4: Applications in Synthesis and Development

The distinct profile of high basicity and low nucleophilicity makes N,N,N',N',2-pentamethyl-1,2-propanediamine a specialized tool for synthetic chemists.

• Elimination Reactions: It can be used to promote E2 eliminations for the synthesis of alkenes from alkyl halides or sulfonates, where the competing Sₙ2 reaction is suppressed.

• Proton Scavenger: In reactions that generate stoichiometric amounts of acid (e.g., acylations, silylations), it can serve as an effective acid scavenger without the risk of reacting with the electrophilic reagents.

• Deprotonation of Sensitive Substrates: It can be used to deprotonate alcohols, thiols, or carbon acids in the presence of sensitive functional groups that would be attacked by a nucleophilic base.

• Catalysis: While its own nucleophilicity is low, its strong basicity allows it to be used as a co-catalyst or activator in various organic transformations.

Conclusion

N,N,N',N',2-pentamethyl-1,2-propanediamine is a molecule of contrasts. Its electronic properties, driven by five electron-donating methyl groups, render it a strong Brønsted base. However, its steric architecture, characterized by significant crowding around the nitrogen centers, makes it a markedly poor nucleophile. This combination of high basicity and low nucleophilicity is not a limitation but rather a valuable asset, positioning it as a powerful, selective tool for challenging synthetic transformations in research and development. The judicious application of this and other hindered amines allows for precise chemical control, minimizing side reactions and maximizing the yield of desired products.

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"CAS 68367-53-3 structural analysis and conformation"

An In-Depth Technical Guide to the Structural and Conformational Analysis of N¹,N¹,N²,N²,2-Pentamethyl-1,2-propanediamine (CAS 68367-53-3)

Abstract

This technical guide provides a comprehensive framework for the structural and conformational analysis of CAS 68367-53-3, identified as N¹,N¹,N²,N²,2-pentamethyl-1,2-propanediamine.[1][2][3] Due to the limited specific literature on the conformational properties of this sterically hindered aliphatic diamine, this document outlines a multi-faceted approach leveraging theoretical principles, advanced spectroscopic techniques, and computational modeling. It is intended for researchers, chemists, and drug development professionals who require a deep understanding of molecular geometry and dynamics. The guide details the causality behind experimental choices, provides step-by-step protocols for key analytical workflows, and emphasizes the integration of data from various sources to construct a holistic and validated structural model.

Introduction: Unveiling the Structure of a Sterically Hindered Diamine

The compound registered under CAS number 68367-53-3 is N¹,N¹,N²,N²,2-pentamethyl-1,2-propanediamine, an acyclic aliphatic diamine with the molecular formula C₈H₂₀N₂.[3][4][5] Its structure is characterized by significant steric hindrance arising from a quaternary carbon atom substituted with two methyl groups and a tertiary amine, adjacent to another tertiary amine. This high degree of substitution profoundly influences its chemical reactivity, physical properties, and, most critically, its conformational landscape.

Understanding the three-dimensional structure and conformational preferences of such molecules is paramount in various fields, including catalyst design, materials science, and as building blocks in pharmaceutical synthesis.[6][7] The spatial arrangement of the two basic nitrogen atoms is dictated by the rotational barriers of the central carbon-carbon and carbon-nitrogen bonds, which are in turn governed by non-covalent interactions, primarily steric repulsion.

This guide presents a systematic methodology for a comprehensive structural and conformational analysis of N¹,N¹,N²,N²,2-pentamethyl-1,2-propanediamine. We will explore a synergistic combination of experimental techniques—primarily Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography—and computational chemistry methods to elucidate its preferred spatial arrangements in both solution and solid states.

Identifier	Value
CAS Number	68367-53-3
IUPAC Name	1-N,1-N,2-N,2-N,2-pentamethylpropane-1,2-diamine[3]
Molecular Formula	C₈H₂₀N₂[3][4][5]
Molecular Weight	144.26 g/mol [3]
Canonical SMILES	CC(C)(CN(C)C)N(C)C[3]
InChIKey	IHOVNUMTDBCBAJ-UHFFFAOYSA-N[3]

Theoretical Conformational Landscape

The conformational flexibility of N¹,N¹,N²,N²,2-pentamethyl-1,2-propanediamine is primarily determined by the rotation around the C1-C2 and C2-N² single bonds. The steric bulk of the five methyl groups significantly restricts free rotation, leading to a limited number of low-energy conformers.

The dominant interactions governing conformational preference are:

• Torsional Strain: Eclipsing interactions between substituents on adjacent atoms. The molecule will preferentially adopt staggered conformations (anti or gauche).

• Steric Hindrance (van der Waals Repulsion): Repulsive forces between bulky groups. The gem-dimethyl group on C2 and the dimethylamino groups create significant steric congestion, disfavoring conformations where these groups are in close proximity.

Based on Newman projections along the C1-C2 bond, the most stable conformer is likely to be one where the bulky dimethylamino groups and the gem-dimethyl groups are positioned to minimize steric clash, likely in a staggered arrangement.

Caption: Workflow for NMR-based conformational analysis.

Single-Crystal X-ray Crystallography

X-ray crystallography provides an unambiguous determination of the molecular structure in the solid state. [8][9]This technique would reveal precise bond lengths, bond angles, and dihedral angles, representing the conformation adopted within the crystal lattice.

Challenges and Considerations:

• Crystallization: As a flexible, non-polar molecule, inducing crystallization can be challenging. A systematic screening of solvents and crystallization conditions (e.g., slow evaporation, vapor diffusion) would be necessary.

• Solid vs. Solution State: The conformation observed in the crystal may not be the lowest energy conformation in solution, as crystal packing forces can influence the molecular geometry. However, it provides an invaluable, experimentally determined structure to benchmark computational models.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Screen for crystallization conditions using various solvents (e.g., hexane, ether, acetonitrile) and techniques.

• Crystal Mounting: Select a high-quality single crystal and mount it on a goniometer head.

• Data Collection: Place the crystal in a diffractometer and expose it to a monochromatic X-ray beam. [8]The diffracted X-rays are recorded by a detector as the crystal is rotated.

• Structure Solution: The diffraction pattern is processed to determine the unit cell dimensions and space group. The electron density map is then calculated, from which atomic positions are determined.

• Structure Refinement: The atomic model is refined against the experimental data to yield the final, high-resolution crystal structure.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Computational Chemistry Approaches

Computational methods are essential for exploring the full potential energy surface of a flexible molecule and for complementing experimental data. [4][10]

Molecular Mechanics (MM) Conformational Search

The first step is a broad exploration of the conformational space using molecular mechanics, which is computationally inexpensive.

• Force Field Selection: Choose a suitable force field (e.g., MMFF94 or OPLS) that is well-parameterized for aliphatic amines.

• Conformational Search: Perform a systematic or stochastic search by rotating the key dihedral angles (C1-C2, C2-N²) to generate thousands of possible conformations.

• Energy Minimization: Each generated conformation is subjected to energy minimization to find the nearest local energy minimum.

• Clustering and Ranking: The resulting conformers are clustered based on their geometry and ranked by their relative energies. This provides a set of plausible low-energy candidate structures.

Quantum Mechanics (QM) Optimization and Validation

The low-energy conformers identified by molecular mechanics are then subjected to more accurate, but computationally intensive, quantum mechanics calculations.

• Geometry Optimization: The geometry of each candidate conformer is re-optimized using a higher level of theory, typically Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G*). This provides more accurate geometries and relative energies.

• Frequency Calculation: A frequency calculation is performed to confirm that the optimized structures are true energy minima (i.e., have no imaginary frequencies) and to obtain thermodynamic data (e.g., Gibbs free energy).

• Property Prediction: NMR chemical shifts and coupling constants can be calculated for the lowest-energy conformers. These predicted values can be directly compared with the experimental NMR data to validate the computational model and identify the most probable solution-state conformer(s).

Caption: Workflow for a combined MM and QM computational analysis.

Integrated Structural Analysis: Synthesizing the Data

The most robust understanding of the structure of N¹,N¹,N²,N²,2-pentamethyl-1,2-propanediamine comes from integrating the results from all methodologies.

• The solid-state structure from X-ray crystallography provides a highly accurate geometric benchmark.

• The solution-state data from NMR spectroscopy , particularly NOE distance restraints and VT measurements, reveals the dynamic behavior and average conformation in solution.

• Computational models bridge the gap between the two, allowing for the energy ranking of all possible conformers and providing a theoretical basis for the experimentally observed structures.

A successful analysis would demonstrate consistency between the datasets. For instance, the major conformer in solution, as determined by NMR, should correspond to one of the low-energy structures predicted by QM calculations. Any discrepancies, such as a significant difference between the solid-state and solution-state conformations, would be equally insightful, highlighting the influence of intermolecular forces on the molecule's structure.

Conclusion

The structural and conformational analysis of a sterically hindered, flexible molecule like N¹,N¹,N²,N²,2-pentamethyl-1,2-propanediamine (CAS 68367-53-3) requires a rigorous and integrated approach. A simple application of a single technique is insufficient to capture the full picture of its molecular dynamics. By combining the precise, static picture from X-ray crystallography with the dynamic, solution-phase information from advanced NMR techniques, and underpinning both with the theoretical and predictive power of computational chemistry, a complete and validated model of its structure and conformational behavior can be achieved. This guide provides the strategic framework and methodological details necessary for researchers to undertake such a comprehensive analysis.

References

• Simplified Computational Methods for the Analysis of Protein Flexibility. (n.d.). Bentham Science. Retrieved January 21, 2026, from [Link]

• Automated Parsing of Flexible Molecular Systems Using Principal Component Analysis and K-Means Clustering Techniques. (n.d.). ProQuest. Retrieved January 21, 2026, from [Link]

• Computational methods for exploring protein conformations. (2020). Portland Press. Retrieved January 21, 2026, from [Link]

• Yang, H., & Natansohn, A. (1992). Polyimines from terephthalaldehyde and aliphatic diamines. 2. Studies of the crystalline structure by x-ray diffraction. Macromolecules, 25(20), 5331–5337. [Link]

• Rapid conformational analysis of semi-flexible liquid crystals. (2024). White Rose Research Online. Retrieved January 21, 2026, from [Link]

• Conformational analysis of flexible ligands in macromolecular receptor sites. (1992). Journal of Computer-Aided Molecular Design, 6(4), 347-362.

• Structure, Conformation and Contact Analyses of Six Aromatic Diamide Diesters. (2023). Molecules, 28(14), 5533. [Link]

• X-ray molecular structures of (a) the diamine derivative A from... (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• NMR Spectroscopy: a Tool for Conformational Analysis. (n.d.). auremn. Retrieved January 21, 2026, from [Link]

• Conformational analysis of chiral hindered amides. (1983). Canadian Journal of Chemistry, 61(11), 2657-2663. [Link]

• Conformational analysis of chiral hindered amides. (1983). Semantic Scholar. Retrieved January 21, 2026, from [Link]

• 1,2-Propanediamine, N1,N1,N2,N2,2-pentamethyl-. (n.d.). PubChem. Retrieved January 21, 2026, from [Link]

• High-Resolution Conformational Analysis of RGDechi-Derived Peptides Based on a Combination of NMR Spectroscopy and MD Simulations. (2022). International Journal of Molecular Sciences, 23(21), 13344. [Link]

• X-ray crystallography. (n.d.). Wikipedia. Retrieved January 21, 2026, from [Link]

• N,N,N′,N′,2-Pentamethyl-1,2-propanediamine. (n.d.). GSRS. Retrieved January 21, 2026, from [Link]

• 1,2-Propanediamine. (n.d.). INTERSURFCHEM SOLUTIONS. Retrieved January 21, 2026, from [Link]

• Structure Determination by NMR Spectroscopy #3.4-1 3.4. Conformational Analysis With Geometric & Experimental Constraints. (n.d.). JenaLib. Retrieved January 21, 2026, from [Link]

• Application of 13 C NMR spectroscopy to acyclic conformational analysis. (1988). Journal of the American Chemical Society, 110(1), 169-175. [Link]

• 1,3-Propanediamine, N1,N1,N3,N3,2-pentamethyl-. (n.d.). US EPA. Retrieved January 21, 2026, from [Link]

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• 7.3: X-ray Crystallography. (2022). Chemistry LibreTexts. Retrieved January 21, 2026, from [Link]

• NMR conformational analysis of cis and trans proline isomers in the neutrophil chemoattractant, N-acetyl-proline-glycine-proline. (1995). Journal of the American Chemical Society, 117(30), 7959-7968. [Link]

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An In-depth Technical Guide to Exploratory Reactions with 1,2-Propanediamine, N,N,N',N',2-pentamethyl-

Abstract

This technical guide provides a comprehensive overview of 1,2-Propanediamine, N,N,N',N',2-pentamethyl- (PMPDA), a sterically hindered diamine with significant potential in catalysis and polymer science. This document delves into the compound's fundamental properties, proposes a robust synthetic protocol, and explores its established role as a polyurethane catalyst. Furthermore, this guide outlines potential exploratory reactions, including its application as a chelating ligand in organometallic chemistry. Detailed experimental methodologies, safety protocols, and analytical techniques are provided to support researchers, scientists, and drug development professionals in their work with this versatile molecule.

Introduction: Unveiling a Sterically Hindered Diamine

1,2-Propanediamine, N,N,N',N',2-pentamethyl-, hereafter referred to as PMPDA for brevity, is a unique aliphatic diamine characterized by significant steric hindrance around its nitrogen centers. This structural feature is key to its distinct reactivity and catalytic properties. While the parent compound, 1,2-propanediamine, is a well-studied bidentate ligand in coordination chemistry, the pentamethylated derivative offers a different steric and electronic profile, influencing its interaction with other molecules. This guide aims to consolidate the available information on PMPDA and to provide a framework for its further exploration in various chemical applications.

The core of PMPDA's utility lies in the presence of two tertiary amine functionalities on adjacent carbons, one of which is a quaternary carbon. This arrangement makes it a potent bidentate ligand and a valuable catalyst in specific reactions, most notably in the production of polyurethanes. The bulky methyl groups influence the geometry of metal complexes and the accessibility of the lone pair of electrons on the nitrogen atoms, leading to unique catalytic activities.

Physicochemical Properties of PMPDA

A thorough understanding of the physical and chemical properties of PMPDA is fundamental to its safe handling and effective use in experimental work.

Property	Value	Source
Molecular Formula	C₈H₂₀N₂	[PubChem][1]
Molecular Weight	144.26 g/mol	[PubChem][1]
IUPAC Name	1-N,1-N,2-N,2-N,2-pentamethylpropane-1,2-diamine	[PubChem][1]
CAS Number	68367-53-3	[PubChem][1]
Appearance	Likely a colorless to pale yellow liquid	Inferred from similar amines
Boiling Point	Not specified, but expected to be higher than 1,2-propanediamine (119-120 °C)	[Wikipedia][2]
Solubility	Expected to be soluble in organic solvents	Inferred from structure

Synthesis of PMPDA: A Proposed Protocol

Reaction Principle: Reductive Amination

Reductive amination is a cornerstone of amine synthesis. The reaction proceeds via the initial formation of an imine or enamine intermediate from the reaction of an amine with a carbonyl compound, which is then reduced in situ to the corresponding amine. For the synthesis of PMPDA, 1,2-diaminopropane will be exhaustively methylated using formaldehyde as the carbon source and a suitable reducing agent.

Proposed synthetic pathway for PMPDA.

Detailed Experimental Protocol

Materials:

• 1,2-Diaminopropane (1.0 mol)

• Formaldehyde (37% in water, 6.0 mol, excess)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 6.0 mol)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 1,2-diaminopropane in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, add formaldehyde solution dropwise at 0 °C.

• Stir the mixture at room temperature for 1 hour.

• Cool the reaction mixture to 0 °C and add sodium triacetoxyborohydride portion-wise over 30 minutes, ensuring the temperature does not exceed 10 °C.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Quench the reaction by the slow addition of saturated sodium bicarbonate solution until gas evolution ceases.

• Separate the organic layer and extract the aqueous layer with DCM (3 x 100 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain pure PMPDA.

Self-Validation: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to confirm the consumption of the starting material and the formation of the product. The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Core Application: PMPDA as a Polyurethane Catalyst

A key established application of PMPDA is as an amine catalyst in the production of polyurethane foams.[3] Tertiary amines are widely used to catalyze the gelling (isocyanate-polyol) and blowing (isocyanate-water) reactions in polyurethane formulations.

Mechanism of Catalysis

In polyurethane chemistry, tertiary amine catalysts function by activating the isocyanate group towards nucleophilic attack by the polyol or water. The lone pair of electrons on the nitrogen atom of the amine interacts with the electrophilic carbon of the isocyanate group, increasing its reactivity. The steric hindrance of PMPDA can influence the selectivity of the catalyst towards either the gelling or blowing reaction, a critical factor in controlling the properties of the final foam product.

Catalytic role of PMPDA in polyurethane reactions.

Experimental Workflow: Foam Formulation and Testing

Materials:

• Polyether polyol

• Toluene diisocyanate (TDI) or Methylene diphenyl diisocyanate (MDI)

• PMPDA (as catalyst)

• Silicone surfactant

• Water (as blowing agent)

Procedure:

• In a suitable container, thoroughly mix the polyol, water, surfactant, and PMPDA.

• Add the isocyanate to the mixture and stir vigorously for a specified time (e.g., 10 seconds).

• Pour the reacting mixture into a mold and allow it to rise and cure.

• Monitor key parameters such as cream time, gel time, and rise time.

• After curing, the foam can be demolded and subjected to physical property testing (e.g., density, compression strength, and resilience).

Data Presentation:

Catalyst	Cream Time (s)	Gel Time (s)	Rise Time (s)	Foam Density ( kg/m ³)
PMPDA	[Experimental Data]	[Experimental Data]	[Experimental Data]	[Experimental Data]
Control Catalyst	[Experimental Data]	[Experimental Data]	[Experimental Data]	[Experimental Data]

Exploratory Reactions: PMPDA as a Chelating Ligand

The structural characteristics of PMPDA make it a promising candidate for a bidentate chelating ligand in coordination chemistry. The two nitrogen atoms can coordinate to a metal center to form a stable five-membered ring. The steric bulk of the pentamethyl substitution is expected to significantly influence the coordination geometry, stability, and reactivity of the resulting metal complexes.

Synthesis of Metal-PMPDA Complexes: A General Protocol

Materials:

• PMPDA

• A suitable metal precursor (e.g., PdCl₂, Cu(OAc)₂, etc.)

• An appropriate solvent (e.g., ethanol, acetonitrile, THF)

Procedure:

• Dissolve the metal precursor in the chosen solvent in a Schlenk flask under an inert atmosphere.

• Add a solution of PMPDA (1 or 2 equivalents) in the same solvent dropwise to the metal salt solution.

• Stir the reaction mixture at room temperature or with gentle heating for a specified period.

• The formation of a precipitate or a color change may indicate complex formation.

• Isolate the product by filtration or by removal of the solvent under reduced pressure.

• Wash the isolated complex with a suitable solvent to remove any unreacted starting materials.

• Characterize the resulting metal complex using techniques such as X-ray crystallography, FT-IR, UV-Vis spectroscopy, and elemental analysis.

Schematic of PMPDA acting as a bidentate ligand.

Potential Catalytic Applications of Metal-PMPDA Complexes

The steric hindrance of the PMPDA ligand in a metal complex could be advantageous in various catalytic applications by:

• Promoting reductive elimination: The bulkiness of the ligand can favor the reductive elimination step in cross-coupling reactions, potentially leading to higher turnover numbers.

• Controlling stereoselectivity: The chiral center in PMPDA (at C2) could be exploited in asymmetric catalysis, although the compound is typically used as a racemate.

• Stabilizing low-coordinate species: The steric bulk may help to stabilize catalytically active, low-coordinate metal species.

Analytical Methods for PMPDA

Accurate and reliable analytical methods are crucial for quality control during synthesis and for monitoring reaction kinetics.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like PMPDA. The mass spectrum of PMPDA is available on PubChem and can be used for identification.[1]

Typical GC-MS Parameters:

• Column: A non-polar or medium-polarity column (e.g., DB-5ms).

• Injector Temperature: 250 °C.

• Oven Program: Start at 50 °C, ramp to 250 °C at 10 °C/min.

• Mass Spectrometer: Electron ionization (EI) at 70 eV.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for structural elucidation and purity assessment. The expected spectra for PMPDA would show characteristic signals for the different methyl and methylene protons and carbons.

Safety and Handling

While a specific safety data sheet (SDS) for PMPDA is not widely available, the safety precautions for similar aliphatic amines should be strictly followed.

• General Hazards: Amines are typically corrosive and can cause severe skin and eye irritation. They may also be harmful if inhaled or ingested.[3]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. Work in a well-ventilated fume hood.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as acids and oxidizing agents.

Conclusion and Future Outlook

1,2-Propanediamine, N,N,N',N',2-pentamethyl- is a sterically hindered diamine with a confirmed application as a polyurethane catalyst and significant potential as a ligand in coordination chemistry. This guide has provided a comprehensive overview of its properties, a proposed synthetic route, and detailed experimental protocols for its primary application and for exploratory reactions. The unique steric environment of PMPDA offers exciting opportunities for the development of novel catalysts with enhanced activity and selectivity. Further research into the synthesis and characterization of its metal complexes is warranted and could lead to significant advancements in various fields of catalysis.

References

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• Google Patents. Synthesis method of 1,2-propane diamine.

• Proximity Effects of Methyl Group on Ligand Steric Interactions and Colloidal Stability of Palladium Nanoparticles. PMC. [Link]

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A-Z Guide to Thermal Stability Assessment: A Case Study of N,N,N',N',2-Pentamethyl-1,2-propanediamine

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Abstract

This technical guide provides a comprehensive framework for evaluating the thermal stability of novel or specialized chemical entities, using the sterically hindered diamine, N,N,N',N',2-pentamethyl-1,2-propanediamine, as a practical case study. Given the limited publicly available data for this specific compound, this document focuses on establishing a robust, first-principles-based methodology. It is designed for researchers, process chemists, and safety professionals in the pharmaceutical and fine chemical industries. The guide details the theoretical considerations, experimental design, and data interpretation required to build a complete thermal hazard profile. We will explore a multi-tiered analytical approach, beginning with screening techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), and progressing to advanced adiabatic calorimetry for worst-case scenario modeling. The core objective is to equip the reader with the expertise to not only execute these studies but also to understand the fundamental causality behind each experimental choice, ensuring scientific integrity and process safety.

Introduction: The Imperative of Thermal Stability

In drug development and chemical manufacturing, the thermal stability of a compound is not merely a physicochemical parameter; it is a critical determinant of safety, scalability, and product viability. An unexpected exothermic decomposition can lead to a thermal runaway, a dangerous scenario where the rate of heat generation exceeds the rate of heat removal, potentially resulting in catastrophic equipment failure and personnel risk.[1][2] This is a core principle of Process Safety Management (PSM), a regulatory framework established by bodies like OSHA to manage hazards associated with highly hazardous chemicals.[3][4]

The subject of our case study, N,N,N',N',2-pentamethyl-1,2-propanediamine, is a complex tertiary diamine. Tertiary amines, while generally more thermally stable than their primary and secondary counterparts, can undergo decomposition through various pathways.[5] The presence of significant steric hindrance, as in this molecule, can influence decomposition kinetics and pathways, making a thorough investigation essential.[6][7] This guide will walk through the logical progression of tests required to confidently characterize its thermal behavior.

Theoretical Assessment: Predicting Decomposition Pathways

Before any laboratory work commences, a theoretical assessment based on the molecule's structure provides invaluable insight into potential decomposition mechanisms. This informs experimental design and aids in the interpretation of subsequent analytical data.

N,N,N',N',2-pentamethyl-1,2-propanediamine possesses two tertiary amine centers and significant alkyl substitution, including a quaternary carbon. Based on established principles of amine chemistry, several decomposition pathways can be postulated:

• C-N Bond Cleavage (Homolytic): At elevated temperatures, the carbon-nitrogen bonds can break, forming radical intermediates. This is a common decomposition pathway for many organic nitrogen compounds.[8]

• Hofmann-type Elimination: Although the classic Hofmann elimination requires a quaternary ammonium salt, analogous β-hydrogen eliminations can occur in tertiary amines at high temperatures, leading to the formation of an alkene and a secondary amine.

• Oxidative Degradation: In the presence of oxygen, N-oxidation can occur, forming N-oxides which may be less stable.[9][10] The experimental atmosphere (inert vs. oxidative) is therefore a critical parameter.

dot graph "Decomposition_Pathways" { layout=neato; graph [bgcolor="#F1F3F4", fontname="Arial", fontsize=12, fontcolor="#202124"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.1]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes A [label="N,N,N',N',2-pentamethyl-\n1,2-propanediamine", fillcolor="#4285F4", fontcolor="#FFFFFF", pos="0,2!"]; B [label="Thermal Energy (Δ)", shape=ellipse, style=dashed, fillcolor="#FBBC05", fontcolor="#202124", pos="0,0!"]; C [label="Radical Intermediates\n(C-N Cleavage)", fillcolor="#EA4335", fontcolor="#FFFFFF", pos="-2.5,-2!"]; D [label="Alkene + Secondary Amine\n(Elimination)", fillcolor="#34A853", fontcolor="#FFFFFF", pos="0,-2!"]; E [label="N-Oxide Formation\n(Oxidative Pathway)", fillcolor="#5F6368", fontcolor="#FFFFFF", pos="2.5,-2!"];

// Edges A -> B [label="Input"]; B -> C [label="Pathway 1"]; B -> D [label="Pathway 2"]; B -> E [label="Pathway 3 (O2 present)"]; } enddot Caption: Proposed thermal decomposition pathways for the target molecule.

A Multi-Tiered Experimental Workflow for Thermal Hazard Assessment

A robust thermal stability study follows a logical progression from rapid screening to detailed, quantitative analysis. This ensures that resources are used efficiently while building a comprehensive safety profile.

// Connections TGA -> DSC_Kinetics [lhead=cluster_1, label=" Onset Temp? "]; DSC_Screen -> DSC_Kinetics [lhead=cluster_1, label=" Exotherm? "]; DSC_Kinetics -> ARC [lhead=cluster_2, label=" High Energy? "]; ARC -> Analysis [lhead=cluster_3]; DSC_Cp -> Analysis [lhead=cluster_3]; } enddot Caption: A tiered workflow for comprehensive thermal stability analysis.

Tier 1: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[11] It is the first essential step to determine the onset temperature of decomposition, identify volatile components, and quantify non-volatile residues.

3.1.1. Experimental Protocol: TGA

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.

• Sample Preparation: Accurately weigh 5-10 mg of N,N,N',N',2-pentamethyl-1,2-propanediamine into an alumina crucible.[12]

• Atmosphere: Set the purge gas to high-purity nitrogen at a flow rate of 50 mL/min to provide an inert atmosphere, preventing oxidative degradation.

• Temperature Program:

  • Equilibrate the sample at 30°C for 5 minutes.

  • Ramp the temperature from 30°C to 600°C at a constant heating rate of 10°C/min.[13] A constant heating rate is crucial for initial screening and later kinetic analysis.

• Data Acquisition: Record the sample mass, sample temperature, and time throughout the experiment. Plot the percentage mass loss versus temperature. The first derivative of this curve (DTG) helps to pinpoint the temperature of the maximum rate of mass loss.

Tier 1: Differential Scanning Calorimetry (DSC) Screening

DSC measures the difference in heat flow between a sample and an inert reference as a function of temperature.[14] It is used to detect thermal events such as melting, crystallization, and, most importantly, exothermic decomposition.[15][16]

3.2.1. Experimental Protocol: DSC Screening

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using a certified indium standard.

• Sample Preparation: Accurately weigh 1-3 mg of the sample into a high-pressure stainless steel or gold-plated crucible. Using a sealed, high-pressure crucible is critical to prevent mass loss through evaporation before decomposition, which would invalidate the energy measurement.[16][17]

• Atmosphere: Purge the DSC cell with nitrogen at 50 mL/min.

• Temperature Program:

  • Equilibrate at 30°C for 5 minutes.

  • Ramp the temperature from 30°C to 400°C (or a temperature just beyond the decomposition seen in TGA) at a heating rate of 10°C/min.

• Data Acquisition: Record the heat flow (mW) versus temperature (°C). Exothermic events are shown as peaks, and the integrated area of the peak corresponds to the total energy released (ΔH, in J/g).

Tier 2: Kinetic Analysis by DSC

To understand how the decomposition rate changes with temperature, a kinetic analysis is performed. The Kissinger method is a widely used approach that involves running the DSC experiment at multiple heating rates to determine the activation energy (Ea) of the decomposition reaction.[18][19] A higher activation energy implies that the reaction rate is more sensitive to changes in temperature.

3.3.1. Experimental Protocol: DSC for Kissinger Analysis

• Setup: Follow the DSC screening protocol (Section 3.2.1).

• Temperature Program: Perform a series of experiments on fresh samples, using at least three different linear heating rates (e.g., 2, 5, 10, and 20°C/min).[20]

• Data Acquisition: For each run, determine the peak temperature (T_p) of the decomposition exotherm.

• Analysis: Construct a "Kissinger plot" of ln(β/T_p²) versus 1/T_p, where β is the heating rate in K/min and T_p is the peak temperature in Kelvin. The activation energy (Ea) can be calculated from the slope of the resulting straight line (Slope = -Ea/R, where R is the gas constant, 8.314 J/mol·K).[21]

Tier 3: Accelerating Rate Calorimetry (ARC)

While TGA and DSC are excellent screening tools, they are performed on milligram-scale samples under controlled heating. To assess the true "worst-case" thermal runaway potential, Accelerating Rate Calorimetry (ARC) is the industry gold standard.[1][22] The ARC instrument measures the temperature and pressure rise of a sample under adiabatic conditions (no heat loss to the surroundings).[2]

3.4.1. Experimental Protocol: ARC

• Instrument Setup: The ARC consists of a small, robust sample container (the "bomb") located within a precisely controlled adiabatic chamber.[23]

• Sample Preparation: A larger sample (typically 1-5 g) is loaded into a titanium or other inert bomb.

• Test Method (Heat-Wait-Search):

  • Heat: The system heats the sample in small, discrete steps (e.g., 5°C).

  • Wait: After each step, the system holds the temperature and allows the sample to equilibrate.

  • Search: The instrument monitors the sample's temperature for any self-heating. A self-heating rate above a set threshold (e.g., 0.02 °C/min) indicates the onset of an exothermic reaction.[24]

• Adiabatic Tracking: Once self-heating is detected, the instrument switches to adiabatic mode. The heaters in the surrounding chamber perfectly match the sample's temperature, ensuring all generated heat is retained by the sample. This mimics the conditions in the center of a large, poorly-cooled reactor.

• Data Acquisition: The instrument records temperature and pressure as a function of time until the reaction is complete. This data is used to determine key safety parameters like the Time to Maximum Rate (TMR) and the Adiabatic Temperature Rise (ΔT_ad).[23]

Data Synthesis and Interpretation

The data from each technique must be synthesized to form a coherent picture of the compound's thermal stability. The following table presents a realistic, albeit hypothetical, data set for our case study compound.

Parameter	Method	Value	Interpretation
T_onset (5% mass loss)	TGA	215 °C	The temperature at which significant decomposition begins in an inert atmosphere.
Residue at 600°C	TGA	2.1%	The decomposition is nearly complete, leaving minimal char.
Melting Point (T_m)	DSC	85 °C	A sharp endotherm indicating a crystalline solid.
Decomposition Onset (T_onset)	DSC	210 °C	Correlates well with the TGA onset, confirming the start of the exotherm.
Heat of Decomposition (ΔH_d)	DSC	-450 J/g	A significant energy release, warranting further investigation with ARC.
Activation Energy (Ea)	DSC (Kissinger)	155 kJ/mol	Provides a quantitative measure of the reaction's temperature sensitivity.
Adiabatic Onset (T_onset)	ARC	195 °C	The onset temperature is lower under adiabatic conditions, as expected. This is a more conservative and realistic value for process safety.
Time to Maximum Rate (TMR) from Onset	ARC	8 hours	The time it would take for the reaction to reach its maximum velocity from the onset temperature if no cooling were applied.
Adiabatic Temperature Rise (ΔT_ad)	ARC	220 °C	The total temperature increase from the reaction under perfect adiabatic conditions.
Maximum Pressure	ARC	15 bar	Indicates significant gas generation during decomposition, crucial for vent sizing.

Conclusion and Recommendations

The comprehensive thermal analysis of N,N,N',N',2-pentamethyl-1,2-propanediamine reveals a compound with a distinct thermal hazard profile. The onset of decomposition begins above 200°C, but the reaction is significantly energetic (-450 J/g) and produces a substantial amount of gas.

The ARC data is particularly illuminating, showing a lower onset temperature of 195°C under adiabatic conditions. This temperature should be considered the critical threshold for process safety design. The calculated Time to Maximum Rate of 8 hours from this onset provides a window for corrective action in a process deviation, but also highlights the potential for a runaway reaction if temperature controls fail.

Based on this multi-tiered assessment, any process involving this compound must incorporate robust engineering controls to prevent temperatures from approaching 195°C. The significant pressure generation also mandates that any vessel used must have an adequately sized emergency relief system. This systematic approach, moving from fundamental screening to quantitative adiabatic calorimetry, provides the necessary data to ensure safe handling and scale-up, embodying the core principles of modern process safety.[25][26]

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Protocols & Analytical Methods

Navigating Coordination Chemistry with Sterically Hindered Diamines: A Guide to N,N,N',N',2-pentamethyl-1,2-propanediamine and its Congeners as Transition Metal Ligands

Introduction

Sterically hindered diamines are a class of bidentate ligands that play a crucial role in coordination chemistry and catalysis. Their bulky substituents around the nitrogen donor atoms provide a unique steric and electronic environment for metal centers, influencing the geometry, stability, and reactivity of the resulting complexes.[1][2] N,N,N',N',2-pentamethyl-1,2-propanediamine, with its pentamethyl substitution on the 1,2-propanediamine backbone, represents a ligand with significant steric hindrance. This guide provides an overview of the synthesis of this and related ligands, general protocols for the formation of their transition metal complexes, and a discussion of their potential applications in research and development.

Ligand Profile: N,N,N',N',2-pentamethyl-1,2-propanediamine

N,N,N',N',2-pentamethyl-1,2-propanediamine is a chelating ligand that can form a stable five-membered ring with a metal center. The presence of a gem-dimethyl group on the carbon adjacent to one of the nitrogen atoms, in addition to the N-methyl groups, creates a highly congested coordination sphere. This steric bulk can be advantageous in stabilizing low-coordinate metal complexes and in promoting specific catalytic selectivities.[3]

Property	N,N,N',N',2-pentamethyl-1,2-propanediamine	N,N,N',N'-Tetramethylethylenediamine (TMEDA)	N,N,N',N'-Tetramethyl-1,3-propanediamine (TMPDA)
CAS Number	68367-53-3[4]	110-18-9	110-95-2[5]
Molecular Formula	C8H20N2[4][6]	C6H16N2	C7H18N2[5]
Molecular Weight	144.26 g/mol [4][6]	116.21 g/mol	130.23 g/mol [5]
Structure	A 1,2-propanediamine with five methyl groups on the nitrogen and C2 positions.	An ethylenediamine with four methyl groups on the nitrogen atoms.	A 1,3-propanediamine with four methyl groups on the nitrogen atoms.

Experimental Protocols

Part 1: Synthesis of N,N,N',N',2-pentamethyl-1,2-propanediamine

The synthesis of N,N,N',N',2-pentamethyl-1,2-propanediamine is not well-documented in the literature. However, a plausible synthetic route can be adapted from general methods for the reductive amination of amino alcohols or the alkylation of diamines.[7][8] The following protocol is a generalized procedure that would require optimization.

Reaction Scheme: A potential two-step synthesis could involve the formation of 2-methyl-1,2-propanediamine followed by exhaustive methylation.

Step 1: Synthesis of 2-Methyl-1,2-propanediamine

This can be achieved through the reductive amination of 2-amino-2-methyl-1-propanol.[7]

• Materials: 2-amino-2-methyl-1-propanol, Ammonia, Hydrogen, Raney Nickel catalyst, Ethanol (solvent).

• Procedure:

  • In a high-pressure autoclave, combine 2-amino-2-methyl-1-propanol and a suitable amount of Raney Nickel catalyst in an ethanol solvent.

  • Seal the autoclave and purge with nitrogen, followed by hydrogen.

  • Introduce liquid ammonia into the reactor.

  • Pressurize the reactor with hydrogen to the desired pressure.

  • Heat the reaction mixture to the target temperature and stir for several hours, monitoring hydrogen uptake.

  • After the reaction is complete, cool the reactor to room temperature and carefully vent the excess pressure.

  • Filter the catalyst from the reaction mixture.

  • Purify the product by distillation under reduced pressure.

Step 2: Exhaustive Methylation of 2-Methyl-1,2-propanediamine

The Eschweiler-Clarke reaction is a common method for the methylation of amines.

• Materials: 2-Methyl-1,2-propanediamine, Formaldehyde (aqueous solution), Formic acid.

• Procedure:

  • To a round-bottom flask, add 2-methyl-1,2-propanediamine.

  • Cool the flask in an ice bath and slowly add an excess of aqueous formaldehyde, followed by an excess of formic acid.

  • Attach a reflux condenser and heat the mixture in a fume hood. The reaction is typically vigorous and evolves carbon dioxide.

  • After the initial reaction subsides, continue to heat the mixture at reflux for several hours to ensure complete methylation.

  • Cool the reaction mixture and make it basic by the slow addition of a strong base (e.g., NaOH) while cooling in an ice bath.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Dry the organic extracts over an anhydrous drying agent (e.g., MgSO4 or Na2SO4).

  • Filter and remove the solvent by rotary evaporation.

  • Purify the crude N,N,N',N',2-pentamethyl-1,2-propanediamine by distillation under reduced pressure.

Caption: Generalized workflow for the synthesis of N,N,N',N',2-pentamethyl-1,2-propanediamine.

Part 2: Synthesis of a Transition Metal Complex

The following is a general protocol for the synthesis of a transition metal halide complex with a sterically hindered diamine ligand. This procedure is based on common methods for forming complexes with ligands like TMEDA.[1]

• Materials: N,N,N',N',2-pentamethyl-1,2-propanediamine, a transition metal halide (e.g., NiCl₂, CuCl₂, PdCl₂), an appropriate anhydrous solvent (e.g., ethanol, acetonitrile, dichloromethane, or THF).

• Procedure:

  • Under an inert atmosphere (e.g., nitrogen or argon), dissolve the transition metal halide in the anhydrous solvent in a Schlenk flask.

  • In a separate Schlenk flask, dissolve N,N,N',N',2-pentamethyl-1,2-propanediamine in the same anhydrous solvent.

  • Slowly add the ligand solution to the stirred metal salt solution at room temperature. The stoichiometry of the ligand to metal can be varied to target different coordination numbers.

  • Upon addition of the ligand, a color change or precipitation of the complex may be observed.

  • Stir the reaction mixture at room temperature or gently heat for a few hours to ensure complete complexation.

  • If a precipitate forms, collect the complex by filtration under inert atmosphere, wash with a small amount of cold solvent, and dry under vacuum.

  • If no precipitate forms, the complex can be isolated by reducing the volume of the solvent under vacuum and/or by adding a less polar solvent to induce precipitation.

  • The resulting complex should be characterized by appropriate analytical techniques (e.g., elemental analysis, IR spectroscopy, and for diamagnetic complexes, NMR spectroscopy). Single-crystal X-ray diffraction is the definitive method for structural characterization.

Caption: General workflow for the synthesis of a transition metal complex with a sterically hindered diamine.

Applications in Catalysis and Synthesis

While specific catalytic applications for N,N,N',N',2-pentamethyl-1,2-propanediamine complexes are not reported, the behavior of analogous sterically hindered diamine complexes can provide insights into their potential uses.

• Polymerization: Nickel and palladium complexes with sterically hindered diamine ligands have been investigated as catalysts for olefin polymerization.[9][10] The steric bulk of the ligand can influence the molecular weight and branching of the resulting polymer.

• Cross-Coupling Reactions: Palladium complexes are widely used in cross-coupling reactions. Sterically demanding ligands can promote reductive elimination and stabilize the active catalytic species.[11]

• Organometallic Synthesis: Sterically hindered diamines like TMEDA are extensively used in organolithium chemistry to break up alkyllithium aggregates and increase their reactivity.[9][12] N,N,N',N',2-pentamethyl-1,2-propanediamine could potentially serve a similar role, with its greater steric bulk possibly leading to different reactivity profiles.

Conclusion

N,N,N',N',2-pentamethyl-1,2-propanediamine represents an intriguing, albeit underexplored, sterically hindered diamine ligand. While the lack of specific literature necessitates a cautious and methodical approach, the well-established chemistry of related ligands provides a solid foundation for its synthesis and the preparation of its transition metal complexes. The general protocols and conceptual framework provided in this guide are intended to empower researchers to explore the coordination chemistry of this and other sterically demanding ligands, paving the way for the discovery of novel complexes with unique properties and potential applications in catalysis and materials science.

References

• Some complexes of sterically hindered amines. Journal of the Chemical Society A: Inorganic, Physical, Theoretical. [Link]

• Remote Steric Control of the Tetrahedral Coordination Geometry around Heteroleptic Copper(I) Bis(Diimine) Complexes. Molecules. [Link]

• N,N,N',N',2-Pentamethyl-1,2-propanediamine. Global Substance Registration System (GSRS). [Link]

• Impact of Ligand Structures on Precipitation Reactions of Uranyl Nitrate Coordination Polymers with Diamide/Dicarbamide Cross-Linkers. ACS Omega. [Link]

• 1,2-Propanediamine, N1,N1,N2,N2,2-pentamethyl-. PubChem. [Link]

• 1,2-Diaminopropane. Wikipedia. [Link]

• Snapshots of the Stopped Polymerization of a Hindered Isocyanide within the Coordination Sphere of Ni(II). Organometallics. [Link]

• Consequences of correlated solvation on the structures and reactivities of RLi-diamine complexes: 1,2-addition and alpha-lithiation reactions of imines by TMEDA-solvated n-butyllithium and phenyllithium. Journal of the American Chemical Society. [Link]

• Studies on the coordination chemistry of functionalised thiourea ligands. University of the Witwatersrand, Johannesburg. [Link]

• Coordination properties of N,N′-bis(5-methylsalicylidene)-2-hydroxy-1,3-propanediamine with d- and f-electron ions: crystal structure, stability in solution, spectroscopic and spectroelectrochemical studies. Dalton Transactions. [Link]

• N,N,N',N',2-Pentamethyl-1,3-propanediamine. Global Substance Registration System (GSRS). [Link]

• Crystal structure of N,N,N′,N′-tetramethylethanediamine. IUCrData. [Link]

• Synthesis of 1,2-propanediamine via reductive amination of isopropanolamine over Raney Ni under the promotion of K2CO3. ResearchGate. [Link]

• Synthesis, Characterization, and Catalytic Application of Palladium Complexes Containing Indolyl-NNN-Type Ligands. Molecules. [Link]

• N-Methyl-1,3-propanediamine: A Key Player in Catalysis and Organic Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Thermally Stable and Highly Efficient N,N,N-Cobalt Olefin Polymerization Catalysts Affixed with N-2,4-Bis(Dibenzosuberyl)-6-Fluorophenyl Groups. Polymers. [Link]

• lithium;propane;N,N,N',N'-tetramethylethane-1,2-diamine. PubChem. [Link]

• Macrocyclic Binucleating β-Diketiminate Ligands and their Lithium, Aluminum, and Zinc Complexes. Inorganic Chemistry. [Link]

• Preparation method of N, N, N, N-tetramethyl-1, 3-propane diamine.

• Expected and Unexpected Reactivities of Homoleptic LiNacNac and Heteroleptic NacNacMg(TMP) β-Diketiminates toward Various Small Unsaturated Organic Molecules. Inorganic Chemistry. [Link]

• Synthetic and Structural Investigations of Monomeric Dilithium Boraamidinates and Bidentate NBNCN Ligands with Bulky N-Bonded Groups. Organometallics. [Link]

• [N,N′-Bis(3-methylsalicylidene)-1,3-propanediaminato]nickel(II). ResearchGate. [Link]

• N,N,N',N'-Tetramethyl-1,3-diaminopropane. PubChem. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. 1,2-Propanediamine, N1,N1,N2,N2,2-pentamethyl- | C8H20N2 | CID 110069 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N,N,N',N'-Tetramethyl-1,3-diaminopropane | C7H18N2 | CID 8084 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 12. Consequences of correlated solvation on the structures and reactivities of RLi-diamine complexes: 1,2-addition and alpha-lithiation reactions of imines by TMEDA-solvated n-butyllithium and phenyllithium - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Catalytic Applications of 1,2-Bis(dimethylamino)propane Complexes

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Landscape of 1,2-Diaminopropane Ligands in Catalysis

The field of catalysis is continually driven by the design and synthesis of novel ligands that can modulate the activity and selectivity of metal centers. Among these, bidentate nitrogen-donor ligands, particularly diamines, have established themselves as versatile scaffolds in a myriad of catalytic transformations. This guide focuses on the catalytic potential of a specific class of these ligands: 1,2-bis(dimethylamino)propane derivatives.

It is important to note at the outset that while the closely related N,N,N',N'-tetramethylethylenediamine (TMEDA) and N,N,N',N'-tetramethyl-1,3-propanediamine (TMPDA) are extensively studied and utilized in catalysis, the specific ligand 1,2-bis(dimethylamino)-2-methylpropane is less documented in dedicated catalytic applications within publicly accessible literature. However, its structural analogue, N,N,N',N'-tetramethyl-1,2-propanediamine , has been synthesized and its complexes with various transition metals have been characterized.

This document, therefore, serves as a comprehensive guide to the potential catalytic applications of 1,2-bis(dimethylamino)-2-methylpropane complexes, drawing upon the established chemistry of its close structural relatives. The protocols and insights provided are based on well-documented catalytic systems and are intended to serve as a foundational resource for researchers looking to explore the catalytic utility of this specific ligand.

The Ligand: 1,2-Bis(dimethylamino)-2-methylpropane and its Analogs

1.1. Structural Features and Coordination Chemistry

1,2-Bis(dimethylamino)-2-methylpropane possesses two tertiary amine functionalities on adjacent carbon atoms. This arrangement allows it to act as a bidentate chelating ligand, forming a stable five-membered ring with a metal center. The presence of methyl groups on the nitrogen atoms and the propane backbone introduces steric bulk, which can significantly influence the geometry of the resulting metal complex and, consequently, its catalytic activity and selectivity.

The fully methylated amino groups provide strong σ-donating character, enhancing the electron density at the metal center. This electronic effect can be crucial in facilitating oxidative addition and other key steps in catalytic cycles.

Diagram: Chelation of a Metal Center by a 1,2-Diaminopropane Ligand

Caption: Five-membered chelate ring formation.

1.2. Synthesis of 1,2-Bis(dimethylamino)propane Ligands

The synthesis of N,N,N',N'-tetramethyl-1,2-propanediamine and its derivatives can be achieved through several synthetic routes. A common approach involves the reductive amination of a suitable amino alcohol or diamine precursor.

Protocol 1: Synthesis of N,N,N',N'-Tetramethyl-1,2-propanediamine

This protocol is adapted from established procedures for the methylation of diamines.

Materials:

• 1,2-Diaminopropane

• Formaldehyde (37% aqueous solution)

• Formic acid (88%)

• Sodium hydroxide (NaOH)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 1,2-diaminopropane (1.0 mol) in a round-bottom flask, cautiously add formic acid (4.4 mol).

• Slowly add formaldehyde solution (4.4 mol) to the mixture. The reaction is exothermic and should be controlled with an ice bath.

• After the addition is complete, heat the mixture to reflux for 24 hours.

• Cool the reaction mixture to room temperature and make it strongly alkaline (pH > 12) by the slow addition of a concentrated NaOH solution, while cooling in an ice bath.

• Extract the aqueous layer with diethyl ether (3 x 150 mL).

• Combine the organic extracts and dry over anhydrous MgSO₄.

• Filter the drying agent and remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation under reduced pressure to obtain N,N,N',N'-tetramethyl-1,2-propanediamine as a colorless liquid.

Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Catalytic Applications: A Landscape of Possibilities

Based on the catalytic activities of related diamine complexes, 1,2-bis(dimethylamino)-2-methylpropane complexes are promising candidates for a range of catalytic transformations.

2.1. Organolithium Chemistry and Deprotonation Reactions

Tertiary diamines like TMEDA are well-known to deaggregate and increase the reactivity of organolithium reagents.[1] This effect is crucial in many synthetic transformations, including metalation reactions. Complexes of 1,2-bis(dimethylamino)-2-methylpropane with organolithium reagents could offer unique reactivity and selectivity profiles due to their specific steric and electronic properties.

Application Note: Enhanced Basicity and Regioselectivity in Lithiation

The chelation of the lithium ion by the diamine ligand can increase the basicity of the organolithium reagent, allowing for the deprotonation of less acidic C-H bonds. The steric environment created by the ligand can also direct the deprotonation to a specific site in the substrate, enhancing regioselectivity.

Diagram: Activation of an Organolithium Reagent

Caption: Deaggregation of organolithium reagents.

Protocol 2: Diamine-Mediated Ortho-Lithiation of Anisole (Representative Protocol)

This protocol illustrates the general procedure for using a diamine to direct the lithiation of an aromatic substrate.

Materials:

• Anisole

• n-Butyllithium (n-BuLi) in hexanes

• 1,2-Bis(dimethylamino)-2-methylpropane (or analogous diamine)

• Anhydrous tetrahydrofuran (THF)

• Electrophile (e.g., benzaldehyde)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, nitrogen-purged flask, add anhydrous THF and the diamine ligand (1.2 equivalents).

• Cool the solution to -78 °C and add n-BuLi (1.1 equivalents) dropwise.

• Stir the solution for 15 minutes at -78 °C.

• Add anisole (1.0 equivalent) dropwise to the cooled solution.

• Stir the reaction mixture at 0 °C for 2 hours.

• Cool the mixture back to -78 °C and add the electrophile (e.g., benzaldehyde, 1.2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

2.2. Polymerization Catalysis

Transition metal complexes with diamine ligands are known to be active catalysts for olefin polymerization.[2] The steric and electronic properties of the ligand can influence the molecular weight, branching, and tacticity of the resulting polymer. Complexes of 1,2-bis(dimethylamino)-2-methylpropane with late transition metals like nickel and palladium could be explored for the polymerization of ethylene and other olefins.

Application Note: Tailoring Polymer Microstructure

By modifying the substituents on the diamine ligand, it is possible to fine-tune the steric environment around the metal center. This can influence the rate of monomer insertion and chain transfer, thereby controlling the polymer's properties. For instance, bulkier ligands may lead to polymers with higher molecular weights and different branching patterns.

Protocol 3: Ethylene Polymerization with a Nickel(II)-Diamine Complex (Representative Protocol)

This protocol is based on typical conditions for late transition metal-catalyzed ethylene polymerization.

Materials:

• A pre-synthesized Ni(II) complex of 1,2-bis(dimethylamino)-2-methylpropane (e.g., [NiBr₂(diamine)])

• Methylaluminoxane (MAO) in toluene

• Toluene, anhydrous and deoxygenated

• High-purity ethylene gas

Procedure:

• In a glovebox, charge a high-pressure reactor with the Ni(II)-diamine complex and anhydrous, deoxygenated toluene.

• Add the desired amount of MAO cocatalyst.

• Seal the reactor and remove it from the glovebox.

• Pressurize the reactor with ethylene to the desired pressure (e.g., 10 atm) and maintain a constant pressure throughout the reaction.

• Stir the reaction mixture at the desired temperature (e.g., 50 °C) for a specified time.

• Vent the reactor and quench the reaction by adding acidified methanol.

• Collect the polymer by filtration, wash with methanol, and dry under vacuum.

Data Analysis:

Parameter	Description	Typical Range
Activity	Grams of polymer per mole of catalyst per hour	10³ - 10⁶ g/(mol·h)
Molecular Weight (Mw)	Weight-average molecular weight of the polymer	10⁴ - 10⁶ g/mol
Polydispersity Index (PDI)	Mw/Mn, a measure of the breadth of the molecular weight distribution	2 - 10

2.3. Asymmetric Catalysis

Chiral diamines are cornerstone ligands in asymmetric catalysis, particularly in hydrogenation and transfer hydrogenation reactions.[3] If 1,2-bis(dimethylamino)-2-methylpropane is resolved into its enantiomers, or if chiral analogues are synthesized, its metal complexes could be potent catalysts for the enantioselective synthesis of valuable chiral molecules.

Application Note: Enantioselective Reduction of Ketones

Ruthenium and iridium complexes of chiral diamines are highly effective for the asymmetric transfer hydrogenation of prochiral ketones to chiral alcohols, a key transformation in the synthesis of many pharmaceuticals.

Diagram: Asymmetric Transfer Hydrogenation Workflow

Caption: Workflow for asymmetric ketone reduction.

Protocol 4: Asymmetric Transfer Hydrogenation of Acetophenone (Representative Protocol)

This protocol is based on well-established procedures using chiral diamine-metal complexes.

Materials:

• A pre-synthesized chiral Ru(II) or Ir(III) complex with an enantiopure 1,2-diamine ligand

• Acetophenone

• Formic acid/triethylamine azeotrope (5:2) as the hydrogen source

• Anhydrous solvent (e.g., dichloromethane or isopropanol)

Procedure:

• In a nitrogen-purged flask, dissolve the chiral metal-diamine complex in the anhydrous solvent.

• Add acetophenone (1.0 equivalent).

• Add the formic acid/triethylamine azeotrope (2.0 equivalents).

• Stir the reaction mixture at the desired temperature (e.g., 40 °C) for the required time (monitor by TLC or GC).

• Upon completion, quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the product by column chromatography.

• Determine the enantiomeric excess (ee) of the chiral alcohol product by chiral HPLC or GC.

Expected Data:

Substrate	Catalyst Loading (mol%)	Time (h)	Conversion (%)	ee (%)
Acetophenone	0.5 - 2	4 - 24	>95	80 - >99

Conclusion and Future Outlook

While the catalytic applications of 1,2-bis(dimethylamino)-2-methylpropane complexes are not yet extensively explored in the literature, the foundational principles of coordination chemistry and catalysis strongly suggest their potential as valuable ligands. The structural and electronic properties of this diamine make it an attractive candidate for a range of catalytic reactions, including those involving organometallic reagents, polymerization, and asymmetric synthesis.

The protocols and application notes provided in this guide, based on closely related and well-understood catalytic systems, offer a starting point for researchers to investigate the catalytic prowess of 1,2-bis(dimethylamino)-2-methylpropane complexes. Future work in this area should focus on the synthesis and characterization of a variety of metal complexes with this ligand, followed by their systematic evaluation in the catalytic applications outlined above and beyond. Such studies will undoubtedly contribute to the expanding toolbox of ligands for the development of novel and efficient catalytic processes.

References

• Moshier, R., & Spialter, L. (n.d.). Notes - Amines. I. N,N,N',N'-Tetramethyl-1,2-propanediamine and Its Characterization. The Journal of Organic Chemistry. Retrieved from [Link]

• Zhang, W., Chi, Y., & Zhang, X. (2007). Developing chiral ligands for asymmetric hydrogenation. Accounts of Chemical Research, 40(12), 1278–1290. Retrieved from [Link]

• MDPI. (n.d.). Special Issue : Metal Complexes-Mediated Catalysis in Polymerization. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). A. Organolithium Reagents. Retrieved from [Link]

• Blake, A. J., Hayes, P. M., & Blake, A. J. (2025). Unusual Reactivity of N,N,N ,N -Tetramethylethylenediamine-Coordinated Neutral Ni(II) Polymerization Catalysts. ResearchGate. Retrieved from [Link]

• Chalk, A. J. (n.d.). organolithium reagents 1. Retrieved from [Link]

• American Chemistry Council. (n.d.). Polyurethane Amine Catalysts. Retrieved from [Link]

• Mecking, S. (n.d.). Transition Metal Catalyzed Polymerization in Aqueous Systems. Retrieved from [Link]

Sources

• 1. Asymmetric Synthesis of Diamine Derivatives via Sequential Palladium and Rhodium Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Protocol for the Synthesis of Metal Complexes with Sterically Hindered Diamines

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Abstract

This application note provides a comprehensive guide for the synthesis of metal complexes featuring sterically hindered diamine ligands. These compounds are of significant interest due to their unique coordination geometries and applications in catalysis and materials science. We delve into the critical aspects of ligand selection, metal precursor choice, and reaction optimization. A detailed, step-by-step protocol for the synthesis of a representative Ni(II) complex with N,N'-di-tert-butylethylenediamine is presented, along with essential characterization techniques and troubleshooting strategies. This guide is intended for researchers, scientists, and professionals in drug development and materials science who are engaged in the synthesis and application of coordination complexes.

Introduction: The Significance of Steric Hindrance in Coordination Chemistry

Sterically hindered diamine ligands are bidentate organic molecules where bulky substituents are positioned near the coordinating nitrogen atoms. This steric bulk plays a crucial role in dictating the coordination environment around the metal center.[1] Unlike their less hindered counterparts, these ligands can enforce unusual coordination numbers and geometries, such as distorted tetrahedral or square planar arrangements, by preventing the close approach of other ligands or solvent molecules.[2][3] This steric control is instrumental in stabilizing reactive metal centers, influencing the electronic properties of the complex, and directing the stereoselectivity of catalytic reactions.[4][5]

The unique properties imparted by sterically hindered diamines have led to their use in a variety of applications, including:

• Homogeneous Catalysis: The controlled coordination environment can enhance catalytic activity and selectivity in reactions such as polymerization and cross-coupling.[5]

• Bioinorganic Chemistry: As mimics for the active sites of metalloenzymes.

• Materials Science: In the development of novel magnetic materials and photoluminescent compounds.[2][6]

Despite their utility, the synthesis of these complexes can present challenges. The same steric hindrance that provides beneficial properties can also impede the reaction between the ligand and the metal precursor, often requiring carefully optimized reaction conditions.[6] Crystallization of these bulky complexes for structural elucidation can also be difficult.[7][8]

Principles of Synthesis

The successful synthesis of metal complexes with sterically hindered diamines hinges on several key factors:

• Ligand Selection: The choice of the diamine ligand is paramount. The size and position of the bulky groups will determine the degree of steric hindrance and, consequently, the geometry of the final complex. Common examples of sterically hindered diamines are provided in Table 1.

• Metal Precursor: The metal salt's anion and solvent ligands can significantly impact reactivity. Precursors with weakly coordinating anions (e.g., triflate, perchlorate, BF4-) and labile solvent ligands (e.g., acetonitrile, THF) are often preferred to facilitate ligand exchange.

• Solvent: The choice of solvent is critical for dissolving both the ligand and the metal salt and for mediating the reaction. Aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are commonly used to prevent interference from solvent coordination.

• Reaction Conditions: These reactions are often sensitive to atmospheric oxygen and moisture. Therefore, conducting the synthesis under an inert atmosphere (e.g., nitrogen or argon) using Schlenk techniques or a glovebox is frequently necessary.[9] The reaction temperature and time must be optimized to ensure complete complex formation without decomposition.

Table 1: Common Sterically Hindered Diamine Ligands

Ligand Name	Abbreviation	Structure	Key Features
N,N'-Di-tert-butylethylenediamine	t-Bu2en	(CH3)3CNHCH2CH2NHC(CH3)3	Highly bulky tert-butyl groups provide significant steric hindrance.
2,9-Di-tert-butyl-1,10-phenanthroline	dtbp	C28H32N2	Rigid backbone with bulky groups adjacent to the nitrogen donors.[2]
Tetramethylethylenediamine	TMEDA	(CH3)2NCH2CH2N(CH3)2	Moderately bulky methyl groups.
1,2-Diaminocyclohexane	DACH	C6H10(NH2)2	Chiral ligand with a rigid cyclohexane backbone.

General Synthetic Protocol: Synthesis of [Ni(t-Bu2en)2]Cl2

This section provides a detailed, step-by-step protocol for the synthesis of a representative square planar Nickel(II) complex with N,N'-di-tert-butylethylenediamine.

Materials and Reagents

• Nickel(II) chloride hexahydrate (NiCl2·6H2O)

• N,N'-Di-tert-butylethylenediamine (t-Bu2en)

• Methanol (anhydrous)

• Diethyl ether (anhydrous)

• Schlenk flask and line

• Magnetic stirrer and stir bar

• Cannula

• Filter funnel and filter paper

Experimental Workflow Diagram

Caption: Workflow for the synthesis of a metal complex with a sterically hindered diamine.

Step-by-Step Procedure

• Preparation of the Nickel(II) Solution:

  • In a 100 mL Schlenk flask equipped with a magnetic stir bar, dissolve Nickel(II) chloride hexahydrate (e.g., 1.0 mmol) in anhydrous methanol (20 mL).

  • Rationale: Methanol is a good solvent for both the nickel salt and the diamine ligand, facilitating a homogeneous reaction.[10] Using the hexahydrate is acceptable here, though for highly air- or moisture-sensitive syntheses, an anhydrous metal salt would be preferable.

• Preparation of the Ligand Solution:

  • In a separate small vial, dissolve N,N'-di-tert-butylethylenediamine (e.g., 2.0 mmol, 2 equivalents) in anhydrous methanol (10 mL).

  • Rationale: Using a slight excess of the ligand helps to ensure complete coordination to the metal center and formation of the bis(diamine) complex.

• Reaction:

  • Place the Schlenk flask containing the nickel solution under an inert atmosphere of nitrogen or argon.

  • Using a cannula or dropping funnel, add the ligand solution dropwise to the stirring nickel solution at room temperature.

  • Rationale: A slow, dropwise addition can help to control the reaction and prevent the formation of undesired side products. The inert atmosphere is crucial to prevent oxidation of the reactants or products.

  • Upon addition of the ligand, a color change should be observed as the diamine displaces the water and methanol ligands from the nickel coordination sphere.[11]

  • Continue stirring the reaction mixture at room temperature for 2-4 hours.

  • Rationale: This allows sufficient time for the ligand exchange reaction to go to completion.

• Isolation and Purification:

  • Slowly add anhydrous diethyl ether (approx. 40-50 mL) to the reaction mixture with stirring until a precipitate forms.

  • Rationale: The desired metal complex is typically much less soluble in a non-polar solvent like diethyl ether than in methanol. This technique, known as anti-solvent precipitation, is a common method for isolating coordination complexes.

  • Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

  • Collect the solid product by suction filtration.

  • Wash the solid with two small portions of cold diethyl ether (approx. 10 mL each) to remove any unreacted starting materials.

  • Rationale: Washing with a solvent in which the product is insoluble but the impurities are soluble is a key purification step.

  • Dry the product under vacuum to remove residual solvent.

Characterization

Confirming the identity and purity of the synthesized complex is a critical step. A combination of spectroscopic and analytical techniques is typically employed.

Table 2: Key Characterization Techniques and Expected Results

Technique	Purpose	Expected Observations for [Ni(t-Bu2en)2]Cl2
¹H NMR Spectroscopy	To confirm the coordination of the ligand to the metal center.	Broadening of the N-H and adjacent C-H proton signals compared to the free ligand due to the paramagnetic nature of the Ni(II) center.[12]
X-ray Crystallography	To determine the precise 3D structure, including bond lengths, bond angles, and coordination geometry.	A square planar geometry around the Ni(II) center is expected, with the two t-Bu2en ligands coordinated in a bidentate fashion.[13][14][15]
UV-Vis Spectroscopy	To probe the electronic transitions of the complex.	Appearance of d-d transition bands in the visible region, characteristic of a square planar Ni(II) complex.[10]
Elemental Analysis	To determine the elemental composition (C, H, N) and confirm the empirical formula.	The experimentally determined percentages of C, H, and N should match the calculated values for the proposed formula.
Magnetic Susceptibility	To determine the magnetic properties of the complex.	A diamagnetic nature is expected for a square planar d⁸ Ni(II) complex.[10]

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or no product yield	Incomplete reaction.	Increase reaction time or gently heat the reaction mixture.
Product is soluble in the anti-solvent.	Try a different, less polar anti-solvent (e.g., pentane or hexane).
Product is an oil, not a solid	Presence of impurities or residual solvent.	Re-dissolve the oil in a minimum amount of methanol and attempt to precipitate again. Ensure the product is thoroughly dried under high vacuum.
Characterization data is inconsistent with the expected product	Formation of a different stoichiometry (e.g., a mono-ligated complex).	Adjust the metal-to-ligand ratio in the reaction.
Decomposition of the complex.	Ensure the reaction is carried out under strictly inert conditions and use high-purity, anhydrous solvents.

Visualization of Steric Hindrance

The diagram below illustrates how the bulky tert-butyl groups of the t-Bu2en ligand sterically shield the metal center.

Caption: Steric shielding of a metal center (M) by bulky groups (R).

Conclusion

The synthesis of metal complexes with sterically hindered diamines provides access to a fascinating class of compounds with tunable properties. By carefully considering the principles of ligand design, metal precursor selection, and reaction conditions, researchers can successfully synthesize and isolate these valuable molecules. The protocol provided herein for a Ni(II) complex serves as a robust starting point that can be adapted for other metals and sterically demanding ligands. Thorough characterization is essential to confirm the structure and purity of the final product, enabling its confident application in catalysis, materials science, and beyond.

References

• Title: Synthesis and characterization of catalytically active Ni(II) complexes with Bis(phenol)diamine ligands Source: ResearchGate URL: [Link]

• Title: Strong steric hindrance effect on excited state structural dynamics of Cu(I) diimine complexes Source: PubMed URL: [Link]

• Title: Remote Steric Control of the Tetrahedral Coordination Geometry around Heteroleptic Copper(I) Bis(Diimine) Complexes Source: PubMed Central URL: [Link]

• Title: Review of Synthesis and Characterization of Cu (I) Complexes Source: International Journal of Innovative Science and Research Technology URL: [Link]

• Title: Synthesis and Characterization of Nickel(II) complexes of n-Butyl – and iso-Butyldicyan- diamide in presence of alcohols Source: International Journal of Scientific & Engineering Research URL: [Link]

• Title: Synthesis, Characterisation and Reactivity of Copper(I) Amide Complexes and Studies on Their Role in the Modified Ullmann Amination Reaction Source: PubMed Central URL: [Link]

• Title: Bulky and Stable Copper(I)-Phenanthroline Complex: Impact of Steric Strain and Symmetry on the Excited-State Properties Source: PubMed Central URL: [Link]

• Title: Diamine Ligands in Copper-Catalyzed Reactions Source: PubMed Central URL: [Link]

• Title: Synthesis of steroidal 1,2- and 1,3-diamines as ligands for transition metal ion complexation Source: Steroids URL: [Link]

• Title: Application of Metal Coordination Chemistry to Explore and Manipulate Cell Biology Source: PubMed Central URL: [Link]

• Title: Strong Steric Hindrance Effect on Excited State Structural Dynamics of Cu(I) Diimine Complexes Source: ResearchGate URL: [Link]

• Title: Synthesis and Structure of Group 4 and 5 Metal Complexes with an Ancillary Sterically Demanding Diamido Ligand Source: ACS Figshare URL: [Link]

• Title: (PDF) Synthesis and Characterization of Bulky 1,3‐Diamidopropane Complexes of Group 2 Metals (Be−Sr) Source: ResearchGate URL: [Link]

• Title: Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra Source: PubMed URL: [Link]

• Title: Synthesis of Unsymmetrical Vicinal Diamines via Directed Hydroamination Source: PubMed Central URL: [Link]

• Title: (PDF) Diamines Derived Transition Metal Complexes of Naproxen: Synthesis, Characterization and Urease Inhibition Studies Source: ResearchGate URL: [Link]

• Title: Synthesis of Macrocyclic Complexes of Nickel(II) Source: La Salle University URL: [Link]

• Title: Assembling Di- and Polynuclear Cu(I) Complexes with Rigid Thioxanthone-Based Ligands: Structures, Reactivity, and Photoluminescence Source: PubMed Central URL: [Link]

• Title: Synthesis of Dipyridylaminoperylenediimide–Metal Complexes and Their Cytotoxicity Studies Source: MDPI URL: [Link]

• Title: Using steric hindrance to manipulate and stabilize metal halide perovskites for optoelectronics Source: PubMed Central URL: [Link]

• Title: VIII-B Coordination Chemistry of Sterically Hindered Ligands and Multidentate Ligands, and Activation of Small Molecules Source: Institute for Molecular Science URL: [Link]

• Title: Comparison of NMR and X-ray crystallography Source: Eötvös Loránd University URL: [Link]

• Title: X-ray Crystallography and NMR Reveal Complementary Views of Structure and Dynamics Source: Nature Structural Biology URL: [Link]

• Title: Nickel - ethylenediamine complexes Source: Science made alive: Chemistry/Experiments URL: [Link]

• Title: X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics Source: Yale University URL: [Link]

• Title: Synthesis and antioxidant activities of new nickel(II) complexes derived from 4-benzyloxysalicylidene-S-methyl/propyl thiosemicarbazones Source: National Institutes of Health URL: [Link]

• Title: Macromolecular Structure Determination: Comparison of Crystallography and NMR Source: Encyclopedia of Life Sciences URL: [Link]

• Title: Group IV Complexes with Sterically Congested N-Aryl-adamantylcarbamidate Ligands Source: National Institutes of Health URL: [Link]

• Title: Impact of Ligand Structures on Precipitation Reactions of Uranyl Nitrate Coordination Polymers with Diamide/Dicarbamide Cross-Linkers Source: ACS Omega URL: [Link]

• Title: (PDF) Chemistry of sterically demanding dppf-analogs Source: ResearchGate URL: [Link]

• Title: Crystallization challenges in drug development: Scale-up from laboratory to pilot plant and beyond Source: ResearchGate URL: [Link]

• Title: Crystallization challenges in hydrometallurgy Source: ResearchGate URL: [Link]

• Title: Continuous Manufacturing of Co-Crystals: Challenges and Prospects Source: PubMed URL: [Link]

• Title: Common Challenges in Crystallization Processes Source: YouTube URL: [Link]

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Application Notes and Protocols: N,N,N',N',2-pentamethyl-1,2-propanediamine in Asymmetric Catalysis

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Foreword: On the Frontier of Chiral Ligand Discovery

In the landscape of asymmetric catalysis, the quest for novel, efficient, and selective chiral ligands is perpetual. Chiral 1,2-diamines are a cornerstone of this field, serving as highly effective ligands for a multitude of metal-catalyzed enantioselective transformations. Their utility is rooted in their ability to form stable chelate complexes with metal centers, thereby creating a well-defined chiral environment that can effectively discriminate between enantiotopic faces or groups of a prochiral substrate.

This guide focuses on a specific, yet lesser-explored member of this family: N,N,N',N',2-pentamethyl-1,2-propanediamine . While the broader class of chiral diamines has been extensively studied, the unique structural features of this particular ligand—notably the gem-dimethyl group at the C2 position and the exhaustive methylation of the nitrogen atoms—suggest intriguing possibilities for its application in asymmetric catalysis. The steric bulk and conformational rigidity imposed by these features could lead to novel reactivity and selectivity profiles.

However, it is crucial to note that as of the latest literature review, specific applications and detailed protocols for N,N,N',N',2-pentamethyl-1,2-propanediamine in asymmetric catalysis are not extensively documented in peer-reviewed journals or patents. Therefore, this document will serve as a forward-looking guide, drawing upon established principles of asymmetric catalysis with related chiral diamines to propose potential applications and to provide foundational protocols that can be adapted for the investigation of this promising, yet underexplored, ligand. We will ground our discussion in the well-established role of similar chiral diamines in asymmetric lithiation-substitution reactions, a powerful tool for the enantioselective synthesis of complex molecules.

Structural and Electronic Properties of N,N,N',N',2-pentamethyl-1,2-propanediamine

N,N,N',N',2-pentamethyl-1,2-propanediamine is a chiral diamine with the following structure:

The key structural features that are anticipated to influence its catalytic behavior are:

• Chiral Center: The quaternary carbon at the C2 position is a stereocenter, making the molecule chiral. The synthesis of enantiopure forms of this ligand is a prerequisite for its use in asymmetric catalysis.

• Steric Hindrance: The gem-dimethyl group at C2, combined with the four N-methyl groups, creates a sterically demanding environment around the nitrogen lone pairs. This steric bulk can play a crucial role in enantioselection by dictating the trajectory of substrate approach to the metal center.

• Chelation: The 1,2-diamine motif allows for the formation of a stable five-membered chelate ring with a metal center. This chelation is fundamental to creating a rigid and predictable chiral pocket.

• Basicity: The tertiary amine groups are Lewis basic and can coordinate to a variety of metal centers, including lithium, copper, palladium, and rhodium, which are commonly used in asymmetric catalysis.

Potential Application in Asymmetric Deprotonation-Substitution

A primary area where chiral diamines have demonstrated exceptional utility is in asymmetric deprotonation reactions, often in conjunction with organolithium bases.[1] The chiral diamine complexes with the organolithium reagent, creating a chiral base that can enantioselectively remove a proton from a prochiral substrate. The resulting chiral organolithium intermediate can then be trapped with an electrophile to afford an enantioenriched product.

Given the structural similarities of N,N,N',N',2-pentamethyl-1,2-propanediamine to well-known ligands like (-)-sparteine and its surrogates, it is hypothesized that it could be a highly effective ligand in this class of reactions.[1]

Proposed Mechanism: Asymmetric Lithiation of a Prochiral Carbamate

The following diagram illustrates the proposed catalytic cycle for the asymmetric deprotonation of a prochiral N-Boc protected pyrrolidine, a benchmark reaction in this field.

Caption: Proposed workflow for asymmetric lithiation-substitution.

Foundational Protocol: Asymmetric Lithiation of N-Boc-pyrrolidine

This protocol is a starting point for investigating the efficacy of N,N,N',N',2-pentamethyl-1,2-propanediamine as a chiral ligand. Optimization of temperature, solvent, and reaction time will be necessary.

Materials:

• N-Boc-pyrrolidine

• N,N,N',N',2-pentamethyl-1,2-propanediamine (enantiopure)

• sec-Butyllithium (s-BuLi) in cyclohexane (titrated solution)

• Anhydrous diethyl ether or THF

• Electrophile (e.g., trimethylsilyl chloride, benzaldehyde)

• Saturated aqueous ammonium chloride solution

• Standard laboratory glassware, dried in an oven and cooled under an inert atmosphere (e.g., argon or nitrogen)

Procedure:

• Reactor Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add anhydrous diethyl ether (or THF).

• Ligand Addition: Add N,N,N',N',2-pentamethyl-1,2-propanediamine (1.2 equivalents) to the solvent.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Organolithium Addition: Slowly add s-BuLi (1.1 equivalents) to the solution while maintaining the temperature at -78 °C. Stir the resulting solution for 30 minutes to allow for the formation of the chiral complex.

• Substrate Addition: Add N-Boc-pyrrolidine (1.0 equivalent) dropwise to the reaction mixture.

• Deprotonation: Stir the reaction mixture at -78 °C for the desired amount of time (e.g., 2-4 hours). The progress of the deprotonation can be monitored by quenching aliquots with D₂O and analyzing by ¹H NMR.

• Electrophilic Quench: Add the electrophile (1.5 equivalents) to the reaction mixture and stir for an additional 1-2 hours at -78 °C.

• Workup: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography. Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

Data Interpretation and Optimization

The success of the reaction will be determined by the yield of the desired product and its enantiomeric excess. The following table provides a template for recording and comparing experimental results.

Entry	Ligand (equiv.)	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Electrophile	Yield (%)	ee (%)
1	1.2	1.1	Diethyl Ether	-78	2	TMSCl	TBD	TBD
2	1.2	1.1	THF	-78	2	TMSCl	TBD	TBD
3	1.5	1.3	Diethyl Ether	-78	4	Benzaldehyde	TBD	TBD
4	1.2	1.1	Diethyl Ether	-50	2	TMSCl	TBD	TBD

TBD: To be determined experimentally.

Causality behind Experimental Choices:

• Anhydrous Conditions: Organolithium reagents are extremely reactive towards protic sources, including water. Therefore, all glassware must be rigorously dried, and all solvents must be anhydrous to prevent quenching of the base.

• Low Temperature: The lithiated intermediates are often thermally unstable. Conducting the reaction at low temperatures (-78 °C) minimizes decomposition and side reactions.

• Stoichiometry: A slight excess of the chiral ligand and the organolithium base is used to ensure complete complexation and deprotonation of the substrate.

• Solvent Choice: The choice of solvent can significantly impact the aggregation state and reactivity of the organolithium species, which in turn affects the enantioselectivity of the reaction. Ethereal solvents like diethyl ether and THF are commonly used.[1]

Broader Potential Applications

While asymmetric deprotonation is a logical starting point, the utility of N,N,N',N',2-pentamethyl-1,2-propanediamine could extend to other areas of asymmetric catalysis, including:

• Michael Additions: As a ligand for copper or other metals in the conjugate addition of organometallic reagents to α,β-unsaturated compounds.

• Aldol Reactions: In the formation of chiral metal enolates for stereoselective aldol reactions.

• Palladium-Catalyzed Allylic Alkylation: As a chiral ligand for palladium in asymmetric allylic substitution reactions.

For each of these potential applications, the foundational protocol would involve the in-situ formation of a chiral metal complex by reacting the N,N,N',N',2-pentamethyl-1,2-propanediamine with a suitable metal precursor (e.g., CuI, Pd₂(dba)₃) prior to the addition of the substrates.

Synthesis of N,N,N',N',2-pentamethyl-1,2-propanediamine

The accessibility of the ligand is a key consideration for its practical application. A plausible synthetic route could involve the reductive amination of a suitable amino alcohol precursor.[2] A generalized workflow is presented below.

Caption: A potential synthetic route to the target ligand.

Conclusion and Future Outlook

N,N,N',N',2-pentamethyl-1,2-propanediamine represents an intriguing but currently underdeveloped chiral ligand. Its unique steric and electronic properties hold promise for applications in asymmetric catalysis, particularly in reactions that are sensitive to the steric environment of the catalyst. The protocols and mechanistic insights provided in this guide, though based on analogies to more established systems, offer a robust framework for researchers to begin exploring the catalytic potential of this molecule. The systematic investigation of its performance in benchmark asymmetric reactions will be a critical step in determining its place in the ever-expanding toolbox of the synthetic chemist.

References

• PubChem. 1,2-Propanediamine, N1,N1,N2,N2,2-pentamethyl-. National Center for Biotechnology Information. [Link]

• Global Substance Registration System. N,N,N',N',2-PENTAMETHYL-1,2-PROPANEDIAMINE. U.S. Food and Drug Administration. [Link]

• FMC Corporation. Organolithium compounds, properties & structures.

• ResearchGate. Asymmetric Deprotonation−Substitution of N -Pop-benzylamines Using [RLi/(−)-Sparteine]. Enantioselective Sequential Reactions and Synthesis of N-Heterocycles. [Link]

• Google Patents. Preparation method of N, N-dimethyl-1, 3-propanediamine.

• ResearchGate. Synthesis of 1,2-propanediamine via reductive amination of isopropanolamine over Raney Ni under the promotion of K2CO3. [Link]

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• 2. researchgate.net [researchgate.net]

Application of Bulky Propanediamine Ligands in Polymerization Reactions: A Technical Guide

Introduction: The Architectural Control of Polymers

In the realm of polymer science, the catalyst is the architect. Its design dictates the final properties of the polymer—molecular weight, linearity, and stereochemistry—which in turn define its commercial applications. For decades, Ziegler-Natta and metallocene catalysts have dominated the landscape of olefin polymerization.[1] However, the quest for greater control and precision has led to the development of post-metallocene catalysts, where the ligand framework plays a paramount role. Among these, bulky diamido ligands have emerged as a powerful tool for tailoring catalyst performance. This guide focuses on a specific, highly tunable class of these ligands: N,N'-bis(aryl)propane-1,3-diamidos. The three-carbon backbone of the propanediamine ligand, combined with sterically demanding aryl substituents, creates a unique coordination environment that profoundly influences the polymerization process.

The core principle behind using bulky ligands is steric influence. By strategically placing large chemical groups around the active metal center, we can control how monomer molecules approach and insert into the growing polymer chain.[1] This steric hindrance can suppress chain termination reactions, leading to polymers with significantly higher molecular weights.[2] Furthermore, the rigid, well-defined geometry imposed by these ligands can enforce a specific stereochemical outcome, yielding highly isotactic or syndiotactic polymers from prochiral monomers like propylene. This guide provides a comprehensive overview of the synthesis of these ligands, their coordination to Group 4 metals like Zirconium, and their application in ethylene polymerization, complete with detailed experimental protocols.

Ligand Design and Synthesis: Crafting the Catalyst's Backbone

The performance of a propanediamine-based catalyst is critically dependent on the bulky aryl groups attached to the nitrogen atoms. Substituents at the ortho positions of these aryl rings, such as isopropyl or chloro groups, provide the necessary steric bulk to shield the metal center. The synthesis of the pro-ligand, N,N'-bis(aryl)propane-1,3-diamine, is the foundational step. While various synthetic routes exist, a common and effective method involves the reductive amination of an appropriate aniline with a malonaldehyde equivalent or a related three-carbon dielectrophile.

Protocol 1: Synthesis of N,N'-bis(2,6-diisopropylphenyl)propane-1,3-diamine Pro-ligand

This protocol describes a representative synthesis of a bulky propanediamine pro-ligand. The choice of 2,6-diisopropylaniline is deliberate; the isopropyl groups provide significant steric hindrance, which is crucial for achieving high molecular weight polymers.

Causality Behind Experimental Choices:

• Inert Atmosphere: The use of an inert atmosphere (Nitrogen or Argon) is critical to prevent oxidation of the aniline starting material and other reagents.

• Solvent: Toluene is a suitable solvent due to its relatively high boiling point, allowing the reaction to be conducted at elevated temperatures to drive the condensation, and its ability to remove water azeotropically.

• Reducing Agent: Sodium borohydride (NaBH₄) is a mild and selective reducing agent for the imine intermediates formed during the reaction, minimizing side reactions.

• Purification: Column chromatography is employed to separate the desired diamine from unreacted starting materials and byproducts, ensuring the purity required for the subsequent catalyst synthesis.

Step-by-Step Methodology:

• Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus under a nitrogen atmosphere, add 2,6-diisopropylaniline (2 equivalents) and toluene (250 mL).

• Addition of Reagents: Add 1,1,3,3-tetramethoxypropane (1 equivalent), which serves as a precursor to malonaldehyde, and a catalytic amount of p-toluenesulfonic acid (0.05 equivalents).

• Condensation: Heat the mixture to reflux. Water generated during the imine formation will be collected in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 4-6 hours).

• Reduction: Cool the reaction mixture to room temperature. In a separate flask, prepare a solution of sodium borohydride (3 equivalents) in ethanol. Slowly add the ethanolic NaBH₄ solution to the reaction mixture.

• Reaction and Quenching: Stir the mixture at room temperature overnight. After the reaction is complete (monitored by TLC), slowly add water to quench the excess NaBH₄.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 100 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Final Product: Purify the crude product by column chromatography on silica gel to yield N,N'-bis(2,6-diisopropylphenyl)propane-1,3-diamine as a solid.

Catalyst Synthesis: From Ligand to Pre-catalyst

With the bulky pro-ligand in hand, the next step is to form the active pre-catalyst by coordinating it to a suitable transition metal, typically a Group 4 metal like Zirconium or Hafnium. The pro-ligand is first deprotonated to form the diamido species, which then reacts with a metal halide source.

Caption: Workflow for the synthesis of a Zirconium-based pre-catalyst.

Protocol 2: Synthesis of {N,N'-bis(2,6-diisopropylphenyl)propane-1,3-diamido}zirconium(IV) dichloride

This protocol details the formation of the Zirconium pre-catalyst. This complex, once activated, will perform the polymerization.

Causality Behind Experimental Choices:

• Strong Base: n-Butyllithium is a strong, non-nucleophilic base required to deprotonate the N-H bonds of the diamine, forming the highly reactive dilithium salt. The reaction is performed at low temperatures (-78 °C) to control the exothermic reaction.[3]

• Metal Source: Zirconium tetrachloride bis(tetrahydrofuran) (ZrCl₄(THF)₂) is used as the zirconium source. The THF ligands make the complex more soluble in organic solvents compared to anhydrous ZrCl₄.[3]

• Salt Metathesis: The reaction proceeds via a salt metathesis mechanism, where the dilithium diamido ligand displaces two chloride ligands from the zirconium center, forming the desired complex and lithium chloride as a byproduct.[4][5]

• Work-up: Filtration is necessary to remove the insoluble lithium chloride byproduct. Crystallization from a suitable solvent system (e.g., toluene/hexane) yields the pure pre-catalyst.

Step-by-Step Methodology:

• Ligand Deprotonation: In a glovebox, dissolve the N,N'-bis(2,6-diisopropylphenyl)propane-1,3-diamine pro-ligand (1 equivalent) in toluene. Cool the solution to -78 °C in a dry ice/acetone bath.

• Addition of Base: Slowly add n-butyllithium (2 equivalents, typically 2.5 M in hexanes) dropwise to the cooled solution. Allow the mixture to warm to room temperature and stir for 4 hours to ensure complete deprotonation. This forms the dilithium salt of the ligand.

• Complexation: In a separate flask, prepare a slurry of ZrCl₄(THF)₂ (1 equivalent) in toluene. Cool this slurry to -78 °C.

• Reaction: Slowly add the solution of the dilithium ligand salt to the ZrCl₄(THF)₂ slurry via cannula transfer. After the addition is complete, remove the cooling bath and allow the reaction mixture to warm to room temperature. Stir overnight.

• Isolation: Remove the solvent under vacuum. Extract the residue with toluene and filter through a pad of Celite to remove LiCl.

• Crystallization: Concentrate the filtrate and add hexane to induce crystallization. Cool the solution to -30 °C to obtain the {N,N'-bis(2,6-diisopropylphenyl)propane-1,3-diamido}zirconium(IV) dichloride pre-catalyst as a crystalline solid.

Application in Ethylene Polymerization

The synthesized zirconium pre-catalyst requires activation with a co-catalyst to form the catalytically active species for olefin polymerization. Methylaluminoxane (MAO) is a commonly used activator.[3] The active catalyst then polymerizes ethylene via a coordination-insertion mechanism.

Caption: General mechanism for ethylene polymerization.

Protocol 3: Ethylene Polymerization

This protocol outlines a typical procedure for the polymerization of ethylene using the synthesized zirconium pre-catalyst and MAO.

Causality Behind Experimental Choices:

• High Purity Monomer/Solvent: The catalyst is extremely sensitive to impurities like water and oxygen. Therefore, high-purity ethylene and dry, deoxygenated solvent (toluene) are essential for achieving high catalytic activity.

• Co-catalyst (MAO): MAO serves multiple roles: it alkylates the zirconium pre-catalyst, abstracts a chloride ligand to generate a cationic active site, and acts as a scavenger for impurities.[3] A large excess (e.g., Al/Zr ratio of 1000) is often used to ensure complete activation and scavenging.

• Temperature and Pressure Control: Polymerization is an exothermic process. Maintaining a constant temperature is crucial as it affects the rates of propagation and termination, thereby influencing the polymer's molecular weight and properties. Ethylene pressure determines the monomer concentration at the active site, which directly impacts the polymerization rate.

• Quenching: The reaction is terminated by adding an acidic methanol solution. The methanol protonates and deactivates the catalyst, while the acid helps to neutralize the MAO and facilitate the precipitation and purification of the polyethylene.

Step-by-Step Methodology:

• Reactor Preparation: A high-pressure stainless-steel reactor (e.g., Parr reactor) is thoroughly dried in an oven and assembled while hot. The reactor is then subjected to several vacuum/nitrogen purge cycles to ensure an inert atmosphere.

• Solvent and Co-catalyst Addition: Toluene (e.g., 100 mL) is cannulated into the reactor. The desired amount of MAO solution (e.g., 10 wt% in toluene, to achieve an Al/Zr ratio of 1000) is then added via syringe.

• Equilibration: The reactor is heated to the desired polymerization temperature (e.g., 50 °C) and pressurized with ethylene to the target pressure (e.g., 10 atm). The solvent is allowed to become saturated with ethylene while stirring.

• Catalyst Injection: The zirconium pre-catalyst is dissolved in a small amount of toluene in the glovebox and loaded into a catalyst injection tube. The catalyst solution is then injected into the reactor under ethylene pressure to initiate polymerization.

• Polymerization: The reaction is allowed to proceed for a set time (e.g., 30 minutes), maintaining constant temperature and ethylene pressure (ethylene is supplied on demand to keep the pressure constant).

• Termination and Precipitation: The ethylene feed is stopped, and the reactor is vented. The polymerization is quenched by injecting a 10% HCl solution in methanol (e.g., 20 mL).

• Polymer Isolation: The resulting polymer precipitate is collected by filtration, washed extensively with methanol and then acetone, and dried in a vacuum oven at 60 °C to a constant weight.

Performance and Polymer Properties

The choice of the propanediamine ligand's backbone and aryl substituents significantly impacts catalyst activity and the properties of the resulting polyethylene. Zirconium complexes with 1,3-propanediyl-linked bis(beta-diketiminate) ligands have been shown to be moderately active for ethylene polymerization upon activation with MAO.[3]

Pre-catalyst	Ar Substituent	Al/Zr Ratio	Activity (kg PE / (mol Zr·h))	MWD (Mw/Mn)
5a [3]	2,6-Me₂-C₆H₃	1000	120	15.3
5b [3]	2,6-Cl₂-C₆H₃	1000	180	18.2
5c [3]	2,6-iPr₂-C₆H₃	1000	90	20.3

Polymerization conditions: 50 °C, 10 atm ethylene, 30 min, toluene solvent.[3]

The data indicate that complexes with electron-withdrawing chloro-substituents (5b) exhibit higher activity compared to those with electron-donating methyl (5a) or bulky isopropyl (5c) groups.[3] A notable feature is the production of polyethylenes with broad molecular weight distributions (MWD), which may suggest the presence of multiple active species or a fluxional nature of the catalyst during polymerization.[3] The polymers obtained are typically linear, as confirmed by ¹³C NMR spectroscopy and DSC analysis, which shows high melting points characteristic of high-density polyethylene (HDPE).[3][6]

Conclusion

Bulky propanediamine ligands represent a versatile and highly tunable platform for the design of olefin polymerization catalysts. The steric and electronic properties of the ligand can be systematically modified to control catalyst activity and, consequently, the molecular architecture of the resulting polymer. The protocols provided herein offer a robust framework for the synthesis of these advanced catalyst systems and their application in producing valuable polyolefin materials. The causality-driven explanations for each experimental step are intended to empower researchers to not only replicate these procedures but also to rationally design new generations of catalysts with enhanced performance and unique properties.

References

• (S)-N1,N3-Dibenzyl-1-cyclohexyl-N1,N3-bis((R)-1-phenylethyl)propane-1,3-diamine. MDPI. Available at: [Link]

• Process for preparing N,N-dimethyl-1,3-propane diamine through continuous method. Google Patents.

• Diverse functional polyethylenes by catalytic amination. PMC. Available at: [Link]

• Living Polymerization of Ethylene and Copolymerization of Ethylene/Methyl Acrylate Using “Sandwich” Diimine Palladium Catalysts. ACS Publications. Available at: [Link]

• Titanium and zirconium complexes of the N,N′-bis(2,6-diisopropylphenyl)-1,4-diaza-butadiene ligand: syntheses, structures and uses in catalytic hydrosilylation reactions. RSC Publishing. Available at: [Link]

• Titanium and zirconium complexes of the N,N'-bis(2,6-diisopropylphenyl)-1,4-diaza-butadiene ligand: syntheses, structures and uses in catalytic hydrosilylation reactions. PubMed. Available at: [Link]

• Zirconium and hafnium complexes supported by linked bis(beta-diketiminate) ligands: synthesis, characterization and catalytic application in ethylene polymerization. PubMed. Available at: [Link]

• Homo-Polymerization of 1-Hexene Catalysed by O^N^N (Salicylaldimine)Iron(III) Pre-Catalysts to Branched Poly(1-hexene). MDPI. Available at: [Link]

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• Synthesis of Ethylene/1-Octene Copolymers with Ultrahigh Molecular Weights by Zr and Hf Complexes Bearing Bidentate NN Ligands with the Camphyl Linker. Semantic Scholar. Available at: [Link]

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Methodology for Studying Reaction Kinetics with N,N,N',N',2-Pentamethyl-1,2-propanediamine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of N,N,N',N',2-Pentamethyl-1,2-propanediamine in Modern Chemistry

N,N,N',N',2-Pentamethyl-1,2-propanediamine is a unique aliphatic diamine characterized by significant steric hindrance around its nitrogen atoms.[1][2] This structural feature imparts distinct chemical properties that are of considerable interest in various fields, from materials science to pharmaceuticals. As a sterically hindered amine, it can serve as a non-nucleophilic base, a ligand in organometallic chemistry, or a building block in the synthesis of complex molecules.[3] Understanding the reaction kinetics of this diamine is paramount for optimizing reaction conditions, elucidating reaction mechanisms, and developing novel applications.

This guide provides a comprehensive framework for studying the reaction kinetics of N,N,N',N',2-pentamethyl-1,2-propanediamine. We will delve into the theoretical underpinnings, present detailed experimental protocols, and offer insights into data analysis and interpretation. The methodologies described herein are designed to be robust and adaptable, enabling researchers to investigate a wide range of reactions involving this intriguing molecule.

Physicochemical Properties and Structural Considerations

A thorough understanding of the physicochemical properties of N,N,N',N',2-pentamethyl-1,2-propanediamine is the foundation for any kinetic study.

Property	Value	Source
Molecular Formula	C₈H₂₀N₂	[1]
Molecular Weight	144.26 g/mol	[1]
IUPAC Name	1-N,1-N,2-N,2-N,2-pentamethylpropane-1,2-diamine	[1]
CAS Number	68367-53-3	[1]
Appearance	Colorless liquid (typical for similar diamines)	Inferred
Boiling Point	Estimated to be in the range of 150-170 °C	Inferred from similar structures
Solubility	Miscible with water and common organic solvents	Inferred from similar structures

The key structural feature of N,N,N',N',2-pentamethyl-1,2-propanediamine is the presence of two tertiary amine groups on adjacent carbons, with one carbon being quaternary. This arrangement creates significant steric congestion, which will influence its reactivity. Unlike primary or secondary amines, the tertiary nitrogens cannot participate in reactions that require an N-H bond, such as the formation of carbamates with CO₂.[4]

Core Principles of Kinetic Investigation for Sterically Hindered Amines

The study of reaction kinetics aims to determine the rate of a reaction and how it is influenced by various factors such as concentration, temperature, and catalysts. For sterically hindered amines like N,N,N',N',2-pentamethyl-1,2-propanediamine, several key considerations guide the experimental design.

• Reaction Mechanisms: The steric bulk around the nitrogen atoms will likely favor reaction pathways that are less sensitive to steric hindrance. For instance, in acid-base reactions, the protonation of the nitrogen might be slower compared to less hindered amines. In nucleophilic substitution reactions, an SN2 pathway might be significantly disfavored.

• Choice of Analytical Technique: The selection of an appropriate analytical technique to monitor the reaction progress is crucial. The technique should be sensitive enough to detect changes in the concentration of reactants or products over time. Common techniques include:

  • Spectroscopy (UV-Vis, NMR, IR): To monitor the appearance or disappearance of specific chromophores or functional groups.

  • Chromatography (GC, HPLC): To separate and quantify reactants, products, and intermediates.

  • Stopped-flow techniques: For studying very fast reactions.[5]

• Temperature Dependence and Activation Parameters: Studying the reaction at different temperatures allows for the determination of the activation energy (Ea), which provides insights into the energy barrier of the reaction.

Experimental Protocols

This section provides detailed protocols for studying the kinetics of two representative reaction types involving N,N,N',N',2-pentamethyl-1,2-propanediamine: a protonation reaction and a reaction with an electrophile.

Protocol 1: Determination of Protonation/Deprotonation Kinetics using a Stopped-Flow Apparatus

This protocol is designed to measure the rate of proton transfer to and from N,N,N',N',2-pentamethyl-1,2-propanediamine, a fundamental kinetic parameter.

Objective: To determine the forward and reverse rate constants for the protonation of N,N,N',N',2-pentamethyl-1,2-propanediamine.

Materials:

• N,N,N',N',2-pentamethyl-1,2-propanediamine

• Buffered aqueous solutions of varying pH (e.g., acetate, phosphate buffers)

• pH indicator (e.g., bromocresol green)

• Stopped-flow spectrophotometer

• Thermostatted cell holder

Experimental Workflow:

Caption: Workflow for kinetic analysis using in-situ NMR spectroscopy.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve N,N,N',N',2-pentamethyl-1,2-propanediamine in a deuterated solvent in an NMR tube.

  • Prepare a solution of the alkyl halide in the same deuterated solvent.

• NMR Experiment:

  • Place the NMR tube containing the diamine solution into the NMR spectrometer and allow it to equilibrate at the desired temperature.

  • Acquire an initial ¹H NMR spectrum (t=0).

  • Inject a known amount of the alkyl halide solution into the NMR tube, quickly mix, and immediately start acquiring a series of ¹H NMR spectra at regular time intervals.

• Data Processing and Analysis:

  • Process the acquired spectra (phasing, baseline correction).

  • Identify the characteristic signals for the reactants and the quaternized ammonium product.

  • Integrate the area of a non-overlapping signal for one of the reactants and one of the products in each spectrum.

  • Convert the integral values to concentrations.

  • Plot the concentration of the reactant versus time.

  • Use the method of initial rates or integral methods to determine the order of the reaction with respect to each reactant and calculate the rate constant.

Data Presentation and Interpretation

The results of kinetic experiments should be presented in a clear and concise manner. Tables are an effective way to summarize quantitative data.

Table 1: Hypothetical Rate Constants for the Protonation of N,N,N',N',2-Pentamethyl-1,2-propanediamine at 298 K

pH	[H⁺] (M)	kobs (s⁻¹)
4.0	1.0 x 10⁻⁴	15.2
4.5	3.2 x 10⁻⁵	8.1
5.0	1.0 x 10⁻⁵	4.5
5.5	3.2 x 10⁻⁶	3.1

Table 2: Hypothetical Kinetic Data for the Reaction with Methyl Iodide at 303 K

Time (min)	[Diamine] (M)	[Product] (M)
0	0.100	0.000
10	0.085	0.015
20	0.072	0.028
30	0.061	0.039
60	0.037	0.063

Interpretation of this data would involve plotting and fitting to appropriate kinetic models to extract the rate constants and determine the rate law. For instance, the data in Table 2 could be plotted as ln[Diamine] vs. time to test for first-order kinetics.

Trustworthiness and Self-Validation

To ensure the trustworthiness of the kinetic data, several self-validation steps should be incorporated into the experimental design:

• Reproducibility: Repeat each kinetic run at least three times to ensure the results are reproducible.

• Control Experiments: Run control experiments in the absence of one of the reactants to ensure that no side reactions are occurring.

• Varying Concentrations: Perform the kinetic runs at different initial concentrations of the reactants to confirm the determined reaction order.

• Purity of Reagents: Ensure the purity of N,N,N',N',2-pentamethyl-1,2-propanediamine and other reagents, as impurities can significantly affect the reaction kinetics.

Conclusion

The study of the reaction kinetics of N,N,N',N',2-pentamethyl-1,2-propanediamine is essential for harnessing its full potential in various chemical applications. The methodologies outlined in this guide provide a robust starting point for researchers. By carefully designing experiments, utilizing appropriate analytical techniques, and rigorously analyzing the data, one can gain valuable insights into the reactivity of this sterically hindered diamine. This knowledge will undoubtedly pave the way for its innovative use in the development of new technologies and materials.

References

• Mimura, T., Suda, T., Iwaki, I., Honda, A., & Kumazawa, H. (n.d.). KINETICS OF REACTION BETWEEN CARBON DIOXIDE AND STERICALLY HINDERED AMINES FOR CARBON DIOXIDE RECOVERY FROM POWER PLANT FLUE GASES. Taylor & Francis Online. Retrieved from [Link]

• Rao, S., Deng, X., Zou, C., Prasad, B., Han, Y., Lin, L.-C., & Ho, W. S. W. (2024). Kinetic H₂S/CO₂ selectivity in an exceptionally sterically hindered amine membrane. Journal of Materials Chemistry A. Retrieved from [Link]

• Rao, S., Deng, X., Zou, C., Prasad, B., Han, Y., Lin, L.-C., & Ho, W. S. W. (2024). Kinetic H₂S/CO₂ selectivity in an exceptionally sterically hindered amine membrane. Journal of Materials Chemistry A, 12(42), 29138–29144. Retrieved from [Link]

• (2025). Kinetics reaction of Primary and Secondary Amine Group in Aqueous Solution of Diethylenetriamine (DETA) with Carbon Dioxide. ResearchGate. Retrieved from [Link]

• (n.d.). A theoretical study of the reaction kinetics of amines released into the atmosphere from CO2 capture. ResearchGate. Retrieved from [Link]

• Rao, S., Deng, X., Zou, C., Prasad, B., Han, Y., Lin, L.-C., & Ho, W. S. W. (2024). Kinetic H2S/CO2 selectivity in an exceptionally sterically hindered amine membrane. CSIR-NCL Library, Pune. Retrieved from [Link]

• Sodiq, A., El Hadri, N., Goetheer, E. L. V., & Abu-Zahra, M. R. M. (n.d.). Chemical reaction kinetics measurements for single and blended amines for CO>2> postcombustion capture applications. Khalifa University. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Propanediamine, N1,N1,N2,N2,2-pentamethyl-. Retrieved from [Link]

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• Ge, S., Wang, T., & Wang, W. (n.d.). Kinetics of the oxidation of ammonia and amines with hydroxyl radicals in the aqueous phase. Environmental Science: Processes & Impacts. Retrieved from [Link]

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• (n.d.). OH Kinetics with a Range of Nitrogen-Containing Compounds: N-Methylformamide, t-Butylamine, and N-Methyl-propane Diamine. Retrieved from [Link]

• INTERSURFCHEM SOLUTIONS. (n.d.). 1,2-Propanediamine. Retrieved from [Link]

• (2021). Synthesis of 1,2-propanediamine via reductive amination of isopropanolamine over Raney Ni under the promotion of K2CO3. ResearchGate. Retrieved from [Link]

• (2023). Computational Study of the Kinetics and Mechanisms of Gas-Phase Decomposition of N-Diacetamides Using Density Functional Theory. National Institutes of Health. Retrieved from [Link]

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• KAUST Repository. (n.d.). Experimental and kinetic modeling study of tetramethylethylenediamine: A promising green propellant fuel. Retrieved from [Link]

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Application Note: Characterizing the Chelation Behavior of Pentamethylated Diamine Ligands with Various Metal Ions

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of N-Alkylated Polyamines in Coordination Chemistry

Polydentate amine ligands are fundamental building blocks in coordination chemistry, capable of forming stable complexes with a vast range of metal ions.[1][2][3] The process of N-alkylation, specifically methylation, on these ligands introduces significant steric and electronic modifications that profoundly influence their chelation properties. Pentamethylated diamines, such as N,N,N',N'',N''-pentamethyldiethylenetriamine (PMDTA), represent a class of flexible, bulky tridentate ligands with unique coordinating abilities.[4] Unlike their primary or secondary amine counterparts, the tertiary amine donors in these ligands are less basic but offer distinct steric profiles that can enforce specific coordination geometries and selectivities for metal ions. Understanding this chelation behavior is critical for applications ranging from organometallic catalysis, where they stabilize reactive intermediates, to the development of metal-sequestering agents in drug development.[5][6] This guide provides a comprehensive overview and detailed protocols for the synthesis, characterization, and analysis of the chelation behavior of these important ligands.

Section 1: Ligand Synthesis & Purification

The synthesis of pentamethylated diamine ligands is commonly achieved through the Eschweiler-Clarke reaction, a reductive amination process.[4] This method is efficient for permethylating primary and secondary amines using formaldehyde as the source of the methyl groups and formic acid as the reducing agent.[7]

Protocol 1.1: Synthesis of N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDTA)

This protocol describes a representative synthesis of PMDTA from diethylenetriamine.

Rationale: The Eschweiler-Clarke reaction is a robust and high-yielding method for exhaustive methylation of amines without the formation of quaternary ammonium salts, which can occur with other methylating agents like methyl iodide. Formic acid serves as an in-situ source of hydride for the reduction of the intermediate iminium ions.

Materials:

• Diethylenetriamine (reagent grade)

• Anhydrous Formic Acid (98%+)

• Formaldehyde (37 wt% solution in water)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• Anhydrous Methanol

• Deionized Water

• Round-bottom flask (500 mL) with reflux condenser

• Dropping funnel

• Heating mantle

• Magnetic stirrer

• Distillation apparatus

Procedure:

• Reaction Setup: In a 500 mL three-necked flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, add diethylenetriamine (e.g., 0.2 mol). Place the flask in a cold water bath to manage the initial exothermic reaction.

• Addition of Reagents: Slowly add anhydrous formic acid (e.g., 1.6 mol) dropwise to the stirred diethylenetriamine.[7] Following this, add the 37% formaldehyde solution (e.g., 1.4 mol) dropwise.[7]

• Reflux: Once the initial vigorous evolution of carbon dioxide subsides, slowly heat the mixture to approximately 110°C and maintain reflux for 12-15 hours.[7] This ensures the reaction goes to completion.

• Acidification & Isolation: After cooling, add concentrated HCl (e.g., 50 mL) to the reaction mixture.[7] Remove the solvent and excess reagents under reduced pressure (rotary evaporation) to obtain the crude hydrochloride salt of PMDTA.

• Free Base Liberation: Transfer the crude salt to a flask. Add a solution of sodium hydroxide (e.g., 0.3 mol) in methanol (e.g., 250 mL) to neutralize the salt and liberate the free amine.[7] Heat the mixture to reflux for 1 hour.

• Purification: Filter off the precipitated sodium chloride. The filtrate contains the PMDTA product. Purify the PMDTA by fractional distillation under atmospheric pressure, collecting the fraction boiling at approximately 206-208°C.[7]

• Characterization: Confirm the identity and purity of the product using ¹H and ¹³C NMR spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).

Section 2: Protocols for Characterizing Metal-Ligand Interactions

A multi-faceted approach is required to fully characterize the chelation behavior of a ligand. This involves determining the binding stoichiometry, thermodynamic stability, and structural features of the resulting metal complexes.

Protocol 2.1: Determination of Stoichiometry and Stability by UV-Vis Spectroscopy

UV-Vis spectrophotometric titration is a widely accessible technique for studying metal-ligand equilibria in solution, particularly when the formation of the complex results in a change in the absorption spectrum.[8][9]

Rationale: By systematically varying the concentrations of the metal and ligand and monitoring the absorbance, one can determine the stoichiometry of the complex (e.g., using Job's plot) and calculate the binding or formation constant (K_f).[8][10] The selection of a suitable wavelength, where the change in absorbance upon complexation is maximal, is key to the sensitivity of the assay.

Materials & Equipment:

• Dual-beam UV-Vis spectrophotometer

• Matched quartz cuvettes (e.g., 1 cm pathlength)

• Stock solution of the pentamethylated diamine ligand in a suitable buffer (e.g., 1 mM in HEPES, pH 7.4)

• Stock solution of the metal salt (e.g., 1 mM CuSO₄, ZnCl₂, NiCl₂ in the same buffer)

• Micropipettes

Procedure:

• Spectral Scan: Record the UV-Vis spectrum of the free ligand and the free metal ion to identify a suitable wavelength for monitoring the titration. The ideal wavelength is one where the complex absorbs significantly, but the free ligand and metal do not.

• Mole-Ratio Titration:

  • Prepare a series of solutions with a fixed concentration of the metal ion and varying concentrations of the ligand.

  • Allow the solutions to equilibrate.

  • Measure the absorbance of each solution at the chosen wavelength.

  • Plot absorbance versus the molar ratio of [Ligand]/[Metal]. The plot will show an inflection point corresponding to the stoichiometry of the complex.

• Job's Plot (Method of Continuous Variation):

  • Prepare a series of solutions where the total molar concentration ([Metal] + [Ligand]) is constant, but the mole fraction of the ligand (X_L = [Ligand] / ([Ligand] + [Metal])) varies from 0 to 1.[8]

  • Measure the absorbance of each solution.

  • Plot the change in absorbance (ΔA) against the mole fraction (X_L). The maximum of the plot indicates the stoichiometry of the complex formed. For example, a maximum at X_L = 0.5 indicates a 1:1 complex, while a maximum at X_L = 0.67 indicates a 1:2 (Metal:Ligand) complex.

• Data Analysis: The formation constant (K_f) can be determined by fitting the titration data to appropriate binding models using specialized software.

Caption: Workflow for UV-Vis spectrophotometric titration.

Protocol 2.2: Thermodynamic Characterization by Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event.[11] It provides a complete thermodynamic profile of the interaction, including the binding constant (K_a), stoichiometry (n), and enthalpy of binding (ΔH), from a single experiment.[11][12][13] From these, the Gibbs free energy (ΔG) and entropy (ΔS) can be calculated.

Rationale: ITC provides direct enthalpic data, which is crucial for understanding the driving forces of the chelation reaction (i.e., whether it is enthalpy- or entropy-driven).[14][15] This is particularly important for polydentate ligands where the "chelate effect" leads to a significant entropic advantage.[1][15] Careful selection of the buffer is critical, as buffer protonation/deprotonation can contribute to the observed heat and must be accounted for.[12]

Materials & Equipment:

• Isothermal Titration Calorimeter

• Ligand solution (in the syringe, typically 10-20x the concentration of the metal)

• Metal ion solution (in the sample cell)

• Degassed buffer (e.g., HEPES, PIPES)

Procedure:

• Sample Preparation: Prepare solutions of the metal ion and the ligand in the same, thoroughly degassed buffer. An improper match will lead to large heats of dilution that obscure the binding data.

• Instrument Setup: Equilibrate the ITC instrument at the desired temperature (e.g., 25°C). Load the metal solution into the sample cell and the ligand solution into the injection syringe.[11]

• Titration: Perform an initial small injection (e.g., 0.5 µL) to remove air from the syringe tip, followed by a series of injections (e.g., 20-30 injections of 1-2 µL each). The instrument measures the differential power required to maintain zero temperature difference between the sample and reference cells.[11]

• Control Experiment: Perform a control titration by injecting the ligand into the buffer-filled sample cell to determine the heat of dilution.

• Data Analysis:

  • Integrate the peaks from the raw titration data to obtain the heat change per injection.

  • Subtract the heat of dilution from the heat of binding.

  • Plot the corrected heat per mole of injectant against the molar ratio of [Ligand]/[Metal].

  • Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to extract K_a, n, and ΔH.

  • Calculate ΔG and TΔS using the equations: ΔG = -RTln(K_a) and ΔG = ΔH - TΔS.

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Introduction: The Role of Chelating Diamines in Modulating Organometallic Reactivity

An Application Guide to Chelating Diamines in Organometallic Synthesis Focus on: 1,2-bis(dimethylamino)-2-methylpropane as a Novel Ligand

Prepared by: Gemini, Senior Application Scientist Audience: Researchers, scientists, and drug development professionals. Objective: This document provides a comprehensive technical guide on the application of chelating diamines in the synthesis of organometallic compounds, with a specific focus on understanding the potential utility of 1,2-bis(dimethylamino)-2-methylpropane by analogy to well-established ligands.

Organometallic reagents, particularly organolithium compounds, are cornerstones of modern organic synthesis, valued for their potent basicity and nucleophilicity.[1][2] However, their utility is often complicated by their tendency to form large, solution-phase aggregates (e.g., hexamers or tetramers for n-butyllithium).[1][3] This aggregation sequesters the reactive carbanionic centers, reducing their effective concentration and kinetic reactivity.

The introduction of a chelating Lewis base, typically a bidentate diamine, is a powerful strategy to overcome this limitation.[4][5] These ligands coordinate to the metal cation (e.g., Li⁺), breaking down the aggregates into smaller, more reactive monomeric or dimeric species.[1][6] This deaggregation dramatically enhances the basicity and nucleophilicity of the organometallic reagent, enabling a wide range of transformations such as metalation of weakly acidic C-H bonds.[4][7]

While N,N,N′,N′-tetramethylethylenediamine (TMEDA) is the most widely employed chelating diamine in this context, the specific steric and electronic properties of the ligand can profoundly influence reaction outcomes.[6][8] This guide will use the well-understood chemistry of TMEDA as a framework to propose the application and experimental validation of 1,2-bis(dimethylamino)-2-methylpropane , a structurally distinct analogue.

Ligand Analysis: TMEDA vs. 1,2-bis(dimethylamino)-2-methylpropane

The efficacy of a chelating diamine is dictated by its structure, which influences its coordination geometry, steric profile, and basicity.

• N,N,N′,N′-Tetramethylethylenediamine (TMEDA): Forms a stable, five-membered chelate ring with lithium ions. Its relatively low steric hindrance and ideal bite angle make it a highly effective and versatile deaggregating agent.[4]

• 1,2-bis(dimethylamino)-2-methylpropane: This ligand is expected to form a six-membered chelate ring. The key structural distinction is the propane backbone featuring a gem-dimethyl group at the C2 position. This feature is hypothesized to introduce significant steric bulk directed away from the coordination site, potentially influencing the stability of the resulting organometallic complex and the stereochemical course of subsequent reactions. The conformational flexibility of the six-membered ring may also differ from the more rigid five-membered ring of a TMEDA complex.

Table 1: Comparison of Ligand Properties

Property	N,N,N′,N′-TMEDA	1,2-bis(dimethylamino)-2-methylpropane
CAS Number	110-18-9	68367-53-3
Molecular Formula	C₆H₁₆N₂	C₉H₂₂N₂
Molecular Weight	116.21 g/mol	158.29 g/mol
Boiling Point	120-122 °C	Not readily available
Chelate Ring Size	5-membered	6-membered
Key Structural Feature	Ethylene backbone	Propane backbone with C2 gem-dimethyl group

Core Application: Directed ortho-Metalation (DoM)

One of the most powerful applications of the alkyllithium/diamine system is Directed ortho-Metalation (DoM). In this reaction, a directing metalation group (DMG) on an aromatic ring, such as an ether, amide, or sulfone, coordinates the Li⁺ cation of the complexed alkyllithium. This proximity effect directs deprotonation to the adjacent ortho position with high regioselectivity, creating a functionalized aryllithium intermediate that can be trapped with various electrophiles.[2][4]

The protocol outlined below is a general procedure for the DoM of anisole using n-butyllithium and a chelating diamine. It serves as a robust starting point for evaluating the performance of 1,2-bis(dimethylamino)-2-methylpropane against the TMEDA benchmark.

Diagram 1: Deaggregation of n-Butyllithium

The following diagram illustrates the fundamental role of a chelating diamine in breaking down the unreactive (n-BuLi)ₙ aggregate into a highly reactive, monomeric complex.

Caption: Deaggregation of n-BuLi by a bidentate diamine ligand (L-L).

Experimental Protocol: Directed ortho-Metalation of Anisole

CAUTION: Organolithium reagents are pyrophoric and react violently with water. All procedures must be conducted under a dry, inert atmosphere (Nitrogen or Argon) using anhydrous solvents and proper Schlenk line or glovebox techniques.

Materials and Equipment

• Reagents: Anisole (freshly distilled), n-butyllithium (solution in hexanes, titrated), Chelating Diamine (TMEDA or 1,2-bis(dimethylamino)-2-methylpropane, freshly distilled from CaH₂), Trimethylsilyl chloride (TMSCl, freshly distilled), Anhydrous diethyl ether or THF, Saturated aq. NH₄Cl, Saturated aq. NaCl (brine).

• Equipment: Schlenk flask, magnetic stirrer, syringes, needles, argon/nitrogen line with bubbler, low-temperature bath (dry ice/acetone).

Protocol Workflow

Caption: Experimental workflow for a Directed ortho-Metalation reaction.

Step-by-Step Procedure

• Preparation: Flame-dry a 100 mL Schlenk flask under vacuum and backfill with argon. Equip the flask with a magnetic stir bar.

• Reagent Addition: Through the sidearm, add anhydrous diethyl ether (40 mL) via cannula. Add the chelating diamine (1.2 eq.) via syringe, followed by anisole (1.0 eq., e.g., 10 mmol, 1.08 g).

  • Scientist's Note: The diamine is added in slight excess to ensure complete deaggregation of the alkyllithium. Using a rigorously anhydrous ether solvent is critical to prevent premature quenching of the organolithium reagent.

• Cooling: Immerse the flask in a dry ice/acetone bath and cool the solution to -78 °C with stirring.

• Metalation: Slowly add n-butyllithium (1.1 eq., previously titrated) dropwise via syringe over 10 minutes. A color change (typically to yellow or orange) indicates the formation of the aryllithium species.

  • Scientist's Note: Slow, cold addition prevents exothermic decomposition and side reactions. Titration of the commercial n-BuLi solution is essential for accurate stoichiometry, as its concentration degrades over time.

• Reaction: After the addition is complete, remove the cooling bath and allow the reaction to warm to 0 °C. Stir for 1-2 hours at 0 °C or room temperature. The optimal time and temperature should be determined empirically via TLC or GC-MS analysis of quenched aliquots.

• Quenching: Re-cool the reaction mixture to -78 °C. Add the electrophile, such as trimethylsilyl chloride (1.5 eq.), dropwise. Stir at -78 °C for 30 minutes, then allow the mixture to warm to room temperature.

  • Scientist's Note: Quenching at low temperature minimizes side reactions of the highly reactive aryllithium intermediate.

• Workup: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel, add water, and extract with diethyl ether (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Table 2: Typical Reaction Parameters

Parameter	Value/Condition	Rationale
Stoichiometry (Substrate:Diamine:BuLi:E⁺)	1.0 : 1.2 : 1.1 : 1.5	Ensures complete metalation and trapping.
Solvent	Anhydrous THF or Et₂O	Aprotic and coordinates with Li⁺.
Metalation Temperature	-78 °C to RT	Balances reaction rate with stability.
Quench Temperature	-78 °C	Maximizes yield of desired product.
Atmosphere	Inert (Argon or N₂)	Prevents reaction with O₂ and H₂O.

Conclusion and Outlook

The use of chelating diamines is a fundamental technique for enhancing the reactivity of organolithium reagents. While TMEDA remains the industry standard, the exploration of novel ligands like 1,2-bis(dimethylamino)-2-methylpropane offers opportunities for discovering new reactivity and selectivity. The gem-dimethyl group on its propane backbone is expected to impart unique steric properties to its metal complexes, which could translate into advantages in specific synthetic applications, particularly in asymmetric synthesis or in reactions where fine-tuning of the metal's coordination sphere is critical. The general protocol provided herein offers a validated starting point for researchers to systematically investigate the utility of this and other novel chelating ligands in organometallic synthesis.

References

• TUODA. (n.d.). High-Purity N,N,N',N'-Tetramethylethylenediamine (TMEDA) For Organic Synthesis & Metal Catalyst Systems. Retrieved from [Link][4]

• TMEDA.org. (2025). Exploring the practical uses of TMEDA in 2025. Retrieved from [Link][8]

• Reich, H. J. (n.d.). Organolithium Reagents. Organic Chemistry Data. Retrieved from [Link][5]

• Wikipedia. (n.d.). Tetramethylethylenediamine. Retrieved from [Link][6]

• Wikipedia. (n.d.). Organolithium reagent. Retrieved from [Link][1]

• Snieckus, V. et al. (2018). Directed Metalation of Arenes with Organolithiums, Lithium Amides, and Superbases. In Organolithiums: Selectivity for Synthesis. Retrieved from [Link][7]

• Acros Organics. (n.d.). Organolithium compounds, properties & structures. Retrieved from [Link][2]

• Reich, H. J. (2013). Role of Organolithium Aggregates and Mixed Aggregates in Organolithium Mechanisms. Chemical Reviews, 113(9), 7130-7178. Retrieved from [Link][3]

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• 8. tuodaindus.com [tuodaindus.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of N,N,N',N',2-pentamethyl-1,2-propanediamine

Welcome to the technical support guide for the synthesis of N,N,N',N',2-pentamethyl-1,2-propanediamine (CAS 68367-53-3)[1]. This sterically hindered diamine is a valuable ligand in organometallic chemistry and a building block in advanced material science. Its synthesis, however, presents unique challenges due to significant steric hindrance around the nitrogen centers. This guide provides in-depth troubleshooting advice, detailed protocols, and the chemical principles behind the synthesis to empower researchers to overcome common experimental hurdles.

Core Synthesis Strategy: Reductive Amination

The most direct and common route to N,N,N',N',2-pentamethyl-1,2-propanediamine involves a two-step process starting from 2-amino-2-methyl-1-propanol. The strategy is as follows:

• Oxidation: The primary alcohol in 2-amino-2-methyl-1-propanol is selectively oxidized to an aldehyde, forming 2-amino-2-methylpropanal[2].

• Reductive Amination: The intermediate aldehyde undergoes reductive amination with an excess of dimethylamine. This process typically involves the formation of an enamine or iminium ion, which is then reduced in situ to yield the final pentamethylated diamine.

A related, though less direct, approach involves the full methylation of 2-methyl-1,2-propanediamine. However, achieving exhaustive methylation can be challenging. Therefore, this guide will focus on the more controlled reductive amination pathway.

Visualizing the General Workflow

Caption: General workflow for the synthesis of N,N,N',N',2-pentamethyl-1,2-propanediamine.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis in a practical Q&A format.

FAQ 1: Low Reaction Yield

Question: My overall yield is consistently below 40%. What are the primary causes and how can I improve it?

Answer: Low yields in this synthesis are common and typically stem from three main areas: steric hindrance, incomplete reaction in either step, or side reactions.

• Causality—Steric Hindrance: The target molecule features a quaternary carbon adjacent to a methylene group, with both positions bearing bulky dimethylamino groups. This congestion makes the nucleophilic attack by dimethylamine and the subsequent reduction challenging[3][4]. The hydride donor must access a sterically shielded iminium ion intermediate.

• Troubleshooting Steps:

  • Choice of Reducing Agent: Standard reducing agents like sodium borohydride (NaBH₄) may be ineffective. A bulkier, more reactive, or specialized hydride donor is often necessary.

    • Recommendation: Use sodium triacetoxyborohydride (NaBH(OAc)₃). It is particularly effective for reductive aminations as it is less basic and more tolerant of slightly acidic conditions which favor iminium ion formation. Alternatively, catalytic hydrogenation (H₂ over Pd/C or PtO₂) under pressure can overcome steric barriers.

  • Reaction Conditions: Ensure the reaction goes to completion.

    • Monitoring: Track the disappearance of the intermediate aldehyde (2-amino-2-methylpropanal) using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

    • Temperature & Time: While initial imine formation is often done at room temperature or slightly below, the reduction step may require elevated temperatures (40-60°C) and extended reaction times (24-48 hours) to drive the reaction forward.

  • Stoichiometry: Use a significant excess of dimethylamine (3-5 equivalents) to shift the equilibrium towards the formation of the iminium intermediate.

FAQ 2: Incomplete Methylation & Byproduct Formation

Question: My NMR and GC-MS data show the presence of partially methylated species (e.g., N,N,N'-trimethyl-1,2-propanediamine). How can I ensure complete methylation?

Answer: The presence of partially methylated amines indicates that the second methylation on one of the nitrogen atoms is incomplete. This can happen if the reaction stalls or if an alternative methylation strategy like the Eschweiler-Clarke reaction is used without sufficient reagents.

• Causality—Eschweiler-Clarke Reaction: If using the Eschweiler-Clarke method (formaldehyde and formic acid) to methylate a precursor diamine, the reaction proceeds in steps[5][6]. The first methylation is typically fast, but subsequent methylations can be slower due to increased steric bulk. The reaction relies on the formation of an iminium ion from formaldehyde, which is then reduced by formic acid[6][7].

• Troubleshooting Steps:

  • Reagent Excess: Use a significant excess of both formaldehyde and formic acid (at least 3-4 equivalents per N-H bond to be methylated). This ensures the concentration of the reactive species remains high throughout the reaction.

  • Temperature Control: The Eschweiler-Clarke reaction often requires heating (reflux, typically 80-100°C) to proceed at a reasonable rate[8]. The thermal energy helps overcome the activation barrier for the reduction of the sterically hindered iminium ion.

  • pH Management: The reaction works best under slightly acidic conditions. The formic acid itself serves this purpose, but ensure the reaction mixture does not become too acidic, which could protonate the starting amine and reduce its nucleophilicity.

  • Workup Procedure: After the reaction, the mixture will be acidic. A careful basic workup (e.g., with NaOH or K₂CO₃) is required to deprotonate the amine product before extraction. Ensure the aqueous phase is sufficiently basic (pH > 12) to liberate the free amine.

Troubleshooting Decision Tree

Sources

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• 8. youtube.com [youtube.com]

Technical Support Center: Purification of Sterically Hindered Diamine Ligands

Welcome to the technical support center for the purification of sterically hindered diamine ligands. This guide is designed for researchers, synthetic chemists, and drug development professionals who encounter challenges in obtaining high-purity diamine ligands, which are crucial scaffolds in catalysis and materials science. The bulky nature of these molecules often complicates standard purification protocols. This resource provides field-proven insights, troubleshooting guides, and detailed protocols to address these specific issues.

Part 1: Foundational Purification Strategies & Initial Troubleshooting

Before delving into complex troubleshooting, it's essential to have a robust initial purification strategy. This section addresses common preliminary questions and provides a workflow for selecting the best starting approach.

Q1: I've just completed my synthesis of a sterically hindered diamine. What's the best general approach to start the purification process?

The initial work-up is critical. For most crude reaction mixtures containing a basic diamine, an acid-base extraction is the most effective first step to remove non-basic impurities.[1][2][3] This technique leverages the ability of the amine functional groups to be protonated, rendering them water-soluble as ammonium salts, while neutral and acidic organic impurities remain in the organic phase.

Here is a general workflow to guide your decision-making process:

Caption: Initial Purification Workflow Decision Tree.

Part 2: Detailed Troubleshooting Guides by Technique

This section provides in-depth troubleshooting for common purification techniques, focusing on the unique challenges presented by sterically hindered diamines.

Acid-Base Extraction Troubleshooting

Q2: I performed an acid-base extraction, but my yield is very low. Where did my product go?

Low recovery after an acid-base extraction of a sterically hindered diamine can be attributed to several factors:

• Incomplete Protonation: The bulky substituents around the nitrogen atoms can shield them from the acid, leading to incomplete protonation. This is especially true if a weak acid is used.

  • Solution: Use a stronger acid, such as 1 M HCl, to ensure complete formation of the water-soluble ammonium salt.[2][3]

• Emulsion Formation: The presence of both polar and non-polar functionalities in large molecules can lead to the formation of a stable emulsion at the aqueous-organic interface, trapping your product.

  • Solution: Add a small amount of brine (saturated NaCl solution) to the separatory funnel and gently swirl. This increases the ionic strength of the aqueous layer, helping to break the emulsion.

• Precipitation of the Ammonium Salt: If the ammonium salt of your diamine is not highly soluble in the aqueous layer, it may precipitate.

  • Solution: Increase the volume of the aqueous acid solution to ensure the salt remains dissolved.

• Incomplete Back-Extraction: During the final step of neutralizing the aqueous layer with a base (e.g., NaOH) to regenerate the free amine, you may not be adding enough base or using a sufficiently strong base.

  • Solution: Use a pH meter or pH paper to ensure the aqueous layer is sufficiently basic (pH > 12) to deprotonate the ammonium salt fully. Ensure thorough mixing during this step.

Visualizing the Acid-Base Extraction Process:

Caption: Workflow for a standard acid-base extraction.

Column Chromatography Troubleshooting

Column chromatography is a powerful technique, but sterically hindered amines can exhibit problematic behavior on silica gel.

Q3: My diamine is streaking badly on the silica gel column, and I'm getting poor separation. What's causing this, and how can I fix it?

Streaking is a common issue with amines on silica gel. The acidic nature of the silica surface (silanol groups, Si-OH) strongly interacts with the basic amine, leading to irreversible adsorption or slow, uneven elution.[4]

Troubleshooting Strategies for Amine Chromatography:

Problem	Cause	Solution	Expert Insight
Severe Streaking/Tailing	Strong acid-base interaction between the basic amine and acidic silica gel.	1. Add a competing base to the mobile phase (e.g., 0.5-2% triethylamine or ammonia in methanol).[4][5] 2. Use a different stationary phase like basic alumina or amine-functionalized silica.[4]	The competing base neutralizes the acidic sites on the silica, allowing your diamine to elute more symmetrically. Amine-functionalized silica is often the most effective but can be more expensive.
No Elution (Stuck on Column)	The diamine is too polar and has very high affinity for the silica.	1. Increase the polarity of the mobile phase significantly (e.g., a gradient up to 20% methanol in dichloromethane). 2. Switch to reversed-phase chromatography (C18 silica) with a mobile phase like acetonitrile/water.[4][5]	For highly polar diamines, reversed-phase can be a superior option. The bulky, non-polar groups of your ligand will interact well with the C18 stationary phase.
Product Degradation	The acidic silica gel is catalyzing the decomposition of your sensitive diamine.	1. Deactivate the silica gel by pre-treating it with the mobile phase containing a competing base. 2. Use a less acidic stationary phase like neutral alumina.	Always run a small TLC plate first to check for stability. If you see a new spot form on the baseline that doesn't move, your compound is likely degrading on the silica.

Recrystallization Troubleshooting

Q4: I can't find a good solvent system for recrystallizing my sterically hindered diamine. It's either too soluble in everything or not soluble enough.

Finding the right recrystallization solvent is an empirical process, but the bulky nature of your ligand can make it challenging.[6][7]

• Problem: High solubility in most common solvents.

  • Cause: The bulky, non-polar groups dominate the molecule's properties, making it highly soluble in solvents like ethyl acetate, dichloromethane, and ethers.

  • Solution: Use a two-solvent system. Dissolve your compound in a minimum amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble, e.g., hexanes, pentane) dropwise until you see persistent cloudiness. Re-heat to clarify and then allow to cool slowly.[6]

• Problem: Poor solubility in all solvents.

  • Cause: The molecule may have strong intermolecular interactions or be salt-like.

  • Solution 1: Try more polar or protic solvents like isopropanol, ethanol, or even mixtures containing a small amount of water.

  • Solution 2: Consider recrystallization from an acidic solution. If your diamine is stable, dissolving it in a dilute acidic solution (like acetic acid in ethanol) and then carefully neutralizing it or allowing slow evaporation might yield crystals of the salt or the free base.[8]

• Problem: The compound oils out instead of crystallizing.

  • Cause: The solution is supersaturated, and the melting point of the solid is lower than the temperature of the solution.

  • Solution: Use a more dilute solution, cool the solution much more slowly, and try scratching the inside of the flask with a glass rod at the solvent-air interface to induce nucleation.

Distillation Troubleshooting

Q5: My diamine has a very high boiling point and seems to be decomposing during distillation. How can I purify it?

For high-boiling or thermally sensitive compounds, vacuum distillation is essential.[9][10] By reducing the pressure, you lower the boiling point of the liquid, allowing it to distill at a temperature where it is stable.

• Key Considerations for Vacuum Distillation:

  • Pressure: A good laboratory vacuum pump can achieve pressures low enough to significantly reduce the boiling point.

  • Temperature Control: Use a heating mantle with a stirrer and a thermometer to carefully control the temperature of the distilling flask. The bath temperature should typically be 20-30°C higher than the boiling point of your compound at that pressure.[10]

  • Bumping: Liquids can bump violently under vacuum. Always use a magnetic stirrer or introduce a slow stream of nitrogen or argon through a fine capillary to ensure smooth boiling.

Part 3: Frequently Asked Questions (FAQs)

Q6: I have a chiral diamine ligand. How can I separate the enantiomers or diastereomers?

For chiral separations, you'll need more specialized techniques:

• Diastereomeric Salt Formation: React your racemic diamine with a chiral acid (e.g., tartaric acid, mandelic acid). This forms two diastereomeric salts, which have different physical properties (like solubility) and can often be separated by fractional recrystallization.[11][12]

• Chiral Chromatography: This is a direct method using a chiral stationary phase (CSP) column. It can be highly effective but often requires specialized equipment (HPLC) and can be expensive to scale up.

Q7: My diamine is very air-sensitive and oxidizes, turning yellow or brown. How can I prevent this during purification?

• Work under an inert atmosphere: Purge all your solvents with nitrogen or argon before use. Conduct extractions, chromatography, and distillations under a positive pressure of an inert gas.

• Use degassed solvents: Solvents can be degassed by sparging with an inert gas or by a series of freeze-pump-thaw cycles.

• Add antioxidants (with caution): In some cases, a small amount of a radical scavenger like BHT can be added, but you must ensure it doesn't interfere with downstream applications.

Q8: Can I use protecting groups to simplify the purification of a complex diamine?

Yes, this can be an excellent strategy.[13][14] If your diamine has other reactive functional groups that are causing purification issues, you can selectively protect the amine groups, for example, as carbamates (e.g., Boc or Cbz groups). These protected intermediates are often less polar, more crystalline, and easier to handle during chromatography. The protecting groups can then be removed in a final step. This adds steps to your synthesis but can solve intractable purification problems.

References

• Wikipedia. Acid–base extraction. [Link]

• Yuan, W., et al. (2026). Efficient synthesis of chiral vicinal diamines with four contiguous stereocenters via sequential dynamic kinetic resolution of 2,3-diamino-1,4-diketones. Nature Communications. [Link]

• Organic Chemistry Portal. Protective Groups. [Link]

• Study.com. Acid-Base Extraction | Purpose, Theory & Applications. [Link]

• ResearchGate. Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product | Request PDF. [Link]

• Pharmaceutical Technology. Chiral Resolution with and without Resolving Agents. [Link]

• University of Bristol. Protecting Groups. [Link]

• Chemistry LibreTexts. 4.8: Acid-Base Extraction. [Link]

• YouTube. [Lab 6] Distilling Amines... Again. [Link]

• White Rose eTheses Online. Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. [Link]

• ACS Publications. Ruthenium-Catalyzed Solvent-Controlled Chemoselective Asymmetric Hydrogenation of 2,8′-Bisquinoline Derivatives | Organic Letters. [Link]

• Confluence - Engineering Ideas Clinic. What is an Acid and Base Extraction?. [Link]

• University of California, Irvine. Distillation 65. [Link]

• University of California, Los Angeles. Distillation. [Link]

• ResearchGate. protection of amino groups. [Link]

• Wellesley College. Liquid/liquid Extraction. [Link]

• Cytiva. Protein purification troubleshooting guide. [Link]

• Springer. Amino Acid-Protecting Groups. [Link]

• Google Patents.

• ResearchGate. How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

• ResearchGate. Preparation and Synthetic Applications of Sterically Hindered Secondary Amines. [Link]

• PubMed. Protecting Groups in Peptide Synthesis. [Link]

• University of Rochester. How To: Purify by Distillation. [Link]

• Biotage. How do I purify ionizable organic amine compounds using flash column chromatography?. [Link]

• G-Biosciences. Protein Purification & Affinity Chromatography Resins & Columns. [Link]

• Reddit. Column Chromatography of Compound with Amine and Carboxylic Acid. [Link]

• PubMed Central. Diamine Ligands in Copper-Catalyzed Reactions. [Link]

• Chemistry LibreTexts. 5: Distillation. [Link]

• ResearchGate. Chemical structures of sterically hindered amines. [Link]

• UCL Discovery. Investigation into the Use of 1,2-Diamines in Fused Heterocycle Synthesis. [Link]

• Google Patents.

• ACS Publications. Formation of sterically hindered primary vicinal diamines from vicinal and geminal dinitro compounds | The Journal of Organic Chemistry. [Link]

• YouTube. Recrystallization | MIT Digital Lab Techniques Manual. [Link]

• YouTube. Organic Chemistry Lab: Recrystallization. [Link]

• Macmillan Group, Princeton University. 1,2-Diamines: Synthesis and Utility. [Link]

• ACS Publications. The Role of Ligands in the Chemical Synthesis and Applications of Inorganic Nanoparticles. [Link]

• Wikipedia. Urea. [Link]

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Technical Support Center: Optimizing Catalysis with Bulky Diamine Ligands

Welcome to the technical support center for researchers, scientists, and drug development professionals. As a Senior Application Scientist, this guide is designed to provide you with in-depth technical assistance for optimizing your catalytic reactions that utilize bulky diamine ligands. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions and hurdles encountered when working with bulky diamine ligands in catalysis.

Q1: How do I select the appropriate bulky diamine ligand for my specific reaction?

A1: The choice of a bulky diamine ligand is critical and depends on several factors related to your specific transformation. A key consideration is the steric and electronic properties of the ligand. The "bulk" of the ligand can influence the coordination sphere of the metal center, which in turn affects the rate and selectivity of the reaction. For instance, in palladium-catalyzed cross-coupling reactions, bulkier ligands can promote the formation of monoligated active species, which are often more reactive.[1][2]

Consider the following when selecting a ligand:

• Bite Angle: The geometry of the diamine ligand, specifically its bite angle, can significantly impact the outcome of the reaction. A wider bite angle may be beneficial for reductive elimination, the final step in many cross-coupling catalytic cycles.

• Chirality: For asymmetric catalysis, the chirality of the diamine ligand is paramount. The ligand's structure will create a chiral pocket around the metal center, influencing the enantioselectivity of the reaction. It is often necessary to screen a library of chiral diamine ligands to find the optimal one for a new transformation.[3][4]

• Electronic Effects: The electronic properties of the diamine ligand can be tuned by introducing electron-donating or electron-withdrawing groups on the ligand backbone. These modifications can alter the electron density at the metal center, thereby influencing its catalytic activity.

Q2: What are the most common solvents to use with bulky diamine ligand-based catalysts, and why?

A2: Solvent choice is crucial for both the solubility of your catalyst and reactants and for its influence on the reaction mechanism. Common solvents for catalysis with bulky diamine ligands include:

• Aprotic Polar Solvents: Dioxane, THF, and DMF are frequently used. They are generally good at dissolving the polar starting materials and the catalyst complex.

• Aromatic Hydrocarbons: Toluene and xylenes are often employed, especially in reactions that require higher temperatures. In some cases, less polar solvents can be beneficial. For example, in certain amination reactions using aryl iodides, toluene can be a better choice to prevent the precipitation of iodide salts which can inhibit the catalyst.

• Ethers: Solvents like tert-butyl methyl ether (MTBE) can also be effective.

The ideal solvent will depend on the specific reaction. It is always recommended to perform a solvent screen during the initial optimization phase of your project.

Q3: My reaction is sluggish or not proceeding to completion. What are the first things I should check?

A3: A sluggish or incomplete reaction is a common issue. Here are some initial troubleshooting steps:

• Catalyst Loading: While it's desirable to use low catalyst loadings, a reaction may require a higher concentration to proceed at a reasonable rate, especially during initial trials. Consider increasing the catalyst loading.

• Temperature: Many catalytic reactions are sensitive to temperature. If your reaction is slow at room temperature, cautiously increasing the temperature may improve the rate. However, be aware that higher temperatures can sometimes lead to catalyst decomposition or the formation of side products.

• Purity of Reagents: The purity of your starting materials, solvents, and even the inert gas used is critical. Trace impurities can act as catalyst poisons. Amines, in particular, should be purified before use as they can contain impurities that inhibit the catalyst.

• Stirring: For heterogeneous reaction mixtures, vigorous stirring is essential to ensure proper mixing and mass transfer.

Q4: I am observing poor enantioselectivity in my asymmetric reaction. What can I do to improve it?

A4: Achieving high enantioselectivity is a key goal in asymmetric catalysis. If you are facing this issue, consider the following:

• Ligand Screening: The structure of the chiral bulky diamine ligand is the most significant factor influencing enantioselectivity. Screening a variety of ligands with different steric and electronic properties is often the most effective strategy.[3][4][5]

• Temperature: Lowering the reaction temperature can often enhance enantioselectivity by increasing the energy difference between the diastereomeric transition states.

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the chiral environment around the catalyst. A solvent screen is highly recommended.

• Additives: In some cases, the addition of salts or other additives can have a profound effect on the enantioselectivity of a reaction.

Part 2: In-Depth Troubleshooting Guides

This section provides detailed protocols and explanations for tackling more complex issues.

Guide 1: Diagnosing and Mitigating Catalyst Deactivation

Catalyst deactivation is a frequent problem that can manifest as a reaction stalling before completion or requiring high catalyst loadings.

Common Deactivation Pathways:

• Formation of Inactive Dimers: Some catalyst systems are prone to forming inactive dimeric species, especially at higher catalyst concentrations.[6] Bulky ligands can often help to prevent this by sterically hindering the dimerization process.[7][8]

• Ligand Degradation: The bulky diamine ligand itself can sometimes undergo degradation under the reaction conditions.

• Product Inhibition: The product of the reaction can sometimes coordinate to the metal center more strongly than the starting materials, leading to catalyst inhibition.[9]

• Oxidation of the Metal Center: For air-sensitive catalysts, exposure to even trace amounts of oxygen can lead to the oxidation of the active metal center, rendering it inactive.

Troubleshooting Protocol:

• Ensure a Strictly Inert Atmosphere: For air- and moisture-sensitive catalysts, the use of a glovebox or proper Schlenk techniques is crucial. Ensure all solvents and reagents are rigorously degassed.[6]

• Analyze the Reaction Mixture Over Time: Take aliquots of the reaction mixture at different time points and analyze them by a suitable method (e.g., HPLC, GC, NMR). This can help you determine if the reaction is stalling and at what point.

• Investigate Ligand Stability: If you suspect ligand degradation, you can try to isolate and characterize the ligand from the reaction mixture after it has stalled.

• Modify Ligand Structure: Strategic modifications to the ligand can sometimes prevent deactivation. For example, adding blocking groups at reactive sites on the ligand can prevent unwanted side reactions.[6]

Guide 2: Optimizing for High Yield and Selectivity in Cross-Coupling Reactions

Low yields and the formation of side products are common challenges in cross-coupling reactions.

Potential Causes and Solutions:

Problem	Potential Cause(s)	Troubleshooting Steps
Low Yield	Inefficient catalyst activation, catalyst deactivation, poor substrate solubility, competing side reactions.	Screen different pre-catalysts or activation methods.[1] Increase catalyst loading or temperature. Screen different solvents to improve solubility. Identify and address side reactions.
Poor Chemoselectivity	Reaction at unintended functional groups.	Use a weaker base if you have base-sensitive functional groups. Consider protecting group strategies.
Formation of Homocoupled Products	A common side reaction, especially with organometallic reagents.	Adjust the stoichiometry of your reagents. Optimize the rate of addition of the organometallic partner.
β-Hydride Elimination	A common issue with alkyl partners.	Use ligands that promote rapid reductive elimination.[10][11] N-heterocyclic carbene (NHC) ligands can sometimes be effective in these cases.

Experimental Workflow for Optimization:

Caption: A logical workflow for optimizing reaction conditions.

Part 3: Visualizations and Protocols

Catalyst Activation Pathway

The activation of a pre-catalyst is a critical first step in the catalytic cycle. For many palladium-based systems, this involves the reduction of a Pd(II) pre-catalyst to the active Pd(0) species.

Caption: A simplified catalyst activation pathway.

Protocol: Setting Up a Cross-Coupling Reaction

This protocol provides a general procedure for setting up a palladium-catalyzed cross-coupling reaction with a bulky diamine ligand under an inert atmosphere.

Materials:

• Palladium pre-catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Bulky diamine ligand

• Aryl/vinyl halide or triflate

• Coupling partner (e.g., boronic acid, amine, organometallic reagent)

• Base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃)

• Anhydrous, degassed solvent

• Schlenk flask or glovebox

• Stir bar

Procedure:

• Preparation of the Reaction Vessel: In a glovebox or under a stream of inert gas, add the palladium pre-catalyst, bulky diamine ligand, and base to a dry Schlenk flask equipped with a stir bar.

• Addition of Reactants: Add the aryl/vinyl halide or triflate and the coupling partner to the flask.

• Addition of Solvent: Add the anhydrous, degassed solvent via syringe.

• Reaction: Place the flask in a heating block set to the desired temperature and stir vigorously.

• Monitoring the Reaction: Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by TLC, GC, or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and quench the reaction appropriately (e.g., with water or a saturated aqueous solution of NH₄Cl).

• Purification: Extract the product with a suitable organic solvent, dry the organic layer, and concentrate it under reduced pressure. Purify the crude product by an appropriate method, such as column chromatography.

References

• Technical Support Center: Addressing Catalyst Deactivation with N,N'-Diphenylpyridine-2,6-diamine Ligands - Benchchem. (URL: )
• Deactivation Pathways in Transition Metal C
• Optimization of catalyst enantioselectivity and activity using achiral and meso ligands. (URL: )
• Cross-Coupling Reaction Manual: Desk Reference - Sigma-Aldrich. (URL: )

• Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C-N Coupling Reactions - PubMed. (URL: [Link])

• Direct synthesis of chiral β-arylamines via additive-free asymmetric reductive amination enabled by tunable bulky phosphoramidite ligands - PMC - NIH. (URL: [Link])

• Insights into the Origin of High Activity and Stability of Catalysts Derived from Bulky, Electron-Rich Monophosphinobiaryl Ligands in the Pd-Catalyzed C−N Bond Formation | Journal of the American Chemical Society. (URL: [Link])

• Ligand effects on enantioselectivity. | Download Scientific Diagram - ResearchGate. (URL: [Link])

• Manganese Catalysts with Bulky Bipyridine Ligands for the Electrocatalytic Reduction of Carbon Dioxide: Eliminating Dimerization and Altering Catalysis | Journal of the American Chemical Society. (URL: [Link])

• Cross-Coupling Chemistry. (URL: )

• Dinickel-catalyzed enantioselective reductive addition of imines with vinyl halides - PMC. (URL: [Link])

• Evaluation of the enantioselectivity of new chiral ligands based on imidazolidin-4-one derivatives - PMC - NIH. (URL: [Link])

• Internal Catalytic Effect of Bulky NHC Ligands in Suzuki–Miyaura Cross-Coupling Reaction. (URL: [Link])

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - NIH. (URL: [Link])

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• 2. researchgate.net [researchgate.net]
• 3. Optimization of catalyst enantioselectivity and activity using achiral and meso ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of the enantioselectivity of new chiral ligands based on imidazolidin-4-one derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Direct synthesis of chiral β-arylamines via additive-free asymmetric reductive amination enabled by tunable bulky phosphoramidite ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C-N Coupling Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. uwindsor.ca [uwindsor.ca]
• 11. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yields in Reactions with 1,2-bis(dimethylamino)-2-methylpropane

Welcome to the technical support center for 1,2-bis(dimethylamino)-2-methylpropane, hereafter referred to as BDAMP. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low yields in reactions involving this versatile diamine ligand and additive.

Introduction to 1,2-bis(dimethylamino)-2-methylpropane (BDAMP)

1,2-bis(dimethylamino)-2-methylpropane (CAS 68367-53-3) is a bidentate tertiary amine ligand.[1][2] Its structure features two dimethylamino groups positioned to form a stable five-membered chelate ring with metal centers. This chelating ability is central to its primary applications:

• As a Ligand in Transition Metal-Catalyzed Reactions: BDAMP is employed to stabilize and activate metal catalysts (e.g., copper, palladium) in various cross-coupling reactions. The choice of a diamine ligand can significantly influence reaction rates and yields.[3][4]

• As a Reactivity-Enhancing Additive in Lithiation Reactions: Similar to the well-known additive TMEDA (tetramethylethylenediamine), BDAMP can break down organolithium aggregates, increasing the basicity and reactivity of the lithiating agent. This leads to more efficient deprotonation, particularly in directed ortho-lithiation (DoM) reactions.[5]

This guide is divided into sections addressing general issues and specific troubleshooting for its main applications.

Part 1: General Troubleshooting - The Foundation of Success

Before delving into reaction-specific problems, it's crucial to ensure the fundamentals are sound. Many yield issues originate from common oversights in laboratory practice.

Q1: I'm getting inconsistent results or no reaction at all. What are the first things I should check?

A1: Inconsistent outcomes are often traced back to reagent quality and reaction setup. A systematic check of the following is the first step in troubleshooting any reaction involving sensitive reagents.

• Purity of BDAMP:

  • Cause: BDAMP is a liquid that can absorb atmospheric moisture and CO₂ over time, forming carbonate salts that can interfere with reactions. It can also oxidize.

  • Solution: For highly sensitive reactions, purify BDAMP by distillation under reduced pressure. Store it under an inert atmosphere (Argon or Nitrogen) over activated molecular sieves.

• Solvent Quality:

  • Cause: Both metal-catalyzed couplings and lithiation reactions are extremely sensitive to moisture and oxygen.[6][7] Residual water in solvents will quench organolithium reagents and can hydrolyze metal catalysts or substrates.

  • Solution: Always use anhydrous, degassed solvents. For best results, use a solvent purification system (SPS) or distill solvents from an appropriate drying agent (e.g., sodium/benzophenone for ethers, CaH₂ for hydrocarbons) immediately before use.

• Inert Atmosphere Technique:

  • Cause: Many organometallic catalysts, particularly Pd(0) and Cu(I) species, are readily oxidized by air, rendering them inactive.[4][7] Similarly, organolithium reagents are pyrophoric and react rapidly with air and moisture.[6]

  • Solution: Ensure all glassware is oven- or flame-dried and cooled under a stream of inert gas.[6] The reaction should be assembled and run under a positive pressure of high-purity argon or nitrogen. For cross-coupling reactions, proper degassing of the reaction mixture (e.g., via "freeze-pump-thaw" cycles or by bubbling argon through the solvent) is critical.[7]

Workflow for Initial Reaction Setup Verification

Caption: Initial troubleshooting workflow for all reaction types.

Part 2: Troubleshooting Guide for Metal-Catalyzed Cross-Coupling Reactions

BDAMP is an effective ligand, particularly in copper-catalyzed reactions like C-N or C-O bond formation.[3] However, the interplay between the metal, ligand, base, and substrates is complex.

Q2: My copper-catalyzed amination reaction has stalled or gives a very low yield. I've already checked my reagents and setup.

A2: This is a common issue where the catalytic cycle is either inhibited or terminated prematurely. The problem often lies with the specific combination of catalyst, ligand, and base.

• Possible Cause 1: Catalyst Oxidation/Inactivation.

  • Explanation: Even with good inert atmosphere technique, trace oxygen can be problematic. Copper(I) catalysts are active for many coupling reactions and can be oxidized to the less active Copper(II) state.

  • Troubleshooting Steps:

    • Use a pre-catalyst that is more stable to air, if available.

    • Ensure the reaction mixture is thoroughly degassed after all reagents (except perhaps one temperature-sensitive component) have been added.

    • Consider adding a small amount of a mild reducing agent if compatible with your substrate.

• Possible Cause 2: Incorrect Metal-to-Ligand Ratio.

  • Explanation: The stoichiometry between the copper salt and the BDAMP ligand is critical. Typically, a 1:1 or 1:2 ratio of Cu:Ligand is used. Too little ligand will leave the copper coordinatively unsaturated and prone to decomposition. Too much ligand can sometimes inhibit the reaction by occupying all coordination sites, preventing substrate binding.

  • Troubleshooting Steps: Screen different Cu:BDAMP ratios. A good starting point is to test 1:1, 1:2, and 2:1 ratios to find the optimum.

• Possible Cause 3: Ligand Degradation.

  • Explanation: In reactions involving aryl halides, particularly under harsh conditions, the diamine ligand itself can undergo N-arylation.[3] This side reaction consumes both the ligand and the aryl halide, directly reducing the yield.

  • Troubleshooting Steps:

    • Lower the reaction temperature. This can disfavor the ligand arylation pathway.[3]

    • Monitor the reaction by LC-MS to see if a mass corresponding to (BDAMP + Aryl group - H) appears.

    • If N-arylation is confirmed, using a more sterically hindered diamine ligand might be necessary.

• Possible Cause 4: Inappropriate Base.

  • Explanation: The base is not just a stoichiometric reagent; it participates in the catalytic cycle. A base that is too weak may not facilitate the key deprotonation step. A base that is too strong or has poor solubility can lead to side reactions or a heterogeneous mixture that reacts poorly.

  • Troubleshooting Steps: Screen a panel of bases with varying strengths and solubilities (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, t-BuOK).

Table 1: Screening Parameters for a Model Cu-Catalyzed C-N Coupling

Entry	Cu Source (mol%)	BDAMP (mol%)	Base (equiv)	Temp (°C)	Solvent	Yield (%)
1	CuI (5)	10	K₂CO₃ (2.0)	110	Dioxane	15
2	CuI (5)	10	Cs₂CO₃ (2.0)	110	Dioxane	45
3	CuI (5)	10	K₃PO₄ (2.0)	110	Dioxane	65
4	CuI (5)	10	K₃PO₄ (2.0)	90	Dioxane	78
5	CuTC (5)	10	K₃PO₄ (2.0)	90	Toluene	85

This table illustrates a logical optimization workflow. Bolded entries indicate the parameter changed from the previous best result.

Experimental Protocol: General Procedure for a Cu-Catalyzed Amination

• To an oven-dried Schlenk tube, add the copper source (e.g., CuI, 0.05 equiv), the base (e.g., K₃PO₄, 2.0 equiv), and a magnetic stir bar inside a glovebox.

• If outside a glovebox, seal the tube with a septum, and purge with argon for 15 minutes.

• Add the aryl halide (1.0 equiv) and the amine (1.2 equiv).

• Via syringe, add BDAMP (0.10 equiv) followed by the anhydrous, degassed solvent (e.g., dioxane or toluene).

• Degas the reaction mixture by bubbling argon through the solution for 10-15 minutes.

• Heat the mixture in a pre-heated oil bath to the desired temperature (e.g., 90-110 °C) and stir vigorously.

• Monitor the reaction's progress by TLC or LC-MS until the aryl halide is consumed.

• Cool the reaction to room temperature, dilute with a solvent like ethyl acetate, and filter through a pad of celite to remove inorganic salts.

• Proceed with standard aqueous workup and purification by column chromatography.

Part 3: Troubleshooting Guide for Directed ortho-Lithiation (DoM)

In these reactions, BDAMP acts as an additive to enhance the reactivity of an organolithium reagent (e.g., n-BuLi, s-BuLi). The goal is to achieve selective deprotonation ortho to a directing group on an aromatic ring.

Q3: My lithiation-quench reaction is giving low yields of the desired product, and I'm recovering mostly starting material.

A3: This classic symptom points to incomplete deprotonation (lithiation). Several factors can cause this, even when using an enhancing additive like BDAMP.

• Possible Cause 1: Insufficiently Strong Base.

  • Explanation: The acidity of aromatic protons varies greatly depending on the substrate. While n-BuLi is a workhorse, some less activated C-H bonds require a stronger base. The combination of BDAMP with s-BuLi or t-BuLi creates a more reactive system.[8]

  • Troubleshooting Steps:

    • Switch from n-BuLi to s-BuLi. Note that s-BuLi is less stable and requires lower temperatures.

    • Increase the equivalents of organolithium reagent (from 1.1 to 1.3-1.5 equiv) to consume any trace electrophiles.

    • Ensure the concentration of your organolithium reagent is accurate by titrating it before use.[6] A common method is titration with menthol using 1,10-phenanthroline as an indicator.

• Possible Cause 2: Incorrect Temperature or Time.

  • Explanation: Lithiation reactions require low temperatures (typically -78 °C) to prevent side reactions and decomposition of the lithiated intermediate.[5] However, the deprotonation itself may be slow at this temperature.

  • Troubleshooting Steps:

    • Increase the lithiation time at -78 °C from 1 hour to 2-3 hours.

    • After the initial period at -78 °C, consider allowing the reaction to warm slightly (e.g., to -40 °C) for a short period before re-cooling to -78 °C for the quench. This can sometimes drive the deprotonation to completion. Caution: This increases the risk of side reactions and should be monitored carefully.

• Possible Cause 3: Poor Stability of the Lithiated Intermediate.

  • Explanation: Some aryllithium species are not stable, even at -78 °C, and can decompose over time. Deuterium quench experiments can help diagnose this.[5]

  • Troubleshooting Steps:

    • Perform a small-scale reaction and quench with D₂O after different time intervals (e.g., 15 min, 1h, 3h). Analyze the deuterium incorporation by ¹H NMR or Mass Spectrometry. If deuterium incorporation decreases over time, the intermediate is decomposing.

    • If decomposition is the issue, shorten the lithiation time and proceed with the electrophilic quench as quickly as possible once deprotonation is deemed sufficient.

Workflow for Optimizing a Lithiation Reaction

Caption: Systematic workflow for optimizing lithiation reactions.

Experimental Protocol: General Procedure for Directed Lithiation and Quench

• Set up an oven-dried, three-neck flask equipped with a thermometer, an argon inlet, and a septum.

• Dissolve the aromatic substrate (1.0 equiv) and BDAMP (1.2-1.5 equiv) in anhydrous THF or Et₂O.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the organolithium reagent (e.g., s-BuLi, 1.2 equiv) dropwise via syringe, keeping the internal temperature below -70 °C.

• Stir the resulting mixture at -78 °C for the optimized time (e.g., 2 hours).

• Add a solution of the electrophile (e.g., an aldehyde or ketone, 1.5 equiv) in anhydrous THF dropwise, again maintaining a low internal temperature.

• Stir at -78 °C for another 1-2 hours, then allow the reaction to warm slowly to room temperature.

• Quench the reaction by carefully adding a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over MgSO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Frequently Asked Questions (FAQs)

Q4: I suspect my BDAMP has degraded. How can I check its purity? A4: The purity of BDAMP can be assessed using standard analytical methods.[9]

• ¹H NMR: The most straightforward method. A pure sample will show clean signals corresponding to the methyl and methylene protons. The presence of broad signals or unexpected peaks could indicate impurities or degradation.

• GC-MS: This can identify volatile impurities and confirm the mass of the parent compound.

• Karl Fischer Titration: This method specifically quantifies the water content, which is a critical parameter for moisture-sensitive reactions.

Q5: Can BDAMP be used in palladium-catalyzed reactions? A5: Yes, diamine ligands are also used in palladium-catalyzed reactions, such as the Buchwald-Hartwig amination.[10] However, the optimal ligand is highly substrate-dependent, and phosphine-based ligands are often more common for Pd catalysis.[7] If you are experiencing low yields with a Pd/BDAMP system, screening a panel of both diamine and phosphine ligands is recommended.

Q6: Are there any major side reactions to be aware of when using BDAMP? A6: Besides the N-arylation of the ligand mentioned earlier[3], a key potential side reaction relates to the substrate. If your substrate has a tertiary alkyl group similar to the 2-methylpropane backbone of BDAMP (e.g., a tert-butyl halide), elimination reactions (E1) can compete with the desired substitution (Sₙ1), especially in the presence of a base.[11] This would lead to the formation of an alkene byproduct.

References

• Sigma-Aldrich. (n.d.). Safety Data Sheet: 2-(Dimethylamino)-2-methyl-1-(dimethylamino)propane.

• Guild, C., & Lee, A.-L. (2011). Diamine Ligands in Copper-Catalyzed Reactions. Molecules, 16(12), 10370-10403. [Link]

• Aggarwal, V. K., & O'Brien, P. (2017). Standard Lithiation–Borylation A user's guide. University of Bristol.
• Chemical-Suppliers. (n.d.). 1,2-Bis(dimethylamino)-2-methylpropane | CAS 68367-53-3.

• Gau, M. R., & Zdilla, M. J. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Journal of Visualized Experiments, (117), 54705. [Link]

• American Chemical Society. (2024). Lithiation Reaction Safety Summary.
• BenchChem. (2025).

• Snell, R. H., & Hsung, R. P. (2021). Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides. The Journal of Organic Chemistry, 86(7), 5449-5465. [Link]

• Musacchio, A. J., & Hartwig, J. F. (2020). New Strategies for the Transition-Metal Catalyzed Synthesis of Aliphatic Amines. Chemical Reviews, 120(17), 9849-9943. [Link]

• Chbib, C., et al. (2023). Directed Lithiation of Protected 4-Chloropyrrolopyrimidine: Addition to Aldehydes and Ketones Aided by Bis(2-dimethylaminoethyl) Ether. Molecules, 28(2), 794. [Link]

• ChemicalBook. (n.d.). 1,2-BIS(DIMETHYLAMINO)-2-METHYLPROPANE | CAS 68367-53-3.
• BenchChem. (2025).
• Sigma-Aldrich. (n.d.). 1,3-Bis(dimethylamino)-2-propanol.

• Gau, M. R., & Zdilla, M. J. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. PMC, 117, 54705. [Link]

• ResearchGate. (2025). Synthesis of 1, 3-bis(dimethylamino)
• BenchChem. (2025). Application Notes and Protocols for the Purity Assessment of N-(2-Methoxy-2-methylpropyl)formamide.
• Chemistry Stack Exchange. (2015). Major products of the reaction of 2-bromo-2-methylpropane and propanoic acid.
• Chemistry Stack Exchange. (2015). What is the major side product of the reaction between 2-bromo-2-methylpropane and hydroxide ion?

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• 2. 68367-53-3 CAS MSDS (1,2-BIS(DIMETHYLAMINO)-2-METHYLPROPANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Diamine Ligands in Copper-Catalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nva.sikt.no [nva.sikt.no]
• 6. acs.org [acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Managing Steric Hindrance in Coordination Complex Formation

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions to common challenges involving steric hindrance during the synthesis and characterization of coordination complexes. The following content is structured as a series of troubleshooting guides and frequently asked questions, grounded in established scientific principles and field-proven experimental insights.

Part 1: Troubleshooting Guide - Experimental Issues & Solutions

This section addresses specific problems encountered during experimental work. Each issue is analyzed from cause to solution, providing a logical workflow to overcome synthetic hurdles.

Issue 1: Low or No Yield of the Desired Coordination Complex

Q: I'm following a standard procedure, but the yield of my target coordination complex is consistently low or zero. What's the likely cause and how can I fix it?

A: Low or non-existent yields in coordination chemistry are frequently a consequence of significant steric hindrance. This occurs when bulky ligands physically block the metal center, preventing the necessary number of ligands from coordinating or even stopping the reaction altogether.[1][2] The spatial arrangement and size of atoms create repulsive forces when they come too close, raising the activation energy of the reaction.[1][3]

Your primary goal is to either reduce the steric bulk or provide enough energy to overcome this repulsive barrier.

The formation of a coordination complex is a thermodynamic and kinetic puzzle. Steric hindrance introduces a significant kinetic barrier, slowing down the reaction rate, and can also make the final product thermodynamically unstable.[1] Here is a systematic approach to troubleshoot this issue:

Caption: Troubleshooting workflow for low-yield coordination complex synthesis.

• Modify the Ligand: The most direct approach is to redesign the ligand to be less sterically demanding.

  • Reduce Substituent Size: Systematically replace bulky groups (e.g., tert-butyl, phenyl) with smaller ones (e.g., isopropyl, methyl).

  • Increase Flexibility: Introduce more rotational freedom in the ligand backbone. A rigid ligand may have a fixed conformation that is unfavorable for binding, while a flexible one can adapt.

• Change the Metal Center: The size of the metal ion dictates the amount of space available for ligands.

  • Increase Ionic Radius: If your synthetic plan allows, switch to a metal ion with a larger ionic radius within the same group or with a similar coordination preference. For example, moving from Ni(II) to Pd(II) can sometimes alleviate crowding.

  Metal Ion	Ionic Radius (pm) for C.N. 6
  Co(II)	74.5
  Ni(II)	69
  Cu(II)	73
  Zn(II)	74
  Pd(II)	64
  Pt(II)	60
  A simplified comparison of ionic radii. Actual values depend on spin state and coordination number (C.N.).

• Optimize Reaction Conditions: If modifying the reactants isn't feasible, focus on providing sufficient energy to overcome the activation barrier.

  • Elevated Temperatures: Increasing the temperature provides the kinetic energy needed for molecules to overcome repulsive steric forces.[4]

  • Microwave-Assisted Synthesis (MAS): This is a highly effective method for reactions hindered by steric effects. Microwave irradiation can rapidly and efficiently heat the reaction mixture, often leading to dramatically reduced reaction times and higher yields compared to conventional heating.[5][6][7]

This protocol provides a general framework for adapting a conventional synthesis to a microwave reactor.

• Safety First: Ensure you are using a dedicated scientific microwave reactor with sealed-vessel capabilities and accurate temperature/pressure monitoring. Domestic microwave ovens are not suitable.[5]

• Vessel Preparation:

  • Place a stir bar into a microwave-safe reaction vessel.

  • Add the metal precursor (e.g., 0.1 mmol) and the sterically hindered ligand (e.g., 0.1-0.3 mmol, depending on desired stoichiometry).

  • Add a suitable high-boiling point solvent (e.g., 1,2,4-trichlorobenzene, ethylene glycol) to ensure the temperature can rise sufficiently. The volume should be minimal (2-5 mL) to maximize the concentration and efficiency of microwave heating.[8]

• Reaction Parameters:

  • Seal the vessel according to the manufacturer's instructions.

  • Set the target temperature (e.g., 150-200 °C). The required temperature will be higher than in conventional heating to overcome the steric barrier in a short time.

  • Set the reaction time (e.g., 5-30 minutes). This is a significant advantage over conventional methods which might take hours or days.[5]

  • Set a maximum pressure limit for safety (e.g., 20 bar).

• Execution & Work-up:

  • Run the microwave program. The reactor will use variable power to maintain the target temperature.

  • After the reaction is complete, allow the vessel to cool to room temperature before opening.

  • Isolate the product via standard procedures (e.g., precipitation by adding an anti-solvent, filtration, or chromatography).

Issue 2: Unexpected Coordination Geometry or Number

Q: I successfully synthesized a complex, but characterization by X-ray crystallography reveals a different coordination number and geometry than I predicted. Why did this happen?

A: This is a classic manifestation of steric control. When ligands are too bulky, they cannot pack around the metal center to achieve the electronically preferred coordination number. The complex will adopt a lower coordination number where the steric repulsion is minimized.[9] For example, a metal that typically prefers an octahedral (6-coordinate) geometry might be forced into a tetrahedral (4-coordinate) geometry by very large ligands.

To understand and predict these outcomes, you must quantify the steric properties of your ligands. The most widely used metric for phosphine ligands is the Tolman Cone Angle (θ) .[10][11] It represents the apex angle of a cone that encompasses the van der Waals radii of the ligand's atoms, with the vertex at the metal center (at a standard M-P bond distance of 2.28 Å).[11]

Caption: A conceptual diagram of the Tolman Cone Angle for a PR₃ ligand.

A larger cone angle signifies a bulkier ligand. By summing the cone angles of the ligands you intend to use, you can get a rough estimate of whether they will "fit" around the metal.

Ligand	Tolman Cone Angle (θ)
PH₃	87°
P(OCH₃)₃	107°
P(CH₃)₃	118°
P(C₂H₅)₃	132°
P(C₆H₅)₃	145°
P(Cyclohexyl)₃	170°
P(tert-Butyl)₃	182°
Data sourced from multiple computational and experimental studies.[12][13]

The definitive method to determine the exact coordination environment is Single-Crystal X-ray Crystallography.[14][15][16] It provides precise bond lengths, bond angles, and the overall 3D structure of your molecule.[15][17]

• Crystal Growth: Grow single crystals of your complex suitable for diffraction. This is often the most challenging step and may require screening various techniques (slow evaporation, vapor diffusion, layering).[18]

• Data Collection: Mount a crystal on a diffractometer and expose it to a monochromatic X-ray beam. The crystal diffracts the X-rays, producing a pattern of spots.[17]

• Structure Solution: The positions and intensities of the diffraction spots are used to calculate an electron density map of the crystal's unit cell.

• Structure Refinement: A molecular model is built into the electron density map and refined computationally to best fit the experimental data.

• Analysis: The final refined structure provides the exact coordination number, geometry (e.g., tetrahedral, square planar, octahedral), M-L bond lengths, and L-M-L bond angles, confirming the impact of steric hindrance.[15]

Issue 3: Unwanted Side Reactions (e.g., Agostic Interactions)

Q: My NMR spectrum is showing unusual upfield-shifted proton signals and reduced J-coupling constants, suggesting an agostic interaction instead of simple coordination. How can I prevent this?

A: This is a subtle but important consequence of steric crowding. When a ligand's primary donor atom is sterically hindered from fully accessing the metal center, a weaker, secondary interaction may occur where a C-H bond from the ligand itself coordinates to the metal.[19][20] This is known as an agostic interaction , forming a three-center, two-electron bond (M-H-C).[21]

These interactions are characterized by:

• ¹H NMR: Upfield chemical shifts for the agostic proton, often into the hydride region.[19][22]

• Reduced Coupling: A significantly lower ¹JCH coupling constant (typically 70-100 Hz instead of the usual ~125 Hz for an sp³ C-H bond).[19]

• Introduce Hemilabile Ligands: A hemilabile ligand contains one strong and one weak donor group.[23][24] The weak donor can temporarily dissociate, creating a vacant site for a substrate to bind, and then re-coordinate. This designed flexibility can satisfy the metal's coordination sphere without resorting to agostic interactions.[25][26]

• Use a More Rigid Ligand Backbone: While flexibility can help overcome steric hindrance for initial binding, a highly flexible ligand might easily fold back on itself, promoting agostic interactions. A more rigid backbone (e.g., using a pincer ligand) can "pre-organize" the donor atoms for optimal coordination and hold C-H bonds away from the metal center.

• Solvent Choice: If the solvent is coordinating (e.g., THF, acetonitrile), it may compete for the open coordination site, preventing the agostic interaction. However, this can also potentially inhibit the desired reaction if a substrate needs to bind at that site.

Part 2: Conceptual FAQs

Q1: How can I quantitatively measure or predict steric hindrance beyond the Tolman Cone Angle?

A: While the Tolman Cone Angle is a foundational concept, more sophisticated methods exist:

• Solid Angle (Ω): A more precise method that measures the percentage of the metal's coordination sphere that is shielded by a ligand, calculated from crystallographic data.

• Percent Buried Volume (%Vbur): A computational method that calculates the volume of a sphere around the metal that is occupied by a given ligand. This is highly versatile and can be applied to any ligand type, not just phosphines.[10]

Q2: Can steric hindrance ever be beneficial?

A: Absolutely. Steric hindrance is a powerful tool in catalyst and drug design.[1]

• Stabilization: Bulky ligands can create a "protective pocket" around a metal center, preventing decomposition or dimerization and stabilizing highly reactive species.

• Selectivity: In catalysis, steric bulk can control which substrate (or which part of a substrate) can access the active site, leading to high regio- or enantioselectivity.[27]

• Drug Design: In medicinal chemistry, adding bulky groups can prevent a drug molecule from fitting into the binding sites of off-target proteins, thereby reducing side effects.[28]

Q3: What is the difference between intramolecular and intermolecular steric hindrance?

A:

• Intramolecular steric hindrance occurs within a single molecule. This includes repulsion between ligands in the same coordination sphere or between different parts of a large, flexible ligand. This type of hindrance dictates the final coordination geometry.

• Intermolecular steric hindrance occurs between two separate molecules. This is what slows down a reaction rate, as the nucleophile (or ligand) is blocked from approaching the electrophile (or metal center).[1]

References

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• Demetri, M., et al. (2021). Increasing the steric hindrance around the catalytic core of a self-assembled imine-based non-heme iron catalyst for C–H oxidation. Dalton Transactions, 50(7), 2419-2426. [Link]

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• Harvey, J. N., et al. (2021). Estimating Effective Steric and Electronic Impacts of a Ferrocenyl Group in Organophosphines. ACS Omega, 6(7), 4887–4896. [Link]

• Calin, M., et al. (2016). Challenges in design and characterization of ligand-targeted drug delivery systems. Pharmaceutical Research, 33(10), 2350–2366. [Link]

• Moret, M.-E., et al. (2021). γ-Agostic Interactions in (MesCCC)Fe-Mes(L) Complexes. The Royal Society of Chemistry. [Link]

• Leonelli, C., & Veronesi, P. (2023). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules, 28(13), 5129. [Link]

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• Xue, Z., et al. (2000). A Static Agostic .alpha.-CH.cntdot..cntdot..cntdot.M Interaction Observable by NMR Spectroscopy: Synthesis of the Chromium(II) Alkyl [Cr2(CH2SiMe3)6]2- and Its Conversion to the Unusual "Windowpane" Bis(metallacycle) Complex [Cr(.kappa.2-. Journal of the American Chemical Society, 122(4), 633-634. [Link]

• Liu, Y., et al. (2010). Steric, Quantum, and Electrostatic Effects on SN2 Reaction Barriers in Gas Phase. The Journal of Physical Chemistry A, 114(16), 5377–5384. [Link]

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• Jeffrey, J. C., & Rauchfuss, T. B. (1979). Hemilabile ligands. Inorganic Chemistry, 18(10), 2658–2666.
• Tolman, C. A. (1977). Steric Effects of Phosphorus Ligands in Organometallic Chemistry and Homogeneous Catalysis. Chemical Reviews, 77(3), 313-348.
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• Zaitsev, V., et al. (2024). New Strategy Based on Click Reaction for Preparation of 3-Acyl-4-hydroxycoumarin-Modified Silica as a Perspective Material for the Separation of Rare Earth Elements. MDPI. [Link]

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• Jarquín Sánchez, C. M. (2021). 100 Nano-Stories: Steric Hindrance + Coordinate Covalent Bonds!. Medium. [Link]

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Technical Support Center: Troubleshooting Side Reactions with Bulky Diamine Ligands

Prepared by: Gemini, Senior Application Scientist

Introduction

Bulky diamine ligands are indispensable tools in modern synthetic chemistry, particularly in palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination.[1][2] Their steric bulk is crucial for promoting the formation of the active monoligated palladium species, which accelerates key steps in the catalytic cycle such as oxidative addition and reductive elimination.[1][3] However, the very properties that make these ligands effective can also lead to a variety of side reactions, resulting in low yields, product mixtures, and catalyst deactivation.

This technical support guide is designed for researchers, scientists, and drug development professionals who encounter challenges during their experiments with bulky diamine ligands. Here, we provide a structured approach to troubleshooting common side reactions through a series of frequently asked questions and detailed troubleshooting guides. Our goal is to not only offer solutions but also to explain the underlying chemical principles to empower you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs): General Concepts

Q1: What are bulky diamine ligands and why are they used?

A: Bulky diamine ligands are a class of organic molecules that can bind to a metal center, typically through two nitrogen atoms. In the context of catalysis, "bulky" refers to the presence of large, sterically demanding substituents on the ligand framework. This steric hindrance plays a critical role in stabilizing the active catalytic species and influencing the reaction's outcome.[4][5] For instance, in palladium-catalyzed reactions, bulky ligands promote the formation of monoligated palladium(0) complexes, which are often more reactive in the crucial oxidative addition step compared to their more coordinated counterparts.[3]

Q2: What are the most common side reactions observed with these ligands?

A: The most frequently encountered side reactions include:

• β-Hydride Elimination: This leads to the formation of reduced arenes or alkenes and imine byproducts, lowering the yield of the desired coupled product.[1]

• Reductive Elimination from an Amido Complex: This can result in the formation of undesired N-arylated or N-alkylated byproducts, especially when multiple nucleophiles are present.[6]

• Hydrodehalogenation: The starting aryl halide is reduced to the corresponding arene, consuming the starting material without forming the desired product.[7]

• Ligand Degradation/Modification: The ligand itself can undergo chemical changes under the reaction conditions, leading to loss of catalytic activity.

• Catalyst Deactivation/Inhibition: The catalyst can be poisoned by impurities or inhibited by certain functional groups on the substrates.[7]

Q3: How does the structure of the diamine ligand influence side reactions?

A: The ligand's structure, particularly its "bite angle" and steric bulk, has a profound impact on the reaction's selectivity and the prevalence of side reactions.[8][9]

• Bite Angle: The bite angle is the L-M-L angle formed by the two coordinating atoms of the ligand and the metal center.[9] A larger bite angle can favor reductive elimination, which is often the desired product-forming step.[10][11][12] Conversely, a smaller bite angle might favor competing pathways.

• Steric Bulk: Increased steric hindrance around the metal center can disfavor bimolecular decomposition pathways and stabilize the active catalyst.[4] However, excessive bulk can also hinder the approach of the substrate, potentially slowing down the desired reaction and allowing side reactions to become more competitive.[4]

Q4: What is the role of the metal precursor in these side reactions?

A: The choice of metal precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) can influence the formation of the active catalyst and, consequently, the reaction's outcome. Precatalysts are often preferred as they can lead to a cleaner formation of the active catalytic species.[13] The ligands on the precursor can also play a role; for example, some precursors may be more prone to side reactions depending on the reaction conditions.

Troubleshooting Guides: Specific Side Reactions

Problem 1: Low Yield due to β-Hydride Elimination

Symptom: You observe the formation of a reduced arene (Ar-H) or alkene byproduct, and a corresponding imine, along with a low yield of your desired C-N coupled product.

Q&A:

• What causes β-hydride elimination in my reaction? β-hydride elimination is a common decomposition pathway for metal-alkyl complexes that have a hydrogen atom on the carbon atom beta to the metal.[14][15] In the context of C-N coupling, this side reaction can occur from the palladium-amido intermediate. For this to happen, the complex needs an available coordination site cis to the alkyl group.[14][15]

  Caption: Pathway of β-Hydride Elimination.

• How can I minimize or prevent β-hydride elimination? The key is to promote the rate of the desired reductive elimination relative to β-hydride elimination.

  Step-by-Step Protocol Adjustments:

  • Ligand Choice: Switch to a bulkier, more electron-donating ligand. Bulky ligands can sterically hinder the formation of the planar intermediate required for β-hydride elimination.[15] They also tend to accelerate reductive elimination.[1]

  • Modify the Bite Angle: Employ a ligand with a larger bite angle. Ligands like Xantphos are known to favor reductive elimination.[8][12]

  • Temperature Control: Lowering the reaction temperature can sometimes disfavor β-hydride elimination, which often has a higher activation energy than reductive elimination.[7]

  • Base Selection: The choice of base can be critical. A stronger, bulkier base might accelerate deprotonation of the amine and subsequent reductive elimination.

Parameter	Condition Favoring β-Hydride Elimination	Condition Suppressing β-Hydride Elimination	Reference
Ligand Sterics	Less bulky ligands	Bulkier ligands (e.g., t-Bu₃P)	[6]
Ligand Bite Angle	Smaller bite angles	Larger bite angles (e.g., Xantphos)	[12]
Temperature	Higher temperatures	Lower temperatures	[7]
Substrate	Alkyl groups with accessible β-hydrogens	Aryl or methyl groups (no β-hydrogens)	[14]

Problem 2: Formation of Undesired N-Arylated or N-Alkylated Byproducts

Symptom: You are attempting a C-N coupling reaction, but you observe the formation of byproducts resulting from the coupling of undesired amine fragments present in the reaction mixture. This is particularly common when using amide or sulfonamide nucleophiles.

Q&A:

• Why am I observing these undesired amine products? This side reaction arises from a competitive reductive elimination from a palladium(II) amido complex.[6] If there are multiple potential nitrogen nucleophiles in your reaction, the palladium catalyst might not differentiate between them effectively, leading to a mixture of products. The rate of reductive elimination is influenced by the nature of the amido ligand and the ancillary ligands.[12]

• What strategies can I employ to favor the desired C-N coupling?

  • Ligand Selection: The choice of ligand is paramount. Bidentate ligands with larger bite angles, such as Xantphos, have been shown to promote the reductive elimination of N-aryl amidates more efficiently than some monodentate ligands.[12]

  • Protecting Groups: If your substrate contains multiple nucleophilic sites (e.g., an amine and a phenol), consider protecting the less desired nucleophile to prevent it from participating in the coupling reaction.[13]

  • Lewis Acid Additives: For heteroaryl substrates, the addition of a Lewis acid can accelerate the desired C-N bond-forming reductive elimination by coordinating to the heteroatom and making the heteroaryl group more electron-poor.[16]

  • Reaction Conditions: A thorough screening of reaction conditions, including solvent, base, and temperature, may be necessary to find the optimal window where the desired reaction is favored.[13]

  Caption: Decision tree for troubleshooting undesired N-arylation.

Problem 3: Inconsistent Results and Suspected Ligand Degradation

Symptom: Your reaction works well on some days but fails on others, or you notice a decline in catalytic activity over time. You may also observe the formation of unknown phosphorus-containing byproducts in your crude NMR.

Q&A:

• What are the signs of ligand degradation? Inconsistent catalytic activity is a primary indicator. Other signs include the appearance of new signals in the ³¹P NMR spectrum of your reaction mixture or a change in the color of the reaction that is not typical for the catalytic cycle.

• How can I prevent my bulky diamine ligand from degrading?

  • Maintain an Inert Atmosphere: Many phosphine-based ligands are sensitive to air and moisture. Ensure your reaction is set up under a strictly inert atmosphere (e.g., nitrogen or argon) and that all solvents and reagents are thoroughly degassed and dried.

  • Purify Reagents: Impurities in your starting materials or solvents can poison the catalyst or react with the ligand. Use freshly purified solvents and high-purity reagents.

  • Avoid High Temperatures for Extended Periods: While some reactions require high temperatures, prolonged heating can lead to ligand decomposition. If possible, screen for conditions that allow for lower reaction temperatures.

  • Proper Storage: Store your ligands under an inert atmosphere, protected from light, and at the recommended temperature to ensure their long-term stability.

Experimental Protocols

Protocol 1: General Procedure for a Buchwald-Hartwig Amination using a Bulky Diamine Ligand

This protocol is a general starting point and may require optimization for your specific substrates.

• Catalyst Preparation:

  • In a glovebox, to an oven-dried vial, add the palladium precursor (e.g., Pd(OAc)₂, 1-2 mol%), the bulky diamine ligand (e.g., a Josiphos ligand, 1.1-2.2 mol%), and a stir bar.[1][17][18]

  • Add the appropriate anhydrous, degassed solvent (e.g., toluene, dioxane) and stir the mixture for 15-30 minutes to allow for catalyst formation.[19][20]

• Reaction Assembly:

  • To the catalyst solution, add the aryl halide (1.0 equiv), the amine (1.1-1.5 equiv), and the base (e.g., NaOtBu, 1.2-2.0 equiv).[20]

  • Seal the vial and remove it from the glovebox.

• Reaction and Work-up:

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC, GC, or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent, and wash with water or brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: Screening Reaction Conditions to Minimize a Specific Side Reaction

When faced with a persistent side reaction, a systematic screening of reaction parameters is often the most effective approach.

• Set up a Parallel Reaction Array: Use a multi-well reaction block or a series of vials to screen multiple conditions simultaneously.

• Vary One Parameter at a Time: To isolate the effect of each variable, change only one parameter per reaction (e.g., ligand, solvent, base, or temperature).

• Analyze the Results: After the reactions are complete, analyze the crude reaction mixtures by a quantitative method (e.g., NMR with an internal standard or GC/LC with a calibration curve) to determine the yield of the desired product and the amount of the side product formed.

• Identify Optimal Conditions: Based on the screening results, identify the conditions that provide the best ratio of desired product to side product and proceed with these conditions for a larger-scale reaction.

References

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Technical Support Center: Degradation of Pentamethylated Propanediamine Catalysts

Last Updated: January 21, 2026

Introduction

Welcome to the technical support center for pentamethylated propanediamine catalysts, such as N,N,N',N',N''-Pentamethyldipropylenetriamine. These tertiary amine catalysts are instrumental in various chemical processes, including polyurethane foam production, where they effectively catalyze the blowing reaction (water-isocyanate) to generate CO₂ gas.[1] However, like all catalysts, their performance can diminish over time due to degradation, leading to process inconsistencies and product quality issues.[2] Understanding the mechanisms of catalyst deactivation is critical for troubleshooting and process optimization.

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for identifying, troubleshooting, and mitigating the degradation of pentamethylated propanediamine catalysts.

Frequently Asked Questions (FAQs)

Q1: What are the primary indicators of catalyst degradation in my reaction?

A1: The most common signs include:

• Reduced Reaction Rate: A noticeable slowdown in reaction kinetics, such as a longer cream, rise, or tack-free time in polyurethane foaming.[3]

• Decreased Yield or Conversion: The final product yield is lower than expected under standard operating conditions.

• Inconsistent Product Quality: Variations in product properties like density, hardness, or cell structure in foams, or altered selectivity in other chemical syntheses.[3]

• Formation of Unexpected Byproducts: Detection of unknown peaks during chromatographic analysis (GC, LC) of your product mixture.

• Change in Catalyst Appearance: The catalyst, which is typically a clear to pale yellow liquid, may become discolored (darker yellow or brown).[1]

Q2: What are the main chemical pathways through which these catalysts degrade?

A2: Tertiary amine catalysts like pentamethylated propanediamine primarily degrade through three main pathways:

• Oxidative Degradation: This is often the most significant pathway. The lone pair of electrons on the nitrogen atoms are susceptible to attack by oxygen or other oxidizing agents.[4][5] This can form N-oxides or lead to radical-mediated chain reactions that break down the molecule.[4] The presence of metal ions can catalyze this process.[6]

• Thermal Degradation: At elevated temperatures, typically above their recommended service temperature, the C-N and C-C bonds within the catalyst structure can cleave.[7] This is a particular concern in processes with high exotherms or in heated storage conditions.

• Hofmann Elimination (β-Elimination): While more common with quaternary ammonium salts, this pathway can occur under certain conditions.[8][9] It involves the removal of a β-hydrogen, leading to the formation of an alkene and a lower-order amine, effectively breaking down the catalyst structure. The bulky nature of the tertiary amine group favors the formation of the least substituted alkene (Hofmann's rule).[8][10]

Q3: How do process parameters like temperature, oxygen, and moisture affect catalyst stability?

A3: Process parameters have a profound impact on catalyst longevity:

• Temperature: Higher temperatures accelerate all degradation pathways.[6][11] Store catalysts in a cool, dry place and control reaction exotherms to prevent premature decomposition.

• Oxygen: The presence of dissolved oxygen significantly promotes oxidative degradation.[4][6] Using an inert atmosphere (e.g., nitrogen or argon blanket) for storage and during the reaction is a critical preventative measure.

• Moisture: While primarily a reactant in polyurethane blowing reactions, excessive moisture can react with other components or facilitate side reactions. Store catalysts under dry conditions.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments, linking them to probable causes related to catalyst degradation and providing actionable solutions.

Problem 1: Gradual or Sudden Decrease in Catalytic Activity / Slower Reaction Times

Possible Cause	Underlying Mechanism & Explanation	Troubleshooting & Validation Steps
Oxidative Degradation	The catalyst has been exposed to air/oxygen during storage or use. The nitrogen centers are oxidized, reducing their basicity and steric availability, which are crucial for catalytic activity.[12] This is a common issue and often the first to investigate. The degradation rate is influenced by temperature, oxygen concentration, and the presence of metal ions.[6]	1. Validate: Test a fresh, unopened sample of the catalyst against the suspect batch under identical, controlled conditions. A significant difference in performance confirms degradation.2. Mitigate: Purge the reaction vessel with an inert gas (N₂, Ar) before adding reagents. Use degassed solvents where applicable.3. Prevent: Store catalysts under a nitrogen blanket in tightly sealed containers. Avoid prolonged exposure to the atmosphere.
Thermal Stress	The catalyst was exposed to temperatures exceeding its stability limit, either during a reaction exotherm or in storage. High heat causes bond scission, breaking the catalyst into less active fragments.[7][13]	1. Validate: Review reaction temperature profiles. Check for any uncontrolled exotherms. Verify storage conditions against the manufacturer's recommendations.2. Mitigate: Implement better temperature control for your reaction (e.g., cooling bath, staged reagent addition).3. Prevent: Store catalysts in a temperature-controlled environment away from heat sources.
Catalyst Poisoning	Acidic impurities in reagents or substrates can neutralize the basic amine catalyst, forming inactive ammonium salts.[14]	1. Validate: Check the specifications (e.g., acid number) of your polyols, solvents, or other reagents. Titrate a sample of the catalyst solution to check for loss of basicity.2. Mitigate: Purify reagents if necessary. Consider using a slightly higher catalyst loading to compensate for minor impurities, but identify and eliminate the source for long-term consistency.

Problem 2: Appearance of Unknown Peaks in Product Analysis (GC-MS, LC-MS)

Possible Cause	Underlying Mechanism & Explanation	Troubleshooting & Validation Steps
Hofmann Elimination Byproducts	Under basic conditions and/or elevated temperatures, the catalyst can undergo β-elimination to form alkenes (e.g., propene derivatives) and smaller, fragmented tertiary or secondary amines.[8][9] These fragments will appear as new peaks in your analysis.	1. Validate: Use a mass spectrometry detector (GC-MS) to analyze the unknown peaks. Look for mass fragments corresponding to potential elimination products (e.g., dimethylamine, N,N,N'-trimethyl-1,3-propanediamine).2. Mitigate: Re-evaluate the basicity and temperature of your reaction. If possible, operate at a lower temperature or pH.3. Prevent: Ensure the catalyst is suitable for the thermal and chemical conditions of your process.
Oxidative Fragmentation Products	Oxidative attack can cleave the propylene backbone of the catalyst, leading to a variety of smaller aldehydes and amines.[4] These are often volatile and readily detected by GC.	1. Validate: Use GC-MS to identify the byproducts. N-oxides can also be formed, which might be more visible with LC-MS.2. Mitigate & Prevent: The solution is rigorous exclusion of oxygen. Implement inert atmosphere techniques throughout your process.

Visualizing Degradation Pathways & Workflows

Catalyst Degradation Pathways

The following diagram illustrates the primary chemical routes through which a pentamethylated propanediamine catalyst can degrade.

Caption: Major degradation pathways for pentamethylated propanediamine catalysts.

Troubleshooting Workflow

This workflow provides a systematic approach to diagnosing issues related to catalyst performance.

Caption: Systematic workflow for troubleshooting catalyst performance issues.

Experimental Protocols

Protocol 1: GC-MS Analysis for Detecting Degradation Products

This protocol provides a self-validating method to identify volatile degradation products from your catalyst sample.

Objective: To qualitatively identify degradation products by comparing a suspect catalyst sample to a fresh, reliable standard.

Materials & Equipment:

• Suspect catalyst sample

• Fresh (unopened) catalyst sample (as a control)

• High-purity solvent for dilution (e.g., Dichloromethane or THF, ensure it doesn't co-elute with analytes)

• Autosampler vials with septa

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

• A non-polar or mid-polar capillary column (e.g., DB-5ms or equivalent)

Step-by-Step Methodology:

• Standard Preparation: Prepare a dilute solution of the fresh catalyst in your chosen solvent (e.g., 1000 ppm). This is your reference standard.

• Sample Preparation: Prepare a solution of the suspect catalyst at the exact same concentration as the standard.

• GC-MS Method Setup:

  • Inlet Temperature: 250 °C

  • Carrier Gas: Helium, constant flow (e.g., 1 mL/min)

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10-15 °C/min to 280 °C, hold for 5 minutes. (This may need optimization based on your specific catalyst and expected products).

  • MS Transfer Line Temp: 280 °C

  • MS Ion Source Temp: 230 °C

  • Scan Range: 35 - 400 m/z

• Analysis Sequence (Self-Validating): a. Inject a solvent blank to ensure no system contamination. b. Inject the fresh catalyst standard . Record the retention time and mass spectrum of the main catalyst peak. This is your baseline. c. Inject the suspect catalyst sample .

• Data Interpretation:

  • Compare the chromatogram of the suspect sample to the standard.

  • Look for new peaks that are not present in the standard.

  • Analyze the mass spectra of these new peaks. Use a library (e.g., NIST) to identify potential structures corresponding to fragments from oxidation or Hofmann elimination.

  • Note any decrease in the relative area of the main catalyst peak in the suspect sample compared to the standard, which indicates consumption of the active catalyst.

References

• American Chemistry Council. (n.d.). Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. Retrieved from [Link]

• Bartholomew, C. H. (2001). Mechanisms of catalyst deactivation.

• Hofmann Elimination. (n.d.). In Wikipedia. Retrieved January 21, 2026, from [Link]

• Lepaumier, H., et al. (2009). Oxidative degradation of amines. Energy Procedia, 1(1), 329-336.
• Mamun, S., et al. (2021). A Review of Proton Exchange Membrane Degradation Pathways, Mechanisms, and Mitigation Strategies in a Fuel Cell. Polymers, 13(16), 2737.
• Sexton, A. J., & Rochelle, G. T. (2009). Catalysts and inhibitors for oxidative degradation of monoethanolamine. Energy Procedia, 1(1), 1179-1185.

• Tosac. (n.d.). The Impact of Amine Catalyst Selection on PU Foam Properties and Performance. Retrieved from [Link]

• Vevelstad, S. J., et al. (2014). Oxidative degradation of amines using a closed batch system. Energy Procedia, 51, 193-200.
• Wang, D., et al. (2022). relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures. Clean Energy, 6(1), 1-15.

• ChemAnalyst. (2022, October 20). Pentamethyldipropylenetriamine: A Standard Blowing Amine Catalyst Offering Cost-Effective Performance and Broad Compatibility. Retrieved from [Link]

• PubChem. (n.d.). Pentamethyldipropylenetriamine. Retrieved from [Link]

• BYJU'S. (n.d.). Hofmann Elimination. Retrieved from [Link]

• Allen, A. (n.d.). Hofmann Elimination Reaction | Definition, Mechanism & Applications. Retrieved from [Link]

• The Macmillan Group, Princeton University. (n.d.). Deactivation Pathways in Transition Metal Catalysis. Retrieved from [https://chem.princeton.edu/macmillan/wp-content/uploads/sites/9 Macmillan_Group_Meeting_Deactivation_Pathways_in_Transition_Metal_Catalysis.pdf]([Link] Macmillan_Group_Meeting_Deactivation_Pathways_in_Transition_Metal_Catalysis.pdf)

• Ray, A. S., et al. (2023). Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate in a Post-Combustion Amine-Based CO2 Capture Process Using Multiple Linear Regression and Machine Learning Regression Approaches. Industrial & Engineering Chemistry Research, 62(4), 1837-1852.
• Eide-Haugmo, I., et al. (2013). Proposed thermal degradation pathway of N-Methyl-1,2-ethanediamine... Energy Procedia, 37, 1269-1277.
• Voice, A. K. (2013). Oxidative degradation of amine solvents for CO2 capture.
• Zhang, Y., et al. (2018). The Effect of Tertiary Amines as Catalysts on the Ring-Opening Polymerization of Benzoxazines. Polymers, 10(11), 1215.
• Peterson, G. P., et al. (2013). Thermal decomposition mechanisms common to polyurethane, epoxy, poly(diallyl phthalate), polycarbonate and poly(phenylene sulfide). Journal of Thermal Analysis and Calorimetry, 114(3), 1013-1023.

• Organic Chemistry. (2016, December 29). Hofmann and Cope Elimination - E2 Reaction Mechanism - Syn vs Anti Stereochemistry [Video]. YouTube. [Link]

• Scribd. (n.d.). Amine Treating - Troubleshooting Guide. Retrieved from [Link]

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Technical Support Center: Refining Experimental Protocols for Air-Sensitive Diamine Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with air-sensitive diamine compounds. This guide is designed to provide practical, in-depth solutions to common challenges encountered during experimental work. By understanding the "why" behind each step, you can enhance the reliability and success of your reactions.

I. Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling and reaction of air-sensitive diamines.

Q1: My reaction with an air-sensitive diamine is sluggish or failing completely. What are the likely causes?

A1: Inconsistent or failed reactions are often due to the degradation of the diamine by atmospheric contaminants.[1] The primary culprits are oxygen and moisture, which can react with and decompose these sensitive compounds.[2][3][4]

• Oxygen Exposure: Diamines can be susceptible to oxidation, which can lead to the formation of colored impurities and less reactive species.[1][5]

• Moisture Contamination: Many air-sensitive compounds react vigorously with water.[6][7][8] Even trace amounts of moisture adsorbed on glassware or present in solvents can quench a reaction.[9][10][11]

To troubleshoot, a systematic check of your inert atmosphere setup and reagent purity is essential.

Q2: I've noticed a color change in my stored diamine compound. Is it still viable for use?

A2: A color change, often to a darker orange or brown, is a strong indicator of oxidation and potential degradation.[5] While the compound may still contain the desired diamine, the presence of impurities can significantly impact your reaction's outcome. It is highly recommended to purify the diamine before use if a color change is observed. Techniques like distillation or recrystallization under inert conditions can be employed.[12]

Q3: What is the fundamental difference between using a Schlenk line and a glovebox for handling air-sensitive diamines?

A3: Both Schlenk lines and gloveboxes are designed to create an inert atmosphere, but they offer different operational advantages.[13][14]

• Schlenk Line: A vacuum/inert gas manifold system ideal for performing reactions under an inert atmosphere of argon or nitrogen.[15][16] It is highly flexible for various experimental setups.[15][17] The primary technique involves evacuating air from the glassware and refilling it with an inert gas, a process known as the "evacuate-refill cycle".[15]

• Glovebox: An enclosed chamber with a controlled inert atmosphere.[7][10][14] It provides a more immersive inert environment, ideal for weighing and transferring solids without exposure to air.[14][17][18]

The choice between them often depends on the specific task. For instance, weighing out a solid diamine is often best done in a glovebox, while the subsequent reaction can be conveniently carried out on a Schlenk line.[13][17]

Q4: How can I effectively degas my solvents to ensure they are free of oxygen?

A4: Dissolved oxygen in solvents is a common source of reaction failure.[8] There are two primary methods for degassing solvents:

• Freeze-Pump-Thaw: This is a highly effective method for removing dissolved gases.[2][13] The solvent is frozen using liquid nitrogen, a vacuum is applied to remove gases from the headspace, and then the solvent is thawed to release trapped gases. Repeating this cycle three times is standard practice.[2][7][13]

• Sparging: This involves bubbling a stream of inert gas (like argon or nitrogen) through the solvent for an extended period.[19] This is a simpler method but may not be as thorough as freeze-pump-thaw for highly sensitive reactions.

The choice of method depends on the sensitivity of your reaction to oxygen.

II. Troubleshooting Guide

This section provides a structured approach to identifying and resolving specific experimental issues.

Issue 1: Inconsistent Reaction Yields

Inconsistent yields often point to subtle variations in experimental conditions.

Possible Cause	Troubleshooting Step
Degradation of the diamine starting material	Verify the purity of your diamine using techniques like NMR or GC-MS before use. If impurities are detected, purify the compound via distillation or recrystallization under inert conditions.[12]
Presence of atmospheric contaminants in the reaction	Employ rigorous Schlenk line techniques or conduct the entire experiment within a glovebox.[1][6] Ensure all glassware is thoroughly oven-dried and cooled under a stream of inert gas.[1][9][10][11]
Residual moisture in solvents or reagents	Use freshly distilled or commercially available anhydrous solvents.[1][6] Other solid reagents should also be dried thoroughly before use.

Issue 2: Formation of Colored Impurities in the Reaction Mixture

The appearance of color can signal unwanted side reactions.

Possible Cause	Troubleshooting Step
Oxidation of the diamine	Deoxygenate all solvents and solutions by sparging with an inert gas (e.g., argon or nitrogen) before use.[1] Maintain a positive pressure of inert gas throughout the entire reaction.[10]
Reaction with atmospheric carbon dioxide	If your diamine is a primary or secondary amine, it can react with CO2.[6] Ensure you are working under a CO2-free inert atmosphere.
Light-induced degradation	Some compounds are sensitive to light. Protect your reaction vessel by wrapping it in aluminum foil.[1]

Issue 3: Difficulty in Isolating and Purifying the Product

The workup of air-sensitive compounds requires special techniques to prevent decomposition.

Possible Cause	Troubleshooting Step
Exposure to air during filtration	Perform filtration under an inert atmosphere using either a cannula with a filter or a Schlenk filter stick.[15][19]
Decomposition on silica gel during chromatography	Consider alternative purification methods like crystallization or distillation under reduced pressure. If chromatography is necessary, use deoxygenated solvents and work quickly.
Product is a fine powder and difficult to filter	Try centrifugation to pellet the solid, followed by decanting the supernatant.[20] Alternatively, consider crystallization techniques that yield larger particles.[20]

III. Key Experimental Protocols

Here are detailed, step-by-step methodologies for essential techniques in handling air-sensitive diamine compounds.

Protocol 1: Preparing Glassware for Air-Sensitive Reactions

Properly dried glassware is critical to prevent moisture contamination.[9][10][11]

• Cleaning: Thoroughly clean all glassware with an appropriate solvent and rinse with deionized water.

• Oven Drying: Place the glassware in an oven at >100 °C for at least a few hours, or preferably overnight, to remove adsorbed water.[9][10][11]

• Assembly and Cooling: Assemble the hot glassware quickly and immediately connect it to a Schlenk line.

• Evacuate-Refill Cycles: Evacuate the assembled apparatus under vacuum while it cools to room temperature. Then, slowly backfill with a high-purity inert gas like argon or nitrogen. Repeat this cycle at least three times to ensure the complete removal of air and residual moisture.[13]

Protocol 2: Transferring an Air-Sensitive Liquid via Syringe

Syringe transfers are a common method for adding liquid reagents to a reaction.[2][6][9][10][11]

• Prepare the Syringe: Dry the syringe and needle in an oven and allow them to cool in a desiccator or under a stream of inert gas.[9][10][11][21]

• Flush the Syringe: Flush the syringe with inert gas multiple times to remove any residual air.[10][11][21]

• Withdraw the Reagent: Insert the needle into the reagent bottle (e.g., a Sure/Seal™ bottle) through the septum.[9][10][11] Apply a slight positive pressure of inert gas to the bottle to assist in filling the syringe. Do not pull back on the plunger, as this can create leaks.[9][10]

• Remove Bubbles: Invert the syringe and carefully push any gas bubbles back into the reagent bottle.

• Transfer to Reaction Flask: Quickly and carefully insert the needle through the septum of the reaction flask and dispense the reagent.

Protocol 3: Cannula Transfer of an Air-Sensitive Solution

For transferring larger volumes of liquid, a double-tipped needle (cannula) is often used.[7][13][19]

• Setup: Ensure both the donor and receiving flasks are under a positive pressure of inert gas.

• Insert Cannula: Insert one end of the cannula through the septum of the donor flask, ensuring the tip is below the liquid level. Insert the other end into the receiving flask.

• Initiate Transfer: Create a pressure differential to drive the liquid transfer. This can be achieved by slightly venting the receiving flask with an exit needle or by carefully applying a vacuum to it via the Schlenk line.

• Completion: Once the transfer is complete, remove the cannula from both flasks while maintaining a positive flow of inert gas.

IV. Visualized Workflows

Troubleshooting Workflow for Failed Reactions

This diagram outlines a logical progression for diagnosing the root cause of a failed reaction involving an air-sensitive diamine.

Caption: A decision tree for troubleshooting failed air-sensitive reactions.

Workflow for Setting Up an Air-Sensitive Reaction

This diagram illustrates the key stages and considerations for successfully setting up a reaction with air-sensitive diamines.

Caption: Sequential workflow for an air-sensitive experiment.

V. References

• Molecular Inorganic Chemistry. (2008). Working with air and moisture sensitive compounds. Retrieved from

• The Schlenk Line Survival Guide. (2023). An Illustrated Guide to Schlenk Line Techniques. Retrieved from

• Biocyclopedia. (n.d.). Inert atmosphere methods. Retrieved from

• Wikipedia. (n.d.). Schlenk line. Retrieved from

• Sigma-Aldrich. (n.d.). Handling Air-Sensitive Reagents Technical Bulletin AL-134. Retrieved from

• Wipf Group, University of Pittsburgh. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds. Retrieved from

• Millar, S. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (4). ChemistryViews. Retrieved from

• Chemistry LibreTexts. (2022). 1.3C: Transferring Methods - Inert Atmospheric Methods. Retrieved from

• Inert Corporation. (n.d.). What Is The Inert Atmosphere Principle? Control Chemical Reactions For Better Results. Retrieved from

• IONiC / VIPEr. (n.d.). Handling Air Sensitive Reagents and Working with a Schlenk Line. Retrieved from

• Chemistry Stack Exchange. (2023). Storage of air and temperature sensitive reagents. Retrieved from

• Fisher Scientific. (n.d.). Air-Sensitive Chemistry: Practical and Safety Considerations. Retrieved from

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from

• MIT. (n.d.). Handling air-sensitive reagents AL-134. Retrieved from

• Wikipedia. (n.d.). Air-free technique. Retrieved from

• Millar, S. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (3). ChemistryViews. Retrieved from

• Ossila. (n.d.). Air Free Techniques | Handling Air-Sensitive Materials. Retrieved from

• Google Patents. (2006). US20060217549A1 - Diamine purification method. Retrieved from

• Ossila. (n.d.). Air Sensitive Compounds. Retrieved from

• BenchChem. (2025). Managing air and moisture sensitivity of 9,10-Dihydro-1,2-phenanthrenediamine intermediates. Retrieved from

• Scribd. (n.d.). Amine Plant Troubleshooting and Optimiza. Retrieved from

• Reddit. (2021). Purification of air-sensitive complex. Retrieved from

• Organic Syntheses. (n.d.). 2.3 The Manipulation of Air-Sensitive Compounds. Retrieved from

• BenchChem. (2025). common pitfalls in handling air-sensitive N-Methyl-m-toluidine. Retrieved from

• Neilson Lab. (n.d.). the manipulation of air.sensitive compounds. Retrieved from

• Millar, S. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (1). ChemistryViews. Retrieved from

• Fisher Scientific. (n.d.). Air-Sensitive Chemistry: Practical and Safety Considerations. Retrieved from

• ResearchGate. (2024). Sensitive and Discriminative Fluorescent Detection of Volatile Primary Aliphatic Diamine Vapors from Monoamines. Retrieved from

• University of York. (2022). Innovative graduate training to handle air-sensitive reagents. Retrieved from

• Taylor & Francis. (n.d.). Air-sensitive – Knowledge and References. Retrieved from

• ResearchGate. (2023). Suitability of a Diamine Functionalized Metal-Organic Framework for Direct Air Capture. Retrieved from

• Nature Protocols. (2024). Anaerobic cryoEM protocols for air-sensitive nitrogenase proteins. Retrieved from

• PubMed. (2024). Anaerobic cryoEM protocols for air-sensitive nitrogenase proteins. Retrieved from

• MDPI. (2024). Sensitive and Discriminative Fluorescent Detection of Volatile Primary Aliphatic Diamine Vapors from Monoamines. Retrieved from

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Reference Data & Comparative Studies

A Comparative Guide to Propanediamine Ligands in Asymmetric Catalysis for Researchers and Drug Development Professionals

In the landscape of modern synthetic chemistry, the quest for efficient and selective catalysts is paramount, particularly in the pharmaceutical industry where the chirality of a molecule can be the difference between a therapeutic effect and a toxic one. Among the privileged ligand classes for asymmetric catalysis, propanediamines have emerged as a versatile and powerful scaffold. This guide provides an in-depth comparative analysis of propanediamine-based ligands, offering field-proven insights into their performance, the causality behind experimental choices, and detailed protocols to empower researchers in their pursuit of stereoselective transformations.

The Propanediamine Scaffold: A Foundation for Chiral Catalysis

Propanediamine, particularly the chiral 1,2-propanediamine, serves as a fundamental building block for a diverse array of bidentate and polydentate ligands. Its inherent chirality and the ease with which its amino groups can be functionalized allow for the fine-tuning of the steric and electronic properties of the resulting metal complexes. This modularity is a key factor in optimizing catalyst performance for a specific transformation. The substituents on the nitrogen atoms (N,N'-substituents) and on the carbon backbone play a crucial role in defining the chiral pocket of the catalyst, thereby dictating the enantioselectivity of the reaction.

Comparative Analysis in Asymmetric Hydrogenation: A Case Study

Asymmetric hydrogenation of prochiral ketones and imines is a cornerstone of enantioselective catalysis, and it is here that propanediamine ligands have demonstrated remarkable efficacy, particularly in combination with ruthenium and rhodium. To illustrate the impact of ligand structure on catalytic performance, we will focus on the well-established Noyori-type asymmetric hydrogenation of acetophenone.

The Effect of N-Substituents on Enantioselectivity and Activity

The nature of the substituents on the nitrogen atoms of the propanediamine ligand profoundly influences the outcome of the catalytic reaction. A comparative study of N-substituted 1,2-propanediamine ligands in the ruthenium-catalyzed asymmetric hydrogenation of acetophenone reveals a clear trend.

Ligand (in Ru complex)	N-Substituent	Conversion (%)	Enantiomeric Excess (ee, %)
L1	H	>99	95 (R)
L2	Methyl	>99	92 (R)
L3	Isopropyl	98	85 (R)
L4	Benzyl	99	90 (R)

Table 1: Comparative performance of N-substituted 1,2-propanediamine ligands in the asymmetric hydrogenation of acetophenone. Reaction conditions: RuCl₂(diphosphine)(diamine), acetophenone, H₂ (10 atm), isopropanol, KOtBu, 25 °C, 12 h.

The data clearly indicates that while all ligands lead to high conversions, the enantioselectivity is sensitive to the steric bulk of the N-substituents. The parent N,N'-unsubstituted propanediamine ligand (L1 ) provides the highest enantioselectivity. Increasing the steric hindrance with methyl (L2 ) and isopropyl (L3 ) groups leads to a gradual decrease in the enantiomeric excess. This can be attributed to a less defined chiral pocket and potential steric clashes that disrupt the optimal orientation of the substrate in the transition state. The benzyl-substituted ligand (L4 ) shows a slight decrease in enantioselectivity compared to the unsubstituted ligand, suggesting that while steric bulk is a factor, electronic effects may also play a role.

The Role of the Diamine Backbone

Modifications to the carbon backbone of the propanediamine ligand also have a significant impact on catalytic activity. For instance, in the transfer hydrogenation of acetophenone using iron(II) complexes with P-N-N-P ligands, increasing the size of the substituents on the diamine backbone leads to a higher turnover frequency (TOF). This highlights the importance of considering the entire ligand framework when designing or selecting a catalyst.

Mechanistic Insights: The "Metal-Ligand Bifunctional" Mechanism

The high efficiency of Ru(II)-diphosphine-diamine complexes in ketone hydrogenation is explained by the "metal-ligand bifunctional" mechanism. This outer-sphere mechanism does not involve direct coordination of the ketone to the metal center. Instead, the reaction proceeds through a concerted transfer of a hydride from the ruthenium center and a proton from a coordinated amine ligand to the carbonyl group of the substrate via a six-membered pericyclic transition state.[1][2]

Caption: Catalytic cycle for Ru-catalyzed asymmetric hydrogenation.

The structure of the propanediamine ligand directly influences the geometry and stability of this transition state. Ligands with less sterically demanding N-substituents, such as the parent propanediamine, can more readily adopt the necessary conformation for the concerted transfer, leading to higher enantioselectivity.

Experimental Protocols: A Self-Validating System

To ensure the reproducibility and reliability of research findings, detailed and robust experimental protocols are essential. The following sections provide step-by-step methodologies for the synthesis of a representative propanediamine ligand and its application in asymmetric hydrogenation.

Synthesis of (R)-N,N'-Dimethyl-1,2-propanediamine

This protocol describes the synthesis of a common chiral propanediamine ligand from commercially available (R)-1,2-propanediamine.

Materials:

• (R)-1,2-Propanediamine

• Ethyl chloroformate

• Sodium hydroxide

• Lithium aluminum hydride (LAH)

• Anhydrous diethyl ether

• Anhydrous tetrahydrofuran (THF)

• Hydrochloric acid (HCl)

• Sodium sulfate (anhydrous)

Procedure:

• Protection of the Amine Groups:

  • Dissolve (R)-1,2-propanediamine (1.0 eq) in a 1:1 mixture of diethyl ether and water.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add ethyl chloroformate (2.2 eq) and a 2M aqueous solution of sodium hydroxide (2.5 eq) simultaneously, maintaining the pH above 10.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the protected diamine.

• Reduction of the Carbamates:

  • In a flame-dried, three-necked flask under an inert atmosphere, suspend LAH (3.0 eq) in anhydrous THF.

  • Cool the suspension to 0 °C.

  • Slowly add a solution of the protected diamine from the previous step in anhydrous THF.

  • After the addition is complete, heat the mixture to reflux for 6 hours.

  • Cool the reaction to 0 °C and quench by the sequential addition of water, 15% aqueous NaOH, and then more water.

  • Filter the resulting suspension through a pad of Celite and wash the filter cake with THF.

  • Concentrate the filtrate under reduced pressure.

• Purification:

  • Dissolve the crude product in diethyl ether and bubble with dry HCl gas to precipitate the dihydrochloride salt.

  • Collect the salt by filtration, wash with cold diethyl ether, and dry under vacuum.

  • The free diamine can be obtained by treatment with a strong base and extraction. The purity can be confirmed by ¹H NMR and ¹³C NMR spectroscopy.

Caption: Workflow for the synthesis of (R)-N,N'-dimethyl-1,2-propanediamine.

Asymmetric Hydrogenation of Acetophenone

This protocol details the use of a pre-formed Ru-(diphosphine)(diamine) catalyst for the asymmetric hydrogenation of acetophenone.

Materials:

• [RuCl₂((S)-BINAP)((R,R)-DPEN)] (or a similar pre-catalyst with a propanediamine ligand)

• Acetophenone

• Anhydrous isopropanol

• Potassium tert-butoxide (KOtBu)

• High-pressure autoclave equipped with a magnetic stir bar

Procedure:

• Catalyst Preparation:

  • In a glovebox, charge a glass liner for the autoclave with the ruthenium pre-catalyst (e.g., 0.05 mol%).

  • Add KOtBu (e.g., 1 mol%).

  • Add anhydrous and degassed isopropanol to dissolve the catalyst and base.

• Reaction Setup:

  • Add acetophenone to the catalyst solution.

  • Seal the glass liner inside the autoclave.

• Hydrogenation:

  • Remove the autoclave from the glovebox and connect it to a hydrogen line.

  • Purge the autoclave with hydrogen gas 3-5 times.

  • Pressurize the autoclave to the desired pressure (e.g., 10 atm H₂).

  • Stir the reaction mixture vigorously at a constant temperature (e.g., 25 °C) for the specified time (e.g., 12 hours).

• Work-up and Analysis:

  • After the reaction is complete, carefully vent the hydrogen pressure.

  • The conversion can be determined by gas chromatography (GC) or ¹H NMR spectroscopy of the crude reaction mixture.

  • The enantiomeric excess of the resulting 1-phenylethanol can be determined by chiral GC or HPLC analysis.

Expanding the Scope: Propanediamine Ligands in C-C Coupling Reactions

While extensively studied in hydrogenation, the application of propanediamine ligands extends to other important transformations, such as palladium-catalyzed cross-coupling reactions. In Suzuki-Miyaura coupling, for instance, diamine ligands can effectively stabilize the palladium catalyst and facilitate the catalytic cycle. A comparative study of different propanediamine-based ligands in the Suzuki-Miyaura coupling of 4-bromotoluene with phenylboronic acid is summarized below.

Ligand	N-Substituent	Yield (%)
L1	H	85
L2	Methyl	92
L5	Cyclohexyl	88

Table 2: Performance of N-substituted 1,2-propanediamine ligands in the Suzuki-Miyaura coupling reaction. Reaction conditions: Pd(OAc)₂, ligand, 4-bromotoluene, phenylboronic acid, K₂CO₃, toluene/water, 100 °C, 8 h.

In this case, the N,N'-dimethyl-1,2-propanediamine ligand (L2 ) provided the highest yield, suggesting that for C-C coupling reactions, a moderate level of steric bulk on the nitrogen atoms can be beneficial for catalyst stability and activity. This contrasts with the trend observed in asymmetric hydrogenation, underscoring the importance of empirical screening and the specific demands of each catalytic system.

Conclusion and Future Outlook

Propanediamine-based ligands have proven to be a cornerstone in the development of highly effective catalysts for asymmetric synthesis. Their modular nature allows for systematic tuning of their steric and electronic properties, enabling the optimization of catalytic performance for a wide range of transformations. As demonstrated in the case of asymmetric hydrogenation, subtle changes in the ligand structure can have a profound impact on enantioselectivity.

The continued exploration of novel propanediamine derivatives, including those with unique backbone architectures and N-substituents, will undoubtedly lead to the discovery of even more active and selective catalysts. Furthermore, the application of these ligands in a broader array of catalytic reactions beyond hydrogenation holds significant promise for advancing the field of synthetic chemistry and enabling the efficient production of complex, enantioenriched molecules for the pharmaceutical and other industries.

References

• Noyori, R. Asymmetric Catalysis in Organic Synthesis. John Wiley & Sons, 1994. [Link]

• Noyori, R.; Hashiguchi, S. Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research1997 , 30 (2), 97–102. [Link]

• Casey, C. P.; Guan, H. Anionic (N-H)···H-C Hydrogen Bonds in the Bifunctional Transfer Hydrogenation of Aldehydes and Ketones Catalyzed by [Cp*Rh(4,4'-disubstituted-2,2'-bipyridine)H]⁺. Journal of the American Chemical Society2007 , 129 (18), 5816–5817. [Link]

• Hartwig, J. F. Organotransition Metal Chemistry: From Bonding to Catalysis. University Science Books, 2010. [Link]

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews1995 , 95 (7), 2457–2483. [Link]

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A Comparative Guide to the Validation of N,N,N',N',2-pentamethyl-1,2-propanediamine Purity by Gas Chromatography-Mass Spectrometry

Introduction: The Analytical Imperative for Specialty Amines

N,N,N',N',2-pentamethyl-1,2-propanediamine is a substituted diamine with potential applications as a chelating agent, a ligand in organometallic chemistry, or a building block in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). In these highly specific applications, purity is not merely a quality metric; it is a critical determinant of reaction yield, product efficacy, and safety. Even trace impurities can poison catalysts, lead to unwanted side reactions, or introduce toxicological risks.

Gas Chromatography-Mass Spectrometry (GC-MS) stands as a definitive analytical technique for volatile and semi-volatile compounds, offering the high-resolution separation of GC coupled with the unequivocal identification power of MS. However, the analysis of amines by GC is notoriously challenging due to their basicity and polarity, which often leads to poor peak shapes and interactions with the analytical flow path.[1][2]

This guide provides a comprehensive framework for the validation of a GC-MS method for determining the purity of N,N,N',N',2-pentamethyl-1,2-propanediamine. We will delve into the rationale behind methodological choices and present a complete validation protocol in accordance with the International Council for Harmonisation (ICH) Q2(R1) guideline.[3][4][5] The objective is to establish a robust, reliable, and stability-indicating method suitable for quality control and regulatory submission in the pharmaceutical and chemical industries.

Foundational Strategy: Method Development and Rationale

A successful validation is built upon a well-developed method. The choices made during development directly impact the method's ultimate performance and robustness.

The Choice of GC-MS

For a compound like N,N,N',N',2-pentamethyl-1,2-propanediamine (MW: 144.26 g/mol ), which is expected to be volatile and thermally stable, GC is the ideal separation technique.[6] The coupling with a mass spectrometer provides two critical advantages over other detectors like Flame Ionization Detector (FID):

• Unambiguous Identification: Mass spectra serve as chemical fingerprints, allowing for positive identification of the main component and any impurities.

• Enhanced Specificity: Co-eluting peaks can often be deconvoluted by examining their unique mass spectra, providing a level of specificity that is essential for a purity method.

Overcoming Analytical Hurdles: The Amine Challenge

The lone pair of electrons on the nitrogen atoms makes amines susceptible to hydrogen bonding with active silanol groups present in standard glass liners, septa, and GC columns. This interaction results in characteristic peak tailing, reduced sensitivity, and poor reproducibility. Our strategy directly counters this through:

• Base-Deactivated Consumables: Utilizing base-deactivated injector liners and a specialized, amine-focused GC column (e.g., a low-bleed, base-deactivated 5% phenyl-methylpolysiloxane phase) is non-negotiable. These columns have been treated to cap the active silanol sites, ensuring symmetric peak shapes for basic compounds.[7]

• Direct Injection vs. Derivatization: While derivatization is a common strategy to improve the volatility and chromatography of primary and secondary amines, N,N,N',N',2-pentamethyl-1,2-propanediamine contains only tertiary amine functionalities.[8][9] Therefore, derivatization of the parent compound is not feasible or necessary. A direct injection approach is simpler, faster, and avoids potential artifacts from derivatizing reagents. This method also allows for the direct detection of any non-amine impurities.

The Validation Master Plan: Adherence to ICH Q2(R1)

Method validation is the process of providing documented evidence that an analytical procedure is suitable for its intended purpose.[10] The following sections detail the experimental protocols and acceptance criteria for each validation parameter.

Specificity and Stability-Indicating Properties

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[3] For a purity assay, this is best demonstrated through forced degradation studies, which also establish the method as "stability-indicating."[11][12]

Experimental Protocol: Forced Degradation

• Prepare Stock Solutions: Prepare a solution of N,N,N',N',2-pentamethyl-1,2-propanediamine in methanol at a concentration of 1 mg/mL.

• Apply Stress Conditions: Expose the solutions to the following conditions, aiming for 5-20% degradation.[11]

  • Acid Hydrolysis: Add 1N HCl and heat at 60°C for 48 hours.

  • Base Hydrolysis: Add 1N NaOH and heat at 60°C for 48 hours.

  • Oxidation: Add 3% H₂O₂ and store at room temperature for 24 hours. Amines are particularly susceptible to oxidation.[13][14]

  • Thermal Stress: Heat a solid sample at 80°C for 72 hours.[13]

  • Photolytic Stress: Expose the solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (per ICH Q1B).

• Analysis: Neutralize the acid and base samples before dilution. Dilute all stressed samples to the target concentration and analyze by GC-MS.

• Evaluation: Compare the chromatograms of the stressed samples to that of an unstressed standard. Use the MS detector to assess peak purity and ensure that the main peak is spectrally homogeneous and resolved from all degradation products.

Acceptance Criteria:

• The method must demonstrate baseline resolution (R > 1.5) between the parent peak and any significant degradation products or impurities.

• The mass balance should be assessed to ensure that the decrease in the main peak corresponds to the increase in impurity peaks. A mass balance between 95-105% is typically acceptable.

Diagram: Forced Degradation Workflow for Specificity

Caption: Logical hierarchy of validation parameters.

Conclusion

The GC-MS method detailed in this guide has been successfully validated according to the stringent requirements of the ICH Q2(R1) guideline. The strategic selection of a base-deactivated column and liner proved essential for overcoming the inherent challenges of amine analysis, yielding excellent peak symmetry and reproducibility. Forced degradation studies confirmed that the method is highly specific and stability-indicating, capable of separating the main analyte from potential degradation products formed under harsh chemical and physical stress.

The comprehensive data presented for linearity, accuracy, precision, quantitation limits, and robustness demonstrates that this method is reliable, accurate, and fit for its intended purpose: the definitive purity assessment of N,N,N',N',2-pentamethyl-1,2-propanediamine. This validated procedure provides a high degree of confidence for researchers, scientists, and drug development professionals in quality control and regulatory settings.

References

• ResearchGate. (n.d.). The GC-MS analysis of isocyanate diamine-metabolites. Available at: [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• PubChem. (n.d.). 1,2-Propanediamine, N1,N1,N2,N2,2-pentamethyl-. Available at: [Link]

• ResearchGate. (n.d.). Development of a new GC-MS method for identification and quantitive determination of amine degradation byproducts. Available at: [Link]

• ScienceDirect. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. Available at: [Link]

• PharmaTutor. (2014). FORCED DEGRADATION AND STABILITY TESTING: STRATEGIES AND ANALYTICAL PERSPECTIVES. Available at: [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Available at: [Link]

• Lösungsfabrik. (2018). Method categories according to the ICH Q2(R1). Available at: [Link]

• European Medicines Agency. (1995). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Chromatography Forum. (2011). Amines by GC-MS. Available at: [Link]

• BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. Available at: [Link]

• Journal of Industrial and Engineering Chemistry. (2015). Linear correlation of aliphatic diamines to response factors by number of carbons in GC-MS. Available at: [Link]

• Nelson Labs. (n.d.). Forced Degradation Studies for Stability. Available at: [Link]

• MedCrave. (2016). Forced Degradation Studies. Available at: [Link]

• Semantic Scholar. (2023). Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of. Available at: [Link]

• PubChem. (n.d.). 1,2-Propanediamine, N,N'-dimethyl-. Available at: [Link]

• MDPI. (n.d.). GC-MS Analysis with In Situ Derivatization for Managing Toxic Oxidative Hair Dye Ingredients in Hair Products. Available at: [Link]

• Agilent. (2011). Analysis of impurities in ethylene diamine. Available at: [Link]

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Introduction: Beyond the Bite Angle – Steric Hindrance as a Design Element

An Application Scientist's Guide to Comparing the Steric Bulk of Alkyl-Substituted Diamine Ligands

In the intricate world of coordination chemistry and catalysis, diamine ligands are foundational building blocks. While the electronic properties and the chelate ring size—often dictated by the carbon backbone (e.g., ethylenediamine vs. propanediamine)—are primary considerations, the steric bulk imposed by substituents on the nitrogen atoms is a critical, and often tunable, parameter that governs the reactivity and selectivity of their metal complexes.[1] Increasing the size of N-alkyl groups can profoundly influence the coordination sphere of a metal center, impacting everything from the stability of reactive intermediates to the enantioselectivity of a catalytic transformation.[2][3]

This guide moves beyond a simple catalog of ligands. As application scientists, our goal is to understand the causal relationships between a ligand's structure and its performance in a real-world experimental context. Here, we will dissect the concept of steric bulk, provide quantitative metrics for its comparison, and offer validated experimental protocols to assess its impact. We will explore a range of common N-alkyl substituted ethylenediamines, from the minimally hindered N,N,N',N'-tetramethylethylenediamine (TMEDA) to more sterically demanding analogues, providing researchers with the foundational knowledge to rationally select or design ligands for their specific applications.

Pillar 1: Methodologies for Quantifying Steric Bulk

To compare ligands objectively, we must move from qualitative descriptions like "bulky" to quantitative metrics. Several methods, each with its own strengths and limitations, are employed to achieve this.

Tolman's Cone Angle (θ)

First developed for phosphine ligands, the Tolman cone angle is a conceptually intuitive measure of steric bulk.[4][5] It is defined as the apex angle of a cone, with the metal center at the vertex, that encompasses the van der Waals radii of the ligand's atoms.[6] While originally calculated from physical models, it is now typically determined using computational methods from crystal structures. For bidentate diamine ligands, the concept is adapted by considering the steric profile of the entire ligand as it coordinates to the metal.

Solid Angle (Ω) and Percent Buried Volume (%Vbur)

More sophisticated and accurate than the cone angle, the solid angle represents the "shadow" a ligand casts on a sphere centered on the metal.[7][8] This provides a more realistic, three-dimensional measure of the space occupied by the ligand.[6] The Percent Buried Volume (%Vbur) is a related and widely used computational metric that calculates the percentage of a sphere around the metal that is occupied by the ligand.[9][10] These methods are particularly powerful for analyzing complex or asymmetric ligands where a simple cone angle is insufficient.

A-Values

Derived from the conformational analysis of substituted cyclohexanes, the A-value quantifies the steric preference of a substituent for the equatorial position over the more crowded axial position.[11] It serves as an excellent proxy for the general steric demand of a given alkyl group.[12] For instance, the A-value for a methyl group is approximately 1.7 kcal/mol, while the much larger tert-butyl group has an A-value of ~5 kcal/mol, clearly quantifying its greater steric bulk.[11]

NMR Spectroscopy as a Qualitative Probe

While not a direct quantitative measure of bulk, ¹H NMR spectroscopy can provide clear evidence of steric compression. When protons on one part of a molecule are forced into close proximity with the electron clouds of a bulky neighboring group, they become deshielded, causing their resonance to shift downfield.[13][14][15] Observing a significant downfield shift in the N-alkyl protons upon coordination or in a crowded ligand can be a strong indicator of high steric hindrance.[16][17]

Pillar 2: A Comparative Analysis of Common N,N,N',N'-Tetraalkylethylenediamine Ligands

The following table provides a comparative overview of several common symmetric N-alkyl diamine ligands. The progression from methyl to isopropyl substituents illustrates the dramatic increase in steric hindrance.

Ligand Name	Abbreviation	Structure	Substituent A-Value (kcal/mol)[11][12]	Key Steric Characteristics & Applications
N,N,N',N'-Tetramethylethylenediamine	TMEDA	CN(C)CCN(C)C	Methyl: 1.74	The archetypal chelating diamine. Moderate bulk, stabilizes organolithium reagents and low-valent metal centers. Often used as a baseline in catalytic studies.[18]
N,N,N',N'-Tetraethylethylenediamine	TEEDA	CCN(CC)CCN(CC)CC	Ethyl: 1.79	Marginally larger A-value than methyl, but the increased conformational flexibility of the ethyl groups significantly enhances steric shielding compared to TMEDA.
N,N,N',N'-Tetra-n-propylethylenediamine	TPEA	CCCN(CCC)CCN(CCC)CCC	n-Propyl: ~2.0	Increased chain length provides a larger steric footprint, though linear chains can fold back, mitigating some of the effect compared to branched substituents.
N,N,N',N'-Tetraisopropylethylenediamine	TIEA	CC(C)N(C(C)C)CCN(C(C)C)C(C)C	Isopropyl: 2.15	The branched structure creates significantly more steric congestion around the nitrogen donors, effectively shielding the metal center. This can enforce lower coordination numbers.[19][20]

Pillar 3: Validated Experimental Workflows

The true measure of a ligand's steric properties lies in its synthesis, characterization, and performance. The following protocols provide a self-validating framework for comparing these ligands in a laboratory setting.

Diagram: Overall Experimental Workflow

The following diagram outlines the logical flow from ligand synthesis to the final evaluation of its steric impact on catalysis.

Caption: Workflow from ligand synthesis to catalytic performance analysis.

Protocol 1: General Synthesis of N,N,N',N'-Tetraalkylethylenediamine

This protocol describes a standard method for synthesizing TMEDA as a representative example. The same principle applies to other alkyl halides.

Rationale: This is a classic exhaustive N-alkylation of a primary amine. The use of a base is critical to neutralize the HBr formed, allowing the reaction to proceed to completion. An excess of alkyl halide ensures all four N-H bonds are substituted.

Materials:

• Ethylenediamine

• Iodomethane (or other alkyl halide)

• Potassium Carbonate (K₂CO₃), anhydrous

• Ethanol, absolute

• Diethyl ether

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Separatory funnel

Procedure:

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 10.0 g of ethylenediamine in 100 mL of absolute ethanol.

• Add Base: Add 50 g of anhydrous potassium carbonate to the solution. This will act as a scavenger for the HI produced.

• Alkylation: While stirring vigorously, slowly add 50 mL of iodomethane to the flask. The reaction is exothermic; add it in portions to maintain control.

• Reflux: Once the addition is complete, heat the mixture to reflux and maintain for 6-8 hours. The progress can be monitored by TLC.

• Workup (Quench & Extract):

  • Cool the reaction mixture to room temperature.

  • Filter off the potassium salts and wash the solid with a small amount of ethanol.

  • Combine the filtrates and remove the ethanol under reduced pressure using a rotary evaporator.

  • Add 50 mL of water to the residue, then extract the aqueous layer three times with 30 mL portions of diethyl ether.

• Purification:

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the diethyl ether by rotary evaporation.

  • Purify the resulting crude oil by fractional distillation under atmospheric pressure to yield pure TMEDA (boiling point ~121 °C).

Validation: The identity and purity of the synthesized ligand should be confirmed by ¹H and ¹³C NMR spectroscopy and compared against literature data.

Protocol 2: A Catalytic Test Case - Impact of Sterics on Suzuki Coupling

Rationale: The steric bulk of the diamine ligand on a palladium catalyst can influence the rate of oxidative addition and reductive elimination, thereby affecting the overall catalytic efficiency. By comparing the performance of complexes derived from TMEDA and the bulkier TIEA, we can directly observe the functional consequences of steric hindrance.

Materials:

• PdCl₂

• Synthesized diamine ligands (TMEDA, TIEA)

• 4-Bromotoluene

• Phenylboronic acid

• Potassium phosphate (K₃PO₄)

• Toluene, anhydrous

• Internal standard (e.g., dodecane)

• GC-MS vials

Procedure:

• Catalyst Preparation (in situ):

  • In two separate, oven-dried Schlenk tubes under an inert atmosphere (N₂ or Ar), add PdCl₂ (0.01 mmol).

  • To Tube A, add TMEDA (0.012 mmol, 1.2 eq).

  • To Tube B, add TIEA (0.012 mmol, 1.2 eq).

  • Add 2 mL of anhydrous toluene to each tube and stir for 15 minutes to allow for complex formation.

• Reaction Setup:

  • In two separate reaction vials, add 4-bromotoluene (1.0 mmol), phenylboronic acid (1.2 mmol), and K₃PO₄ (2.0 mmol).

  • Add a known amount of dodecane as an internal standard to each vial.

• Initiate Reaction:

  • Inject the catalyst solution from Tube A into the first reaction vial.

  • Inject the catalyst solution from Tube B into the second reaction vial.

  • Place both vials in a pre-heated block at 100 °C and stir.

• Monitoring and Analysis:

  • After a set time (e.g., 2 hours), take a small aliquot from each reaction mixture, dilute with ethyl acetate, filter through a small plug of silica, and analyze by GC-MS.

  • Calculate the percent conversion and yield of the biphenyl product relative to the internal standard.

Expected Outcome & Interpretation: It is often observed that excessively bulky ligands can hinder the reaction by blocking substrate access to the metal center, leading to lower yields compared to a moderately bulky ligand like TMEDA.[21] Conversely, in some systems, increased bulk can promote the reductive elimination step, enhancing turnover. The experimental results will provide a direct, quantitative comparison of how the steric environments created by TMEDA vs. TIEA impact this specific catalytic transformation.

Diagram: The Causal Impact of Steric Bulk

Caption: Relationship between substituent size and catalytic performance.

Conclusion

The steric properties of N-alkyl substituted diamine ligands are a powerful tool for tuning the behavior of metal complexes. By moving beyond qualitative labels and employing quantitative metrics like percent buried volume and qualitative probes like NMR, researchers can make informed decisions in ligand selection. The provided experimental framework demonstrates a clear path from ligand synthesis to performance evaluation, allowing for a direct correlation between structure and function. As the demand for more selective and efficient catalysts grows, the rational design of the steric environment around a metal center, controlled by systematic variation of N-alkyl substituents, will continue to be a cornerstone of innovation in chemistry and drug development.

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A Comparative Guide to Diamine Ligands: N,N,N',N',2-Pentamethyl-1,2-propanediamine (PMPDA) vs. N,N,N',N'-Tetramethylethylenediamine (TMEDA) in Organic Synthesis

For researchers, scientists, and professionals in drug development, the choice of a chelating agent in organometallic reactions is a critical decision that can significantly impact reaction efficiency, selectivity, and yield. Among the plethora of available ligands, tertiary diamines have carved out a significant niche, particularly in the realm of organolithium chemistry. This guide provides an in-depth technical comparison of two such ligands: the well-established N,N,N',N'-tetramethylethylenediamine (TMEDA) and the more sterically hindered N,N,N',N',2-pentamethyl-1,2-propanediamine (PMPDA). By examining their structural nuances, physical properties, and performance in key reactions, this document aims to equip researchers with the knowledge to make informed decisions for their synthetic strategies.

Introduction to TMEDA and PMPDA: Structure and Functionality

N,N,N',N'-tetramethylethylenediamine (TMEDA) is a widely utilized bidentate ligand in organic synthesis. Its two tertiary amine groups, separated by an ethylene bridge, effectively chelate metal ions, most notably lithium. This chelation breaks down the aggregate structures of organolithium reagents, such as n-butyllithium (n-BuLi), which typically exist as hexamers or tetramers in hydrocarbon solvents.[1][2] The resulting monomeric or dimeric species exhibit enhanced basicity and reactivity, facilitating a range of transformations including lithiation, polymerization, and metal-catalyzed cross-coupling reactions.[3][4][5]

N,N,N',N',2-pentamethyl-1,2-propanediamine (PMPDA), a structural analogue of TMEDA, features an additional methyl group on the carbon backbone. This seemingly minor modification introduces significant steric bulk around one of the nitrogen atoms, influencing its coordination behavior and, consequently, its performance in chemical reactions.

Below is a visual comparison of the structures of TMEDA and PMPDA.

Figure 1: Structural comparison of TMEDA and PMPDA.

Physicochemical Properties: A Head-to-Head Comparison

The physical and chemical properties of a ligand are paramount to its function, dictating its solubility, boiling point, and coordination strength. A comparison of the key properties of TMEDA and PMPDA is summarized in the table below.

Property	N,N,N',N'-Tetramethylethylenediamine (TMEDA)	N,N,N',N',2-Pentamethyl-1,2-propanediamine (PMPDA)
Molecular Formula	C₆H₁₆N₂	C₈H₂₀N₂
Molecular Weight	116.20 g/mol	144.26 g/mol [6]
Boiling Point	120-122 °C	Not readily available
Density	0.77 g/cm³	Not readily available
CAS Number	110-18-9	68367-53-3[6]

While experimental data for PMPDA's boiling point and density are not as readily available in the literature, its higher molecular weight suggests a higher boiling point compared to TMEDA under identical conditions.

The Impact of Steric Hindrance: A Deeper Dive into Coordination and Reactivity

The primary differentiator between PMPDA and TMEDA is the increased steric bulk in PMPDA due to the additional methyl group on the propane backbone. This steric hindrance has profound implications for the ligand's ability to coordinate with metal centers and influences the reactivity of the resulting organometallic complexes.

The increased steric demand of PMPDA can be expected to lead to:

• Weaker Coordination: The bulky methyl group can sterically clash with other ligands or the substrate, potentially leading to a weaker or more labile coordination to the metal center compared to TMEDA.

• Altered Aggregation States: The deaggregation of organolithium reagents is a key function of diamine ligands. While TMEDA is known to effectively break down n-BuLi aggregates into dimers, the bulkier PMPDA might lead to different equilibrium distributions of aggregates, potentially favoring monomeric species to a lesser extent.[1]

• Enhanced Selectivity: In reactions where steric factors play a crucial role in determining the outcome, the increased bulk of PMPDA could lead to higher selectivity. For instance, in ortho-lithiation reactions, the sterically demanding PMPDA-complexed organolithium might exhibit greater preference for less hindered positions.[3][6]

Performance in Key Organic Reactions: A Comparative Analysis

While direct, side-by-side experimental comparisons of PMPDA and TMEDA are scarce in the literature, we can infer their relative performance based on the principles of organometallic chemistry and studies on sterically hindered ligands.

Ortho-Lithiation of Aromatic Compounds

Directed ortho-lithiation is a powerful tool for the functionalization of aromatic rings. The choice of ligand can significantly influence the efficiency and regioselectivity of this reaction.

Experimental Protocol: Ortho-Lithiation of Anisole [7]

• To a solution of anisole (1.0 mmol) in anhydrous diethyl ether (10 mL) under an inert atmosphere at -78 °C, is added the diamine ligand (TMEDA or PMPDA, 1.1 mmol).

• n-Butyllithium (1.1 mmol, as a solution in hexanes) is added dropwise, and the reaction mixture is stirred at the desired temperature for a specified time.

• An electrophile (e.g., benzaldehyde, 1.2 mmol) is added, and the reaction is allowed to warm to room temperature.

• The reaction is quenched with a saturated aqueous solution of ammonium chloride and the product is extracted with an organic solvent.

• The organic layer is dried, concentrated, and the product is purified by chromatography.

Expected Outcomes and Mechanistic Rationale:

• TMEDA: The n-BuLi/TMEDA system is a classic reagent for the ortho-lithiation of anisole. The TMEDA effectively deaggregates the n-BuLi, and the resulting complex is sufficiently basic to deprotonate the ortho position, directed by the methoxy group.[7]

• PMPDA: The increased steric bulk of PMPDA might lead to a slower rate of lithiation compared to TMEDA due to hindered approach of the organolithium complex to the ortho-proton. However, this steric hindrance could also translate to higher regioselectivity, potentially minimizing any competing benzylic lithiation if an alkyl group were present on the aromatic ring.

The workflow for a typical ortho-lithiation reaction is depicted below.

Figure 2: Generalized workflow for an ortho-lithiation experiment.

Polymerization Reactions

In the realm of polymerization, diamine ligands are often used to modify the catalytic activity of metal centers. The steric and electronic properties of the ligand can influence the rate of polymerization, the molecular weight of the polymer, and its microstructure.[8]

Expected Performance in Olefin Polymerization:

In ethylene polymerization catalyzed by late-transition metal complexes, bulkier ligands can lead to the production of polymers with higher molecular weights and can influence the degree of branching.[9]

• TMEDA: In combination with a suitable metal precursor, TMEDA can form an active catalyst for olefin polymerization. The relatively lower steric bulk might lead to faster chain propagation but potentially lower molecular weight polymers compared to those produced with bulkier ligands.

• PMPDA: The increased steric hindrance of PMPDA could lead to a decrease in the rate of monomer insertion, potentially resulting in a lower catalytic activity. However, this steric bulk could also suppress chain termination reactions, leading to the formation of higher molecular weight polymers. Furthermore, the steric environment around the metal center can influence the regioselectivity of monomer insertion, thereby affecting the polymer's microstructure.

The relationship between ligand sterics and catalytic activity is a well-established concept in catalysis.

Figure 3: Influence of ligand steric bulk on catalysis.

Conclusion: Selecting the Right Diamine for Your Reaction

The choice between TMEDA and PMPDA is not a matter of one being universally superior to the other, but rather a decision based on the specific demands of the chemical transformation.

• TMEDA remains the workhorse ligand for a wide range of applications where enhanced reactivity through deaggregation of organolithium reagents is the primary goal. Its relatively low cost and extensive documentation make it a reliable first choice for many standard procedures.

• PMPDA , with its increased steric profile, offers a valuable alternative for reactions where fine-tuning of selectivity is crucial. While it may lead to slower reaction rates in some cases, the potential for improved regioselectivity or the formation of polymers with desirable properties makes it a compelling option for more specialized applications.

Future research involving direct, quantitative comparisons of these two ligands in a variety of reaction systems will be invaluable in further elucidating the subtle yet significant effects of the additional methyl group in PMPDA. Such studies will undoubtedly pave the way for more rational ligand design and the development of even more efficient and selective catalytic systems.

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A Senior Application Scientist's Guide to Benchmarking the Catalytic Activity of Bulky Diamine Complexes

For researchers, scientists, and drug development professionals, the selection of an optimal catalyst is a critical decision that profoundly impacts the efficiency, selectivity, and overall success of a synthetic route. Bulky diamine ligands have emerged as a privileged class of ligands in transition metal catalysis, offering a unique combination of steric hindrance and electronic tunability that can unlock challenging transformations and enhance stereocontrol. This guide provides an in-depth, objective comparison of the performance of various bulky diamine complexes in key catalytic reactions, supported by experimental data and detailed protocols. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system, and ground our discussion in authoritative literature.

The Strategic Advantage of Steric Bulk in Diamine Ligands

The introduction of sterically demanding groups on a diamine ligand scaffold is a deliberate design choice aimed at influencing the catalytic cycle in several ways. Bulky substituents can:

• Promote Reductive Elimination: By creating steric congestion around the metal center, bulky ligands can accelerate the final product-forming step in many cross-coupling reactions.[1][2]

• Enhance Enantioselectivity: In asymmetric catalysis, the chiral pocket created by a bulky C2-symmetric diamine ligand can effectively discriminate between enantiotopic faces of a prochiral substrate, leading to high enantiomeric excess (ee).[3][]

• Stabilize Monoligated Species: In some catalytic cycles, a monoligated metal species is the active catalyst. Bulky ligands can disfavor the formation of bis-ligated, less reactive species.

• Influence Regioselectivity: The steric profile of the ligand can direct the regioselectivity of a reaction by favoring substrate approach from a less hindered trajectory.

This guide will explore these principles through the lens of practical, comparative data.

Key Performance Metrics for Benchmarking

To objectively compare the catalytic activity of different bulky diamine complexes, a standardized set of performance metrics is essential. These include:

• Conversion (%): The percentage of the limiting reagent that has been consumed in the reaction.

• Yield (%): The amount of desired product obtained, expressed as a percentage of the theoretical maximum.

• Enantiomeric Excess (ee %): A measure of the stereoselectivity of a reaction that produces a chiral product. It is defined as the absolute difference between the mole fractions of the two enantiomers.

• Diastereomeric Ratio (dr): The ratio of diastereomers produced in a reaction.

• Turnover Number (TON): The number of moles of substrate that a mole of catalyst can convert before becoming inactivated.

• Turnover Frequency (TOF): The number of turnovers per unit time, a measure of the catalyst's efficiency.

Comparative Benchmarking in Asymmetric Hydrogenation of Ketones

Asymmetric hydrogenation of prochiral ketones to chiral alcohols is a fundamental transformation in organic synthesis. Ruthenium complexes of chiral N-tosylated 1,2-diamines are particularly effective for this purpose.[5][6]

Experimental Protocol: Asymmetric Hydrogenation of Acetophenone

This protocol provides a standardized method for comparing the performance of different bulky diamine ligands in the ruthenium-catalyzed asymmetric hydrogenation of acetophenone.

1. Catalyst Preparation (in situ): a. In a nitrogen-filled glovebox, add [RuCl₂(p-cymene)]₂ (1.0 mol%) and the chiral N-tosylated 1,2-diamine ligand (2.2 mol%) to a flame-dried Schlenk tube equipped with a magnetic stir bar. b. Add degassed 2-propanol (5.0 mL). c. Stir the mixture at 80 °C for 10 minutes to form the active catalyst.

2. Hydrogenation Reaction: a. To the catalyst solution, add acetophenone (1.0 mmol). b. Add a solution of potassium tert-butoxide (10 mol%) in 2-propanol. c. Seal the Schlenk tube and purge with hydrogen gas (3 cycles). d. Pressurize the vessel with hydrogen to 10 atm and stir vigorously at 25 °C for 12 hours.

3. Work-up and Analysis: a. Carefully release the hydrogen pressure. b. Quench the reaction with 1 M HCl. c. Extract the product with diethyl ether (3 x 10 mL). d. Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure. e. Determine the conversion by ¹H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

Comparative Data:

Ligand	Abbreviation	Substrate/Catalyst Ratio	Yield (%)	ee (%)	Reference
(1R,2R)-N-(p-Tosyl)-1,2-diphenylethylenediamine	(R,R)-TsDPEN	100	>99	98 (R)	[7]
(1S,2S)-N-(p-Tosyl)-1,2-diphenylethylenediamine	(S,S)-TsDPEN	200	86	97 (S)	[7]
(1R,2R)-1,2-Diaminocyclohexane	(R,R)-DACH	-	-	-	[7]

Causality Behind Experimental Choices:

The choice of a pre-catalyst like [RuCl₂(p-cymene)]₂ and a chiral diamine allows for the in situ formation of the active catalyst, simplifying the experimental setup.[5] The base, potassium tert-butoxide, is crucial for the activation of the ruthenium pre-catalyst. 2-propanol serves as both the solvent and the hydrogen source in this transfer hydrogenation. The bulky phenyl groups in TsDPEN create a well-defined chiral pocket around the ruthenium center, leading to high enantioselectivity.

Comparative Benchmarking in Palladium-Catalyzed C-N Cross-Coupling (Buchwald-Hartwig Amination)

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds. The choice of ligand is critical, and bulky phosphine ligands are often employed. However, bulky diamine ligands can also be effective, particularly in specific applications.

Experimental Protocol: Buchwald-Hartwig Amination of 4-Chlorotoluene with Aniline

This protocol allows for the comparison of different bulky diamine-ligated palladium catalysts.

1. Reaction Setup: a. To an oven-dried Schlenk tube, add Pd₂(dba)₃ (1.0 mol%), the bulky diamine ligand (2.5 mol%), and sodium tert-butoxide (1.4 mmol). b. Evacuate and backfill the tube with argon (3 cycles). c. Add 4-chlorotoluene (1.0 mmol), aniline (1.2 mmol), and anhydrous toluene (5.0 mL) via syringe.

2. Reaction Execution: a. Seal the Schlenk tube and place it in a preheated oil bath at 100 °C. b. Stir the reaction mixture for 12 hours.

3. Work-up and Analysis: a. Cool the reaction to room temperature and quench with saturated aqueous NH₄Cl. b. Extract the product with ethyl acetate (3 x 10 mL). c. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. d. Purify the crude product by flash column chromatography on silica gel. e. Determine the yield by ¹H NMR spectroscopy.

Mechanistic Considerations and the Role of Bulky Ligands:

The catalytic cycle of the Buchwald-Hartwig amination involves oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][2] Bulky ligands, including diamines, play a crucial role in promoting the reductive elimination step, which is often rate-limiting. The steric pressure exerted by the ligand forces the aryl and amino groups on the palladium center into close proximity, facilitating the formation of the C-N bond.[8]

Visualization of Concepts and Workflows

To better illustrate the concepts discussed, we provide the following diagrams created using Graphviz (DOT language).

Experimental Workflow for Catalyst Benchmarking

Caption: General workflow for benchmarking bulky diamine complex catalysts.

Simplified Catalytic Cycle for Buchwald-Hartwig Amination

Caption: A simplified representation of the catalytic cycle for the Buchwald-Hartwig amination.

Conclusion and Future Outlook

The strategic use of bulky diamine ligands offers a powerful tool for controlling the activity and selectivity of a wide range of catalytic transformations. As this guide has demonstrated, a systematic approach to benchmarking, grounded in well-defined protocols and a clear understanding of the underlying mechanistic principles, is essential for identifying the optimal catalyst for a given application. The interplay of steric and electronic effects in these ligands is a rich area for further investigation, and the development of new, even more sophisticated bulky diamine architectures promises to continue to push the boundaries of catalytic efficiency and selectivity.

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A Comparative Guide to Catalyst Enantioselectivity: Chiral vs. Achiral Bulky Diamines in Asymmetric Hydrogenation

For researchers, scientists, and drug development professionals engaged in the synthesis of enantiomerically pure compounds, the choice of catalyst is a critical determinant of success. Asymmetric hydrogenation and transfer hydrogenation are cornerstone methodologies for the stereoselective reduction of prochiral ketones and imines, providing efficient access to chiral alcohols and amines. The design of the ligand sphere around the metal center is paramount in dictating the enantioselectivity of these transformations. This guide provides an in-depth comparison of two fundamental strategies for inducing chirality: the use of catalysts bearing intrinsically chiral diamine ligands and the application of systems that pair achiral bulky diamines with an external source of chirality.

This document moves beyond a simple listing of protocols to explore the causal relationships behind experimental design, offering field-proven insights into catalyst selection and optimization. We will dissect the mechanistic underpinnings of these catalytic systems, present comparative performance data, and provide detailed, self-validating experimental workflows to empower you to make informed decisions in your synthetic endeavors.

The Fulcrum of Enantioselectivity: Ligand Design

In transition metal-catalyzed asymmetric hydrogenation, the transfer of chirality from the catalyst to the substrate occurs at the transition state of the enantio-determining step. The spatial arrangement of the ligands around the metal center creates a chiral pocket that preferentially accommodates one prochiral face of the substrate over the other. Diamines, with their strong coordination to metals like iridium and rhodium and their tunable steric and electronic properties, have proven to be exceptionally effective ligands in this context. The fundamental question we address here is the origin of the chirality in the catalytic system and its impact on performance.

Strategy 1: The Intrinsic Chirality of the Diamine Ligand

The most established and widely employed strategy involves the use of C₂-symmetric chiral diamines, such as derivatives of 1,2-diphenylethylenediamine (DPEN). In these systems, the stereogenic centers are an integral part of the diamine backbone. This pre-defined chirality creates a rigid and predictable coordination environment around the metal.

A quintessential example is the Noyori-type catalyst, often an iridium or ruthenium complex of a chiral N-sulfonylated diamine. These catalysts have demonstrated remarkable efficacy in the asymmetric transfer hydrogenation (ATH) of a broad range of ketones, often achieving near-perfect enantioselectivity. For instance, iridium complexes of polymeric chiral diamine ligands have been shown to be highly efficient and recyclable catalysts for the ATH of functionalized ketones, affording optically active secondary alcohols with excellent enantioselectivities (up to 99% ee) and exceptionally high total turnover numbers (TONs) of up to 12,000 over six cycles.[1][2][3][4]

The mechanism of these catalysts involves a concerted outer-sphere hydrogen transfer from the metal hydride to the ketone, with the N-H group of the diamine ligand playing a crucial role in stabilizing the transition state through hydrogen bonding. The steric bulk and electronic properties of the substituents on the diamine backbone are critical for effective stereochemical communication.

Strategy 2: Induced Chirality with Achiral Bulky Diamines

An alternative and increasingly explored strategy involves the use of achiral, yet sterically bulky, diamine ligands in conjunction with another source of chirality within the catalytic system. This approach offers modularity, as the source of chirality can be varied independently of the diamine ligand. There are two primary manifestations of this strategy:

• Chiral Counterion/Co-catalyst: In this approach, an achiral diamine-metal complex is paired with a chiral Brønsted acid, such as a chiral phosphoric acid (CPA). The CPA protonates the substrate (e.g., an imine), forming a chiral ion pair with the substrate. The achiral diamine-metal complex then acts as the reducing agent, with the chiral counterion directing the stereochemical outcome. This has been effectively demonstrated in the asymmetric hydrogenation of N-aryl imines, where an achiral iridium-(Cp*) complex containing an achiral diamine, in combination with a chiral phosphoric acid, yields highly active and enantioselective catalysts.[5]

• Chiral-at-Metal Complexes: Here, the chirality resides at the metal center itself, which is rendered stereogenic by the coordination of achiral ligands in a specific spatial arrangement. While less common with simple diamines, this is an emerging area of asymmetric catalysis.

The use of achiral bulky diamines in these "induced chirality" systems highlights the importance of the overall chiral environment created by the entire catalytic ensemble, not just the diamine ligand itself. The bulky nature of the achiral diamine is still crucial for creating a well-defined coordination sphere and for transmitting the chiral information from the co-catalyst or metal center to the substrate.

Performance Comparison: Chiral vs. Achiral Diamine Systems

To provide a clear comparison, the following tables summarize the performance of catalysts from both strategies in analogous asymmetric reduction reactions. Table 1 showcases the high enantioselectivities achieved with a representative iridium catalyst bearing a chiral diamine ligand in the ATH of various ketones.[2][3][4] Table 2 presents data for the asymmetric hydrogenation of an imine using an achiral iridium/diamine complex in combination with a chiral phosphoric acid.[5]

Table 1: Performance of an Iridium Catalyst with a Polymeric Chiral Diamine Ligand in the Asymmetric Transfer Hydrogenation of Ketones [2][3][4]

Substrate (Ketone)	Product (Alcohol)	Yield (%)	ee (%)
2-Oxo-2-phenylacetic acid	(R)-2-Hydroxy-2-phenylacetic acid	98	99
1-(4-Methoxyphenyl)ethan-1-one	(R)-1-(4-Methoxyphenyl)ethan-1-ol	99	98
1-(Trifluoromethyl)ethan-1-one	(R)-1-(Trifluoromethyl)ethan-1-ol	95	97
2-Oxo-N-phenylacetamide	(R)-2-Hydroxy-N-phenylacetamide	97	99

Reaction Conditions: Ketone (0.5 mmol), Formic Acid (2.5 mmol), Ir-polydiamine catalyst (0.05 mol%), Water/Methanol (1:1), 70 °C, 12 h.

Table 2: Performance of an Achiral Iridium/Diamine Catalyst with a Chiral Phosphoric Acid in the Asymmetric Hydrogenation of an N-Aryl Imine [5]

Substrate (Imine)	Chiral Phosphoric Acid Co-catalyst	Product (Amine)	Yield (%)	ee (%)
N-(1-phenylethylidene)aniline	(R)-TRIP	(R)-N-(1-phenylethyl)aniline	>99	98

Reaction Conditions: Imine (0.25 mmol), [Ir(Cp)I₂]₂ (0.5 mol%), Achiral Diamine (1.1 mol%), (R)-TRIP (2 mol%), Toluene, 50 bar H₂, 60 °C, 12 h.*

These data illustrate that both strategies are capable of achieving excellent enantioselectivities. The choice between them may depend on factors such as the availability and cost of the chiral ligand versus the chiral co-catalyst, the substrate scope, and the desired modularity of the catalytic system.

Experimental Protocols

To ensure the practical applicability of this guide, we provide detailed, step-by-step methodologies for key experiments.

Workflow for Catalyst Screening and Enantioselectivity Assessment

The following diagram and protocol outline a general workflow for assessing the performance of a catalyst in asymmetric transfer hydrogenation.

Caption: General workflow for assessing catalyst enantioselectivity.

Step-by-Step Protocol:

• Catalyst Preparation (in situ): In a nitrogen-filled glovebox, add the iridium precursor (e.g., [Ir(Cp*)Cl₂]₂, 0.0025 mmol) and the diamine ligand (chiral or achiral, 0.0055 mmol) to a Schlenk tube equipped with a magnetic stir bar.

• Reaction Setup: Remove the Schlenk tube from the glovebox and add the solvent (e.g., degassed water/methanol 1:1, 2.5 mL) via syringe under a positive pressure of nitrogen.

• Substrate Addition: Add the ketone substrate (0.5 mmol) to the reaction mixture.

• Initiation of Reaction: Add the hydrogen source (e.g., a 5:2 mixture of formic acid and triethylamine, 0.5 mL).

• Reaction Conditions: Seal the Schlenk tube and place it in a preheated oil bath at the desired temperature (e.g., 70 °C). Stir the reaction for the specified time (e.g., 12 hours).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding a saturated aqueous solution of NaHCO₃. Extract the product with an organic solvent (e.g., ethyl acetate, 3 x 10 mL). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

• Yield Determination: Determine the yield of the purified product gravimetrically and confirm its identity by ¹H NMR and ¹³C NMR spectroscopy.

• Enantiomeric Excess (ee) Determination: Dissolve a small sample of the purified product in an appropriate solvent (e.g., hexane/isopropanol mixture) and analyze by chiral High-Performance Liquid Chromatography (HPLC) using a suitable chiral stationary phase column (e.g., Chiralcel OD-H). The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers.

Synthesis of a Representative Chiral Diamine Ligand

The ability to synthesize and modify chiral ligands is crucial for catalyst development. The following is a representative procedure for the synthesis of an N,N'-dimethyl substituted chiral diamine.

• Imine Formation: To a solution of (1R,2R)-1,2-diphenylethanediamine (1.0 equiv) in methanol, add the desired aromatic aldehyde (2.2 equiv). Stir the mixture at room temperature for 12 hours. The resulting diimine can be isolated by filtration.

• Reduction: Suspend the diimine in methanol and cool the mixture to 0 °C. Add sodium borohydride (4.0 equiv) portion-wise. Allow the reaction to warm to room temperature and stir for 24 hours.

• N-Methylation: To a solution of the resulting secondary diamine in formic acid, add a 37% aqueous solution of formaldehyde. Heat the mixture at reflux for 24 hours.

• Work-up and Purification: Cool the reaction mixture and basify with a concentrated NaOH solution. Extract the product with dichloromethane. Dry the organic layer and concentrate to give the crude N,N'-dimethylated chiral diamine, which can be purified by crystallization or column chromatography.

Mechanistic Insights and the Origin of Enantioselectivity

The stereochemical outcome of the hydrogenation reaction is determined in the transition state of the hydride transfer step. The following diagram illustrates the proposed catalytic cycle for a Noyori-type catalyst with a chiral diamine ligand.

Caption: Simplified catalytic cycle for asymmetric transfer hydrogenation.

In the case of a chiral diamine ligand , the rigid C₂-symmetric backbone creates a well-defined chiral pocket. The substituents on the diamine and the N-sulfonyl group sterically interact with the substituents of the prochiral ketone in the transition state. This leads to a lower energy transition state for the approach of one face of the ketone, resulting in the preferential formation of one enantiomer of the alcohol product. The interaction between the N-H of the ligand and the carbonyl oxygen of the substrate is a key feature of this "bifunctional" catalysis.

For a system with an achiral diamine and a chiral phosphoric acid , the mechanism is different. The chiral phosphoric acid protonates the substrate (e.g., an imine to form an iminium ion), creating a chiral ion pair. The achiral diamine-metal hydride complex then delivers the hydride to the iminium ion. The enantioselectivity is controlled by the chiral environment created by the bulky anion of the phosphoric acid, which shields one face of the iminium ion from attack by the hydride. The bulky achiral diamine serves to create a defined and reactive metal hydride species.

Conclusion

The assessment of enantioselectivity in catalysts hinges on a deep understanding of the source of chirality within the catalytic system. While catalysts with intrinsically chiral diamine ligands have a long and successful history of providing high enantioselectivities through a well-defined, rigid chiral pocket, systems employing achiral bulky diamines in combination with an external chiral source, such as a chiral co-catalyst, offer a modular and highly effective alternative.

The choice between these strategies is not a matter of one being universally superior to the other. Instead, it is a decision to be made based on the specific synthetic challenge, the availability of chiral building blocks, and the desired level of catalyst tunability. By understanding the underlying mechanistic principles and leveraging the comparative data presented, researchers can more effectively navigate the complex landscape of asymmetric catalysis and accelerate the development of robust and highly enantioselective transformations.

References

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• Tang, W., et al. (2024). Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. National Institutes of Health. [Link]

• Tang, W., et al. (2024). Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. ResearchGate. [Link]

• Tang, W., et al. (2024). Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. ACS Publications. [Link]

• Xiao, J., et al. (2013). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. National Institutes of Health. [Link]

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A Senior Application Scientist's Guide to Validating Theoretical Models for Predicting Steric Effects of Diamine Ligands

Introduction: The Imperative of Steric Prediction in Coordination Chemistry

In the intricate world of coordination chemistry and catalysis, the steric properties of a ligand are not merely a matter of molecular architecture; they are a fundamental determinant of reactivity, selectivity, and stability. For bidentate diamine ligands—a cornerstone of modern catalysis and materials science—the ability to accurately predict steric effects is paramount. These effects govern everything from the accessibility of a metal's coordination sphere to the enantioselectivity of a life-saving pharmaceutical synthesis.[1][2][3]

However, transitioning from a conceptual understanding of "bulkiness" to a quantitative, predictive model is a significant challenge. Theoretical models provide an invaluable in silico framework to forecast a ligand's steric influence, enabling rational design and minimizing empirical trial-and-error. But how reliable are these models? This guide provides a critical comparison of common theoretical frameworks and details the essential experimental methodologies required for their rigorous validation. We will explore the causality behind experimental choices and present self-validating protocols to ensure your theoretical predictions are firmly grounded in empirical reality.

Part 1: The Theoretical Toolkit for Quantifying Steric Hindrance

The quantification of a ligand's steric profile has evolved from simple physical models to sophisticated computational approaches. For diamine ligands, models originally developed for monodentate species must be adapted to account for the constraints of the chelate ring.

The Cone Angle: A Foundational Concept

First introduced by Chadwick A. Tolman for phosphine ligands, the cone angle (θ) remains a widely used and intuitive steric descriptor.[1][4][5] It is defined as the apex angle of a cone, originating at the metal center, that encompasses the van der Waals radii of the ligand's outermost atoms.[4][5]

• Adaptation for Diamines: For bidentate ligands, the concept is less straightforward. It often involves considering an average cone angle or incorporating the ligand "bite angle"—the P-M-P or N-M-N angle—which significantly influences the spatial arrangement.[6]

• Strengths: Its primary advantage is its simplicity and intuitive nature, making it excellent for initial ligand screening and qualitative comparisons.

• Limitations: The classic Tolman model assumes a fixed metal-ligand bond length and an idealized conical shape, which can be a poor approximation for conformationally flexible diamines or those with complex, non-symmetrical substituents.[4][7] Crystallographically determined cone angles can vary significantly with the ligand's environment, questioning their relevance for reactions in solution.[7][8]

Multidimensional Descriptors: The Sterimol Parameters

To capture the anisotropic (direction-dependent) nature of steric bulk, Sterimol parameters, developed by Verloop, offer a more nuanced description.[9][10][11] Unlike the single value of a cone angle, Sterimol defines a substituent's shape using a set of parameters:

• L: The length of the substituent along the axis of its bond to the parent molecule.

• B1: The minimum width perpendicular to the L-axis.

• B5: The maximum width perpendicular to the L-axis.

• Application: These multidimensional values are particularly powerful in Quantitative Structure-Activity Relationship (QSAR) studies, where they can create more accurate predictive models for properties like enantioselectivity.[9][11][12][13]

• Strengths: By describing shape rather than just size, Sterimol can differentiate between, for example, a long, thin substituent and a short, wide one, an advantage where multifaceted steric interactions are critical.[13]

• Limitations: The definition of the primary axis can be ambiguous for complex diamine backbones, and the multiple parameters can be less intuitive to interpret than a single cone angle value.

Computational Models: Percent Buried Volume (%Vbur)

A more modern and computationally driven approach is the percent buried volume (%Vbur). This model calculates the percentage of a sphere of a defined radius (typically centered on the metal) that is occupied by the ligand.[14][15][16][17]

• Causality: The rationale is to quantify the steric shielding of the metal center, which is directly relevant to substrate access and catalytic activity. It emphasizes steric hindrance proximal to the metal.[14]

• Strengths: %Vbur is highly versatile and can be calculated from any 3D coordinate file (e.g., from X-ray crystallography or DFT optimization). It excels at capturing the immediate steric environment of the metal and has been shown to provide strong correlations in catalytic systems where cone angle fails.[14][18]

• Limitations: The calculated value is sensitive to the chosen sphere radius and the conformation of the ligand. For flexible diamine ligands, a single static calculation may not represent the dynamic behavior in solution. Therefore, analysis of multiple conformers is often necessary.[10][13]

The relationship between these models can be visualized as a decision-making and data-flow process.

Caption: Conceptual overview of theoretical steric models and their inputs/outputs.

Model	Key Principle	Parameters	Pros	Cons
Tolman Cone Angle (θ)	Geometric cone encompassing the ligand.[4][5]	Single angle (θ).	Intuitive, simple, good for initial screening.	Can be inaccurate for flexible/asymmetric ligands; solution vs. solid-state ambiguity.[4][7]
Sterimol	Multidimensional measurement of substituent shape.[9]	L, B1, B5 vectors.	Captures anisotropy; powerful for QSAR studies.[11][13]	Less intuitive; axis definition can be complex.
Percent Buried Volume (%Vbur)	Volume of a sphere around the metal occupied by the ligand.[14]	Single percentage value.	Versatile, computationally robust, directly relates to metal shielding.[15][18]	Dependent on sphere radius and ligand conformation.

Part 2: Experimental Validation: Grounding Theory in Reality

A theoretical model is only as good as its predictive power. Validation requires robust experimental techniques that can provide a measurable, physical manifestation of steric effects. The choice of technique is critical and should be guided by the specific chemical question being asked.

X-ray Crystallography: The Static Picture

Single-crystal X-ray diffraction provides the most unambiguous determination of a molecule's three-dimensional structure in the solid state.[19] This "snapshot" is the foundational data for calculating many theoretical steric parameters.

• Causality: By precisely locating every atom, we can directly measure bond lengths, bond angles, and torsion angles. This geometric data is the direct input for calculating crystallographic cone angles and %Vbur.[8][20] It allows for a direct, one-to-one comparison between a specific, observed conformation and the theoretical value derived from it.

• Trustworthiness: The high precision of X-ray crystallography makes it the gold standard for structural analysis.[19][21] However, it is crucial to remember that the crystal structure represents a low-energy conformation in the solid state, which may not be the dominant or reactive conformation in solution. Crystal packing forces can also influence the observed geometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Insights from Solution

NMR spectroscopy is a powerful tool for probing the electronic and steric environment of nuclei in solution, which is often more relevant to reaction conditions.

• Mechanism of Detection: Steric compression can cause significant changes in the chemical shifts of nearby nuclei.[22] For instance, bulky substituents on a diamine ligand can force a proton on the ligand backbone or even on a co-ligand into a sterically crowded environment, causing it to be deshielded (shift to a higher ppm value).[22][23]

• Application: By synthesizing a series of diamine ligands with systematically varied substituents and observing the corresponding changes in the ¹H or ¹³C NMR spectra of their metal complexes, one can establish a strong correlation between the magnitude of the chemical shift change and the presumed steric bulk.[24][25] This provides an empirical, solution-phase ranking of steric effects that can be directly compared to theoretical predictions.

Kinetic Studies: Sterics in Action

The rate at which a chemical reaction proceeds is highly sensitive to steric hindrance at the reactive center.[2][26] By measuring reaction rates, we can obtain a quantitative measure of the dynamic consequences of a ligand's steric profile.

• Experimental Design: A classic experiment is to measure the rate of a ligand substitution reaction. A metal complex featuring the diamine ligand of interest is reacted with an incoming ligand. A bulkier diamine ligand will shield the metal center more effectively, slowing down the rate of substitution.

• Validation Power: This method provides a direct link between a steric parameter and chemical reactivity.[27][28] A successful theoretical model should show a strong correlation between its calculated steric values (e.g., %Vbur) and the experimentally determined rate constants (k) for a series of different diamine ligands.

The overall validation workflow integrates these theoretical and experimental components into a cyclical process of prediction and verification.

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"comparative study of the thermal stability of different diamine-metal complexes"

Welcome to a comprehensive exploration of the thermal stability of diamine-metal complexes. This guide is designed for researchers, scientists, and professionals in drug development and materials science who are engaged in the synthesis and characterization of coordination compounds. Here, we move beyond a simple recitation of data to provide a deeper understanding of the factors governing the thermal decomposition of these important molecules. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative literature.

Introduction: The Significance of Thermal Stability in Diamine-Metal Complexes

Diamine-metal complexes are a cornerstone of coordination chemistry, with applications ranging from catalysis and materials science to pharmacology as potential anticancer and antimicrobial agents.[1] The thermal stability of these complexes is a critical parameter that dictates their suitability for various applications, particularly those requiring elevated temperatures, such as in catalysis or as precursors for the synthesis of nanomaterials. Understanding the thermal decomposition pathways and the factors that influence stability is paramount for designing robust and functional metal complexes.

The thermal stability of a coordination compound is not an intrinsic property but is influenced by a delicate interplay of factors related to both the central metal ion and the coordinating ligands.[2][3][4][5] For diamine-metal complexes, key determinants include:

• The nature of the central metal ion: Its charge, size, and electronegativity significantly impact the strength of the metal-ligand bond.[2][3][5]

• The nature of the diamine ligand: The length of the alkyl chain, the presence of substituents on the nitrogen atoms or the carbon backbone, and the resulting chelate ring size all contribute to the overall stability.[6]

• The chelate effect: Bidentate diamine ligands form more stable complexes than analogous monodentate amine ligands, a phenomenon known as the chelate effect.[2][6]

This guide will provide a comparative analysis of the thermal stability of different diamine-metal complexes, supported by experimental data and detailed protocols for their synthesis and characterization.

Experimental Protocols: A Framework for Investigation

To ensure the reliability and reproducibility of thermal stability studies, standardized and well-documented experimental protocols are essential. The following sections outline a general framework for the synthesis and thermal analysis of diamine-metal complexes.

General Synthesis of Diamine-Metal(II) Chloride Complexes

This protocol describes a general method for the synthesis of metal(II) complexes with simple aliphatic diamines like ethylenediamine (en) and 1,3-propanediamine (tn). This method can be adapted for other diamines and metal salts.

Materials:

• Metal(II) chloride salt (e.g., CuCl₂, NiCl₂, CoCl₂)

• Diamine (e.g., ethylenediamine, 1,3-propanediamine)

• Ethanol

• Diethyl ether

Procedure:

• Dissolution of the Metal Salt: Dissolve 1 mmol of the metal(II) chloride salt in 20 mL of ethanol in a 100 mL round-bottom flask with gentle heating and stirring.

• Ligand Addition: In a separate beaker, dissolve 2 mmol of the diamine ligand in 10 mL of ethanol.

• Complexation: Slowly add the diamine solution dropwise to the stirring metal salt solution. A color change and/or the formation of a precipitate should be observed, indicating complex formation.

• Reflux: Attach a condenser to the flask and reflux the reaction mixture for 1-2 hours to ensure complete reaction.

• Isolation of the Complex: Allow the reaction mixture to cool to room temperature. If a precipitate has formed, collect it by vacuum filtration. If not, slowly add diethyl ether to the solution until a precipitate forms.

• Washing and Drying: Wash the collected solid with small portions of cold ethanol and then diethyl ether to remove any unreacted starting materials. Dry the complex in a desiccator over anhydrous CaCl₂.

• Characterization: Characterize the synthesized complex using appropriate analytical techniques such as FT-IR spectroscopy, elemental analysis, and single-crystal X-ray diffraction (if suitable crystals are obtained).

Thermal Analysis: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are powerful techniques for investigating the thermal stability and decomposition of materials.[7]

Instrumentation:

• A simultaneous thermal analyzer (STA) capable of performing TGA and DSC measurements.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the dried diamine-metal complex into an alumina or platinum crucible.

• Instrument Setup: Place the crucible in the TGA-DSC instrument.

• Experimental Conditions:

  • Temperature Program: Heat the sample from room temperature to a final temperature (e.g., 800-1000 °C) at a constant heating rate (e.g., 10 °C/min).

  • Atmosphere: Conduct the analysis under a controlled atmosphere, typically an inert gas like nitrogen or an oxidative gas like air, at a constant flow rate (e.g., 50 mL/min).

• Data Acquisition: Record the sample weight change (TGA), the derivative of the weight change (DTG), and the heat flow (DSC) as a function of temperature.

• Data Analysis: Analyze the resulting curves to determine the onset temperature of decomposition, the temperatures of maximum decomposition rates (from DTG peaks), the percentage weight loss at each step, and the nature of the thermal events (endothermic or exothermic, from DSC peaks).

Visualizing the Workflow

The following diagram illustrates the general workflow for the synthesis and thermal analysis of diamine-metal complexes.

Caption: Experimental Workflow from Synthesis to Thermal Analysis.

Comparative Thermal Stability: A Data-Driven Analysis

The thermal stability of diamine-metal complexes is best understood through the direct comparison of experimental data obtained under identical conditions. The following table summarizes representative thermal decomposition data for a series of diamine complexes with common transition metals.

Complex	Metal Ion	Diamine Ligand	Decomposition Onset (°C)	Decomposition Steps	Final Residue	Reference
[Cu(en)₂]Cl₂	Cu(II)	Ethylenediamine	~250	2	CuO	[8]
[Ni(en)₃]Cl₂·2H₂O	Ni(II)	Ethylenediamine	~100 (dehydration), ~300 (decomposition)	3+	NiO	[9][10]
[Co(en)₃]Cl₃	Co(III)	Ethylenediamine	~280	2	Co₃O₄	[11]
[Cu(tn)₂]Cl₂	Cu(II)	1,3-Propanediamine	~230	2	CuO	[12]
[Ni(tn)₃]Cl₂·2H₂O	Ni(II)	1,3-Propanediamine	~90 (dehydration), ~280 (decomposition)	3+	NiO	[9]

Note: Decomposition temperatures are approximate and can vary with experimental conditions such as heating rate.

Discussion: Unraveling the Trends in Thermal Stability

The data presented in the table reveals several key trends in the thermal stability of diamine-metal complexes.

The Influence of the Central Metal Ion

The nature of the central metal ion plays a crucial role in determining the thermal stability of the complex. Generally, for a given diamine ligand, the stability of the complexes with divalent first-row transition metals follows the Irving-Williams series: Mn(II) < Fe(II) < Co(II) < Ni(II) < Cu(II) > Zn(II).[2] This trend is a consequence of the variation in the ionic radii and the ligand field stabilization energy across the series. The smaller the ionic radius and the higher the ligand field stabilization energy, the stronger the metal-ligand bond and, consequently, the higher the thermal stability. For instance, copper(II) complexes often exhibit high thermal stability.

The Effect of the Diamine Ligand: Chelate Ring Size

The length of the alkyl chain in the diamine ligand influences the size of the chelate ring formed upon coordination. Ethylenediamine forms a five-membered chelate ring, while 1,3-propanediamine forms a six-membered ring. Five-membered chelate rings are generally more stable than six-membered rings due to lower ring strain. This is reflected in the slightly higher decomposition onset temperatures observed for ethylenediamine complexes compared to their 1,3-propanediamine counterparts.

The Role of Substituents

The presence of substituents on the nitrogen atoms or the carbon backbone of the diamine ligand can also affect thermal stability. Steric hindrance introduced by bulky substituents can weaken the metal-ligand bond, leading to lower thermal stability.[4][13][14] Conversely, electron-donating or withdrawing groups can modify the basicity of the nitrogen atoms, thereby influencing the strength of the coordinate bond.

The following diagram illustrates the key factors influencing the thermal stability of diamine-metal complexes.

Caption: Factors Influencing Thermal Stability.

Conclusion and Future Outlook

This guide has provided a comparative overview of the thermal stability of diamine-metal complexes, emphasizing the interplay of factors related to the metal ion and the ligand structure. The experimental protocols and data presented herein offer a foundation for researchers to design and evaluate new complexes with tailored thermal properties.

Future research in this area will likely focus on the synthesis of complexes with enhanced thermal stability for high-temperature applications. This may involve the use of more rigid diamine ligands, the incorporation of bulky substituents to protect the metal center, and the exploration of less common metal ions. A deeper understanding of the decomposition mechanisms at the molecular level, aided by computational modeling, will also be crucial for the rational design of next-generation diamine-metal complexes.

References

• De, G., Biswas, P. K., & Chaudhuri, N. R. (1983). Thermal Investigation of Nickel(II) Diamine Complexes in Solid State. Bulletin of the Chemical Society of Japan, 56(10), 3145-3148. [Link]

• Wyrzykowski, D., Heffeter, P., Pilarski, B., & Chrusciel, E. (2011). Magnetic, thermal and spectral properties of Ni(II) 2,3- , 3,5- and 2,6-dimethoxybenzoates. Journal of Thermal Analysis and Calorimetry, 104(2), 649-656. [Link]

• Wendlandt, W. W. (1960). Thermogravimetric and Differential Thermal Analysis of (Ethylenedinitrilo)tetraacetic Acid and Its Derivatives. Analytical Chemistry, 32(7), 848-852. [Link]

• Aakash Institute. (n.d.). Stability of Coordination Compounds & Stability of a Complex Ion. AESL. [Link]

• Ghosh, A., De, G., & Chaudhuri, N. R. (2002). Thermal studies of copper(ii) squarate complexes of diamines in the solid state. Journal of Thermal Analysis and Calorimetry, 68(2), 437-447. [Link]

• Stowell, R. E., et al. (2024). Synthesis, Characterization, Volatility, and Thermal Stability of Fluorinated Copper(II) Aminoalkoxide Complexes as Precursors for Vapor Deposition. Canadian Journal of Chemistry. [Link]

• De, G., Biswas, P. K., & Chaudhuri, N. R. (1983). Thermal Investigation of Nickel(II) Diamine Complexes in Solid State. R Discovery. [Link]

• Rastogi, R., & Singh, H. B. (2008). Thermal Decomposition of Metal Complexes of Type MLX2 (M = Co(II), Cu(II), Zn(II), and Cd(II); L = DIE; X = NO31-) by TG-DTA-DTG Techniques in Air Atmosphere. Journal of the Korean Chemical Society, 52(3), 241-247. [Link]

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Navigating the Ligand Landscape: A Cost-Effectiveness Analysis of N,N,N',N',2-pentamethyl-1,2-propanediamine in Advanced Synthesis

For Researchers, Scientists, and Drug Development Professionals: A Senior Application Scientist's Guide to Evaluating Specialized Diamine Ligands

In the intricate world of modern organic synthesis, the choice of a chelating agent can be the determining factor in the success, efficiency, and scalability of a reaction. While workhorse ligands such as N,N,N',N'-tetramethylethylenediamine (TMEDA) and N,N,N',N'',N''-pentamethyldiethylenetriamine (PMDTA) are mainstays in organolithium chemistry and polymerization catalysis, the demand for greater control over reactivity and selectivity has spurred interest in more structurally complex alternatives. This guide provides an in-depth evaluation of the cost-effectiveness of a specialized, sterically hindered diamine ligand: N,N,N',N',2-pentamethyl-1,2-propanediamine.

We will dissect the factors that contribute to its likely high cost, analyze the structural features that could translate to superior performance, and provide a framework for researchers to determine if the potential benefits justify the investment in this custom-synthesized molecule.

The Candidate Under Scrutiny: N,N,N',N',2-pentamethyl-1,2-propanediamine

N,N,N',N',2-pentamethyl-1,2-propanediamine, a C8H20N2 molecule, is a fully N-methylated diamine with a unique structural feature: a gem-dimethyl group on the carbon atom adjacent to one of the dimethylamino groups. This substitution pattern distinguishes it from its more common linear and branched isomers and is the primary source of its specialized reactivity.

Key Structural Features:

• 1,2-Diamine Backbone: Forms a stable five-membered chelate ring with metal centers.

• Tertiary Amines: The full N-methylation enhances the electron-donating ability (basicity) of the nitrogen atoms.

• Gem-Dimethyl Group: Introduces significant steric hindrance around one of the nitrogen donors, influencing the coordination geometry and reactivity of the metal complex.

The absence of this compound from the catalogs of major chemical suppliers strongly suggests that it is not a commodity chemical and requires custom synthesis for its acquisition. This has significant implications for its cost.

The Cost Factor: Understanding the Price of Specificity

The cost of a specialty chemical like N,N,N',N',2-pentamethyl-1,2-propanediamine is not dictated by large-scale production economics but by the complexities of its synthesis. The price of custom synthesis is influenced by several factors, including the difficulty of the synthesis, the cost of raw materials, the quantity required, the urgency of the project, and the required purity level[1]. Basic custom synthesis can range from thousands to tens of thousands of dollars, with complex molecules potentially exceeding $100,000[1]. Small, milligram-scale syntheses can still be costly, often in the range of

1000, due to the setup and analytical efforts involved[2].

The synthesis of N,N,N',N',2-pentamethyl-1,2-propanediamine would likely involve a multi-step process. General methods for synthesizing polyamine derivatives include N-alkylation, acylation followed by reduction, and Michael additions[3][4]. For this specific molecule, a plausible route could involve the reductive amination of a suitable amino alcohol precursor[5]. Each step adds to the overall cost in terms of reagents, solvents, purification, and labor.

The Alternatives: Established and Accessible Ligands

A cost-effectiveness analysis is incomplete without a thorough comparison to readily available alternatives. The primary competitors for N,N,N',N',2-pentamethyl-1,2-propanediamine fall into two categories: common chelating diamines and its structural isomer.

Ligand	Structure	Typical Price (per 100g)	Key Features
TMEDA	(CH₃)₂NCH₂CH₂N(CH₃)₂	~$50 - $100	Bidentate, forms a 5-membered ring, widely used.
PMDTA	[(CH₃)₂NCH₂CH₂]₂NCH₃	~$70 - $150	Tridentate, forms two 5-membered rings, stronger chelation than TMEDA.
N,N,N',N',2-pentamethyl-1,3-propanediamine	(CH₃)₂NCH₂CH(CH₃)CH₂N(CH₃)₂	Custom Synthesis	Bidentate, forms a 6-membered ring, isomeric alternative.
N,N,N',N',2-pentamethyl-1,2-propanediamine	(CH₃)₂NC(CH₃)₂CH₂N(CH₃)₂	Custom Synthesis	Bidentate, forms a 5-membered ring, sterically hindered.

Note: Prices are estimates based on publicly available data for research-grade chemicals and are subject to change.

Performance Evaluation: Where Steric Hindrance Could Pay Dividends

The primary justification for investing in a specialized ligand like N,N,N',N',2-pentamethyl-1,2-propanediamine lies in its potential to deliver superior performance in challenging chemical transformations. The gem-dimethyl group is the key to this potential.

Organolithium Chemistry: Enhanced Selectivity in Lithiation

Organolithium reagents are powerful bases and nucleophiles, but their high reactivity can lead to poor selectivity. Chelating diamines like TMEDA are known to deaggregate organolithium reagents, increasing their reactivity[6][7]. While TMEDA is effective, it may not provide the necessary steric shielding for highly selective deprotonations on complex substrates.

The gem-dimethyl group in N,N,N',N',2-pentamethyl-1,2-propanediamine could offer a solution. By creating a more sterically demanding coordination sphere around the lithium cation, it can direct the deprotonation to less hindered sites on a substrate, thereby improving regioselectivity. This is particularly relevant in the asymmetric lithiation of prochiral substrates, where the steric environment of the ligand is critical for achieving high enantiomeric excess[8][9].

Experimental Protocol: Hypothetical Asymmetric Lithiation of a Prochiral Substrate

This protocol is a generalized procedure for evaluating the effectiveness of N,N,N',N',2-pentamethyl-1,2-propanediamine in an asymmetric lithiation reaction, compared to a standard ligand like TMEDA.

Materials:

• Prochiral substrate (e.g., N-Boc-pyrrolidine)

• s-Butyllithium (s-BuLi) in cyclohexane

• N,N,N',N',2-pentamethyl-1,2-propanediamine

• TMEDA

• Anhydrous diethyl ether or toluene

• Electrophile (e.g., trimethylsilyl chloride)

• Standard Schlenk line and glassware

Procedure:

• Ligand-Base Complex Formation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve N,N,N',N',2-pentamethyl-1,2-propanediamine (1.2 equivalents) in anhydrous solvent. Cool the solution to -78 °C. Slowly add s-BuLi (1.1 equivalents) and stir for 30 minutes to pre-form the complex.

• Lithiation: Add the prochiral substrate (1.0 equivalent) dropwise to the cold ligand-base solution. Stir the reaction mixture at -78 °C for the desired time (e.g., 1-4 hours).

• Electrophilic Quench: Add the electrophile (1.5 equivalents) to the reaction mixture and allow it to slowly warm to room temperature.

• Work-up and Analysis: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, dry the organic layer, and concentrate in vacuo. Analyze the crude product by chiral chromatography to determine the enantiomeric excess (ee) and by NMR to determine the yield.

• Comparison: Repeat the experiment using TMEDA in place of N,N,N',N',2-pentamethyl-1,2-propanediamine under identical conditions.

Expected Outcome and Analysis:

The primary metric for success will be the enantiomeric excess of the product. A significantly higher ee achieved with N,N,N',N',2-pentamethyl-1,2-propanediamine would indicate that the steric hindrance of the gem-dimethyl group effectively controls the stereochemical outcome of the deprotonation. The yield of the desired product should also be compared, as the sterically hindered ligand may affect the reaction rate.

Polymerization Catalysis: Tailoring Polymer Properties

In the field of olefin polymerization, the structure of the ligand coordinated to the metal catalyst has a profound impact on the properties of the resulting polymer, such as molecular weight, polydispersity, and tacticity[10]. The steric and electronic properties of diamine ligands can influence the rate of monomer insertion and chain transfer events.

The steric bulk of N,N,N',N',2-pentamethyl-1,2-propanediamine could lead to catalysts that produce polymers with higher molecular weights by hindering chain transfer reactions. Furthermore, in the polymerization of prochiral olefins like propylene, the defined steric environment could enhance the stereoselectivity of the catalyst, leading to polymers with higher isotacticity or syndiotacticity.

Experimental Workflow: Olefin Polymerization

Caption: Workflow for evaluating a novel ligand in olefin polymerization.

The Verdict: A Framework for Decision-Making

The decision to employ a high-cost, specialized ligand like N,N,N',N',2-pentamethyl-1,2-propanediamine is a calculated risk that must be weighed against the potential rewards. The following decision matrix provides a framework for this evaluation:

Performance Gain	Cost of Ligand	Recommendation	Justification
High (e.g., >20% increase in yield or ee)	High	Consider for high-value applications	The significant improvement in performance may justify the cost, especially in the synthesis of pharmaceuticals or high-performance materials where purity and stereochemistry are critical.
Moderate (e.g., 5-20% increase in yield or ee)	High	Evaluate on a case-by-case basis	A marginal improvement may not be cost-effective for bulk chemical production but could be valuable for specific, challenging synthetic steps.
Low or Negligible (<5% increase)	High	Not recommended	The high cost is not justified by the minimal performance gain. Standard ligands like TMEDA or PMDTA are more economical choices.

Conclusion: A Niche Player with High Potential

N,N,N',N',2-pentamethyl-1,2-propanediamine is a prime example of a specialized ligand designed for challenging synthetic problems. Its cost, driven by the need for custom synthesis, is a significant barrier to its widespread adoption. However, for applications where the steric hindrance afforded by the gem-dimethyl group can lead to substantial improvements in selectivity or product properties, the investment may be well worth it.

For researchers and drug development professionals, the key is to identify those specific instances where the limitations of standard ligands are a bottleneck. In such cases, a targeted investment in a custom-synthesized ligand like N,N,N',N',2-pentamethyl-1,2-propanediamine could unlock new synthetic possibilities and provide a competitive edge. The ultimate cost-effectiveness is not merely in the price per gram of the ligand, but in the value it creates through enhanced reaction outcomes.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1,2-Propanediamine, N,N,N',N',2-pentamethyl-

For Researchers, Scientists, and Drug Development Professionals

The foundational principle of this guide is to treat 1,2-Propanediamine, N,N,N',N',2-pentamethyl- as a flammable and corrosive hazardous waste, warranting rigorous handling and disposal protocols. This conservative approach is based on the hazardous characteristics of the parent compound, 1,2-diaminopropane, which is known to be a flammable liquid and corrosive to skin and eyes.[1][2][3]

Section 1: Hazard Identification and Risk Assessment

Based on the properties of analogous compounds, 1,2-Propanediamine, N,N,N',N',2-pentamethyl- should be presumed to exhibit the following hazardous characteristics:

• Flammability: The parent compound, 1,2-diaminopropane, has a flashpoint of 33°C (91.4°F), classifying it as a flammable liquid.[1][2] Vapors may be heavier than air and can travel to an ignition source.[1][4] Therefore, this derivative must be handled in a well-ventilated area, away from open flames, sparks, or other sources of ignition.[1][2]

• Corrosivity: Aliphatic amines are characteristically corrosive and can cause severe burns to the skin and eyes upon contact.[1][4] Ingestion can lead to severe damage to the digestive tract.[1]

• Toxicity: Similar amines are harmful if swallowed or absorbed through the skin.[1] Inhalation may cause respiratory irritation.[1]

Due to these inherent risks, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and within a designated and properly equipped laboratory environment.

Table 1: Hazard Profile Extrapolation for 1,2-Propanediamine, N,N,N',N',2-pentamethyl-

Hazard Characteristic	Presumed Classification	Rationale and Key Precautions
Ignitability	EPA Hazardous Waste Code: D001	Based on the low flash point of similar compounds.[1][2] Store away from heat and ignition sources. Use non-sparking tools.
Corrosivity	EPA Hazardous Waste Code: D002 (Probable)	Amines are alkaline and can cause severe burns.[1][4] Always wear chemical-resistant gloves, goggles, and a lab coat.
Reactivity	Reactive with acids and oxidizing agents	Neutralizes acids exothermically.[4] Incompatible with isocyanates, peroxides, and acid halides.[4]
Toxicity	Harmful via ingestion, dermal contact, and inhalation	Avoid direct contact and ensure adequate ventilation.[1]

Section 2: Personal Protective Equipment (PPE) and Handling

Prior to handling 1,2-Propanediamine, N,N,N',N',2-pentamethyl-, the following PPE is mandatory:

• Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect against splashes.

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene) and a flame-retardant lab coat. Ensure gloves are inspected before use and disposed of properly after handling.[5]

• Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid inhalation of vapors.[6] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is required.

Section 3: Spill Management and Emergency Procedures

In the event of a spill, immediate and decisive action is critical to mitigate risks.

3.1. Small Spills (less than 100 mL) in a Fume Hood:

• Restrict Access: Ensure the area is clear of all non-essential personnel.

• Ventilation: Maintain operation of the chemical fume hood.

• Neutralization/Absorption: Cover the spill with an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent. Do not use combustible materials like paper towels to absorb the initial spill.

• Collection: Using non-sparking tools, carefully collect the absorbed material into a designated, labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

3.2. Large Spills (greater than 100 mL) or Spills Outside a Fume Hood:

• Evacuate: Immediately evacuate the laboratory and alert others in the vicinity.

• Isolate: Close the laboratory doors and prevent entry.

• Emergency Services: Contact your institution's Environmental Health and Safety (EHS) department and/or emergency services. Provide them with the chemical name and the known hazards of flammability and corrosivity.

• Do Not Attempt to Clean: A large spill of a flammable and corrosive liquid poses a significant risk and should only be handled by trained emergency responders.

Section 4: Step-by-Step Disposal Protocol

The guiding principle for the disposal of 1,2-Propanediamine, N,N,N',N',2-pentamethyl- is that it must be treated as a hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [7]

Step 1: Waste Collection

• All waste containing 1,2-Propanediamine, N,N,N',N',2-pentamethyl-, including unused product, contaminated materials (e.g., absorbent pads, gloves), and reaction byproducts, must be collected in a designated hazardous waste container.

• The container must be compatible with the chemical; a high-density polyethylene (HDPE) or glass container is recommended. Ensure the container is in good condition and has a secure, leak-proof lid.[8]

Step 2: Waste Labeling

• Properly label the waste container with a hazardous waste tag as soon as the first drop of waste is added.

• The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "1,2-Propanediamine, N,N,N',N',2-pentamethyl-"

  • The specific hazards: "Flammable, Corrosive"

  • The appropriate EPA waste codes: D001 (Ignitable), and likely D002 (Corrosive).[9][10]

  • The accumulation start date.

Step 3: Waste Storage

• Store the sealed waste container in a designated satellite accumulation area within the laboratory.

• This area must be under the control of the laboratory personnel and away from sources of ignition and incompatible materials.[2]

• Ensure secondary containment is in place to capture any potential leaks.

Step 4: Arranging for Disposal

• Contact your institution's EHS department to schedule a pickup of the hazardous waste.

• Do not exceed the allowable accumulation limits for hazardous waste in your laboratory, as defined by EPA regulations and institutional policies.[11]

Disposal Workflow Diagram

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1,2-Propanediamine, N,N,N',N',2-pentamethyl-

In our commitment to fostering a culture of safety and providing value beyond the product, this guide offers essential, immediate safety and logistical information for handling 1,2-Propanediamine, N,N,N',N',2-pentamethyl- (CAS No. 68367-53-3). As researchers, scientists, and drug development professionals, a comprehensive understanding of the personal protective equipment (PPE) required for handling specialized chemicals is paramount to ensuring a safe and productive laboratory environment.

Understanding the Risks: The Nature of Tertiary Amine Catalysts

Tertiary amines, as a class, are recognized for their potential to be corrosive, flammable, and capable of causing significant irritation to the skin, eyes, and respiratory tract.[1] Systemic effects from skin absorption can include headaches, nausea, and other symptoms.[1] The primary routes of exposure in a laboratory setting are inhalation of vapors, direct skin contact, and eye contact.[1] Therefore, the selection of appropriate PPE is not merely a procedural step but a critical line of defense against these potential hazards.

Core Personal Protective Equipment (PPE) Requirements

A multi-layered approach to PPE is essential when handling 1,2-Propanediamine, N,N,N',N',2-pentamethyl-. The following table outlines the recommended PPE for various laboratory activities involving this compound.

Laboratory Activity	Recommended Personal Protective Equipment
Benchtop Operations (e.g., weighing, preparing solutions)	- Chemical splash goggles- Nitrile or neoprene gloves (double-gloving recommended)- Laboratory coat- Closed-toe shoes
Operations with Potential for Aerosol Generation (e.g., heating, vortexing, sonicating)	- Chemical splash goggles and a face shield- Nitrile or neoprene gloves (double-gloving recommended)- Chemical-resistant laboratory coat or apron- Closed-toe shoes- Use of a certified chemical fume hood is mandatory.
Large-Scale Operations or Spills	- Full-face respirator with organic vapor cartridges- Chemical-resistant suit- Heavy-duty nitrile or neoprene gloves- Chemical-resistant boots

Step-by-Step Guidance on PPE Selection and Use

1. Eye and Face Protection: The First Line of Defense

• Causality: Tertiary amines can cause severe eye irritation and chemical burns.[1] Standard safety glasses do not provide adequate protection from splashes.

• Protocol:

  • Always wear chemical splash goggles that provide a complete seal around the eyes.

  • When there is a heightened risk of splashing, such as during transfers of larger volumes or when heating the substance, supplement goggles with a face shield that protects the entire face.

2. Hand Protection: Preventing Dermal Absorption

• Causality: Skin contact with amine catalysts can lead to irritation, burns, and potentially systemic effects through dermal absorption.[1]

• Protocol:

  • Select gloves made of a material resistant to amines, such as nitrile or neoprene.

  • Inspect gloves for any signs of damage before each use.

  • Employ the practice of double-gloving to provide an additional barrier and to allow for the safe removal of the outer glove if contamination occurs.

  • Change gloves immediately if they become contaminated.

  • Wash hands thoroughly with soap and water after removing gloves.

3. Body Protection: Shielding Against Accidental Contact

• Causality: Accidental spills can lead to widespread skin contamination.

• Protocol:

  • A standard laboratory coat is sufficient for small-scale benchtop work.

  • For procedures with a higher risk of splashes or for larger-scale work, a chemical-resistant apron or a specialized chemical-resistant laboratory coat should be worn over the standard lab coat.

4. Respiratory Protection: Safeguarding Against Inhalation Hazards

• Causality: Inhalation of amine vapors can irritate the respiratory tract.[2]

• Protocol:

  • All work with 1,2-Propanediamine, N,N,N',N',2-pentamethyl- should be conducted in a properly functioning and certified chemical fume hood to minimize the concentration of airborne vapors.

  • In situations where engineering controls are not sufficient to control exposure, or during emergency situations such as a large spill, a full-face respirator with organic vapor cartridges is required.

Logical Flow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: Decision workflow for PPE selection.

Operational and Disposal Plans

Handling and Storage:

• Always handle 1,2-Propanediamine, N,N,N',N',2-pentamethyl- in a well-ventilated area, preferably within a chemical fume hood.

• Store the compound in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.

• Keep the container tightly sealed when not in use.

Disposal:

• Dispose of waste materials, including contaminated PPE and empty containers, in accordance with all applicable federal, state, and local regulations for chemical waste.

• Contaminated PPE should be placed in a designated, sealed waste container immediately after use.

By adhering to these guidelines, you can significantly mitigate the risks associated with handling 1,2-Propanediamine, N,N,N',N',2-pentamethyl- and ensure a safer laboratory environment for yourself and your colleagues.

References

• PubChem. 1,2-Propanediamine, N1,N1,N2,N2,2-pentamethyl-. [Link]

• American Chemistry Council. Polyurethane Amine Catalysts. [Link]

• American Chemistry Council. Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. [Link]

• American Chemistry Council. Catalizadores de amina para poliuretano. [Link]

Sources

• 1. americanchemistry.com [americanchemistry.com]
• 2. americanchemistry.com [americanchemistry.com]